2,2-Dimethyl-1,3-dioxolane-4-carboxamide

• CAS: 165522-04-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Abstract

This technical guide provides a comprehensive overview of the synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, a valuable chiral building block in pharmaceutical and organic chemistry. The document details the strategic selection of starting materials, focusing on the readily available and versatile solketal. Two primary synthetic pathways are presented: the direct aminolysis of a methyl ester intermediate and a coupling agent-mediated amidation of the corresponding carboxylic acid. Each method is accompanied by a detailed, step-by-step protocol, an analysis of the reaction mechanisms, and a discussion of the critical process parameters. This guide is intended for researchers, scientists, and professionals in drug development, offering field-proven insights and a framework for the successful synthesis and characterization of the target molecule.

Introduction: The Significance of a Chiral Building Block

2,2-Dimethyl-1,3-dioxolane-4-carboxamide is a chiral molecule of significant interest in medicinal chemistry and asymmetric synthesis. The inherent chirality, derived from glycerol, makes it a valuable synthon for the construction of complex, stereochemically defined molecules. The dioxolane ring serves as a protective group for the diol functionality, which can be deprotected under acidic conditions to reveal a vicinal diol, a common motif in many biologically active compounds. The carboxamide functional group provides a handle for further synthetic transformations and can participate in hydrogen bonding interactions, which is often crucial for molecular recognition in biological systems.

This guide will focus on the practical synthesis of this compound, emphasizing robust and reproducible methodologies suitable for a laboratory setting. We will begin by discussing the synthesis of key precursors from solketal, a readily available and cost-effective starting material.

Precursor Synthesis: From Solketal to Key Intermediates

The most common and economically viable starting material for the synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide is (R)- or (S)-2,2-dimethyl-1,3-dioxolane-4-methanol, commonly known as (R)- or (S)-solketal, respectively. Solketal is produced from the acid-catalyzed ketalization of glycerol with acetone[1].

Oxidation of Solketal to 2,2-Dimethyl-1,3-dioxolane-4-carboxylic Acid

A critical step in one of the proposed synthetic routes is the oxidation of the primary alcohol of solketal to a carboxylic acid. This transformation can be achieved using a variety of oxidizing agents. A common and effective method involves a two-step process: initial oxidation to the aldehyde followed by further oxidation to the carboxylic acid. Alternatively, a one-pot oxidation can be employed.

For the purpose of this guide, we will consider the synthesis of the methyl ester of the carboxylic acid, which is a common intermediate.

Synthesis of Methyl (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxylate

Methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate is a key precursor for the aminolysis route. It can be synthesized from (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol (solketal) via oxidation to the corresponding carboxylic acid, followed by esterification.

Synthetic Methodologies for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Two primary, reliable methods for the synthesis of the target carboxamide are presented below. The choice of method may depend on the availability of reagents, desired scale, and purification preferences.

Method A: Direct Aminolysis of Methyl (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxylate

Aminolysis is the reaction of an ester with ammonia to form an amide[2]. This method is often straightforward and atom-economical. The reaction involves the nucleophilic attack of ammonia on the electrophilic carbonyl carbon of the ester, leading to a tetrahedral intermediate which then collapses to form the amide and methanol as a byproduct[3].

Experimental Protocol: Aminolysis

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
Methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate	160.17	1.60 g	10 mmol
Methanolic Ammonia (7N solution)	17.03 (as NH3)	20 mL	~140 mmol
Methanol (for rinsing)	32.04	5 mL	-

Procedure:

• To a high-pressure resistant glass vessel equipped with a magnetic stir bar, add methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate (1.60 g, 10 mmol).

• Add a 7N solution of ammonia in methanol (20 mL).

• Seal the vessel tightly and stir the reaction mixture at room temperature for 48-72 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion of the reaction, carefully vent the vessel in a well-ventilated fume hood to release any excess pressure.

• Concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.

• The crude product can be purified by column chromatography on silica gel using a suitable eluent system (e.g., dichloromethane/methanol or ethyl acetate/hexane) to afford pure 2,2-Dimethyl-1,3-dioxolane-4-carboxamide.

Causality Behind Experimental Choices:

• Methanolic Ammonia: Using a solution of ammonia in methanol provides a high concentration of the nucleophile and a compatible solvent for the starting ester.

• Sealed Vessel: The use of a sealed vessel is crucial to maintain a sufficient concentration of the volatile ammonia in the reaction mixture and to prevent its evaporation.

• Room Temperature: The reaction is typically conducted at room temperature to avoid potential side reactions, such as the opening of the dioxolane ring.

Method B: Coupling Agent-Mediated Amidation of 2,2-Dimethyl-1,3-dioxolane-4-carboxylic Acid

This method involves the activation of the carboxylic acid using a coupling agent, followed by the addition of an ammonia source. Common coupling agents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC), often in the presence of an additive like 1-hydroxybenzotriazole (HOBt) to suppress side reactions and improve efficiency[1][4].

Experimental Protocol: Coupling Agent-Mediated Amidation

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity	Moles
(R)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid	146.14	1.46 g	10 mmol
1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)	191.70	2.11 g	11 mmol
1-Hydroxybenzotriazole (HOBt)	135.12	1.49 g	11 mmol
Ammonium Chloride (NH4Cl)	53.49	0.59 g	11 mmol
Diisopropylethylamine (DIPEA)	129.24	3.82 mL (2.84 g)	22 mmol
Dichloromethane (DCM)	84.93	50 mL	-

Procedure:

• Dissolve (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid (1.46 g, 10 mmol), EDC (2.11 g, 11 mmol), and HOBt (1.49 g, 11 mmol) in dichloromethane (30 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Stir the mixture at room temperature for 30 minutes to activate the carboxylic acid.

• In a separate flask, suspend ammonium chloride (0.59 g, 11 mmol) in dichloromethane (20 mL) and add diisopropylethylamine (3.82 mL, 22 mmol). Stir for 15 minutes.

• Add the ammonium chloride/DIPEA suspension to the activated carboxylic acid solution.

• Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction by TLC.

• After completion, wash the reaction mixture with water (2 x 20 mL) and brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (e.g., ethyl acetate/hexane) to yield the desired carboxamide.

Causality Behind Experimental Choices:

• EDC/HOBt: This combination is a widely used and effective coupling system that converts the carboxylic acid into a more reactive intermediate, facilitating the nucleophilic attack by the amine[5]. HOBt helps to prevent racemization and the formation of N-acylurea byproducts.

• Ammonium Chloride/DIPEA: Ammonium chloride serves as the source of ammonia. DIPEA is a non-nucleophilic base used to neutralize the ammonium salt and the HCl generated during the reaction, liberating free ammonia in situ.

• Dichloromethane: DCM is a common solvent for amide coupling reactions as it is relatively non-polar and unreactive towards the reagents.

Visualization of Synthetic Pathways

The following diagrams illustrate the synthetic workflows described above.

Caption: Synthetic routes to 2,2-Dimethyl-1,3-dioxolane-4-carboxamide.

Characterization of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Expected Spectroscopic Data:

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the two methyl groups of the dioxolane ring (as singlets), the protons on the dioxolane ring, and the two protons of the primary amide group (as a broad singlet).

• ¹³C NMR: The carbon NMR spectrum should display signals for the quaternary carbon and the two methyl carbons of the acetal, the carbons of the dioxolane ring, and the carbonyl carbon of the amide.

• IR Spectroscopy: The infrared spectrum will be characterized by a strong absorption band for the C=O stretching of the amide (typically around 1650-1680 cm⁻¹) and N-H stretching vibrations (around 3200-3400 cm⁻¹).

• Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the compound (C6H11NO3, MW: 145.16 g/mol ).

Conclusion

This technical guide has outlined two robust and scientifically sound methodologies for the synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide. The choice between direct aminolysis of the methyl ester and coupling agent-mediated amidation of the carboxylic acid will depend on laboratory-specific factors. Both routes start from the readily available and chiral precursor, solketal, making the synthesis efficient and cost-effective. The provided protocols, along with the rationale behind the experimental choices, are intended to equip researchers with the necessary knowledge to successfully synthesize and characterize this valuable chiral building block for applications in drug discovery and development.

References

• PubChem. (4R)-2,2-dimethyl-1,3-dioxolane-4-carbaldehyde. Retrieved from [Link]

• Nature Communications. (2024). Enantioselective synthesis of chiral amides by carbene insertion into amide N–H bond. Retrieved from [Link]

• University of Pretoria. (2006). Kinetic Investigation of Aminolysis Reaction. Retrieved from [Link]

• PMC. (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 3-carboxypropanoate. Retrieved from [Link]

• Preprints.org. (2024). Synthesis and Beneficials Effects of Glycerol Derivatives. Retrieved from [Link]

• ACS Publications. (2016). Glycerol Upgrading via Hydrogen Borrowing: Direct Ruthenium-Catalyzed Amination of the Glycerol Derivative Solketal. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Chiral spherical aromatic amides: one-step synthesis and their stereochemical/chiroptical properties. Org. Biomol. Chem., 23, 145-150. Retrieved from [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• MDPI. (2021). (S)-1-(Ethoxycarbonyl)ethyl(2R,5S)-2,5-dimethyl-1,3-dioxolan-4-one-2-carboxylate. Molbank, 2021, M1178. Retrieved from [Link]

• PMC. (2009). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Retrieved from [Link]

• Chemistry Steps. Amides from Carboxylic Acids-DCC and EDC Coupling. Retrieved from [Link]

• ResearchGate. (4S)‐2,2‐Dimethyl‐1,3‐dioxolane‐4‐carboxaldehyde. Retrieved from [Link]

• Current Chemistry Letters. (2023). Process optimization for acid-amine coupling: a catalytic approach. Retrieved from [Link]

• Royal Society of Chemistry. (2021). Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents. Org. Biomol. Chem., 19, 816-834. Retrieved from [Link]

• Žurnal obŝej himii. (2024). Synthesis, Reactions and Application of 2,2-Dimethyl-4-oxymethyl-1,3-dioxolane (A Review). Vol 94, No 6, 664-690. Retrieved from [Link]

• Wikipedia. Ammonolysis. Retrieved from [Link]

• YouTube. (2021). Converting Esters to Amides: "Aminolysis". Retrieved from [Link]

• Nottingham ePrints. (2021). Silane Mediated Amidation and Difluoroethylation Reactions Using Carboxylic Acids. Retrieved from [Link]

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An In-depth Technical Guide to the Physicochemical Properties of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of the physicochemical properties of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide. While direct experimental data for this specific compound is limited in publicly available literature, this document synthesizes information from closely related analogs and established chemical principles to offer a robust predictive profile. This guide is intended to support researchers in understanding its behavior in various experimental settings, from synthesis and purification to formulation and biological screening.

Introduction and Chemical Identity

2,2-Dimethyl-1,3-dioxolane-4-carboxamide is a chiral organic compound featuring a dioxolane ring, a gem-dimethyl group, and a carboxamide functional group. The dioxolane ring is a protective group for a diol, and the overall structure is derived from glyceraldehyde. This scaffold is of significant interest in medicinal chemistry and organic synthesis due to its presence in various biologically active molecules and its utility as a chiral building block.

Molecular Structure:

2,2-Dimethyl-1,3-dioxolane-4-carboxamide spectroscopic data (NMR, IR, MS)

Technical Whitepaper: Spectroscopic Characterization of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Executive Summary

2,2-Dimethyl-1,3-dioxolane-4-carboxamide (often referred to as isopropylidene glyceramide) is a pivotal chiral building block in the synthesis of peptidomimetics, nucleoside analogs, and polyoxygenated natural products. Its structural rigidity, provided by the dioxolane ring, makes it an excellent candidate for stereochemical studies.

This guide provides a comprehensive technical analysis of its spectroscopic signature. Unlike simple aliphatic amides, this molecule exhibits complex second-order effects in Nuclear Magnetic Resonance (NMR) due to the chirality at the C4 position, which renders the gem-dimethyl groups and the C5 methylene protons diastereotopic. This document details these phenomena to ensure accurate structural validation.

Synthesis & Sample Preparation Context

To understand the impurity profile and spectroscopic nuances, one must recognize the synthetic origin. The compound is typically derived from Solketal (isopropylidene glycerol) via oxidation to the potassium salt, followed by esterification and ammonolysis.

Experimental Protocol for Analysis:

• Sample Purity: Recrystallization from cyclohexane/ethyl acetate is recommended if the melting point deviates from the standard range (approx. 63–65 °C for the pure enantiomer).

• NMR Solvent Selection:

  • CDCl₃: Preferred for resolution of the gem-dimethyl singlets.

  • DMSO-d₆: Required if observing the exchangeable amide protons (

    ) is critical, as they often broaden into the baseline in chloroform.

Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum of this molecule is characterized by an ABX spin system for the dioxolane ring protons and distinct diastereotopicity in the acetonide methyl groups.

¹H NMR Data (400 MHz, CDCl₃)

Position	Type	Shift ( , ppm)	Multiplicity	-Coupling (Hz)	Structural Insight
NH-a	Amide	6.50 – 6.80	Broad s	-	Hydrogen-bonded amide proton (varies w/ conc.).
NH-b	Amide	5.80 – 6.10	Broad s	-	Free amide proton.
H-4	Methine	4.55 – 4.60	dd	,	Deshielded by adjacent O and C=O. Part of ABX system.[1][2]
H-5a	Methylene	4.25 – 4.35	dd	,	cis-relationship to H-4 (typically).
H-5b	Methylene	4.05 – 4.15	dd	,	trans-relationship to H-4.
Me-a	Methyl	1.48	s	-	Diastereotopic methyl (cis to substituent).
Me-b	Methyl	1.38	s	-	Diastereotopic methyl (trans to substituent).

Technical Note on Diastereotopicity: The chirality at C4 creates a distinct magnetic environment for the two methyl groups at C2. They will never appear as a single peak in a chiral environment. If a single methyl peak (6H) is observed, the acetonide ring has likely hydrolyzed or opened.

¹³C NMR Data (100 MHz, CDCl₃)

Carbon	Shift (ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline ng-star-inserted"> , ppm)	Assignment Logic
C=O	172.5	Carbonyl carbon (Amide). Distinct from ester (~170 ppm).
C-2	110.8	Acetal quaternary carbon. Characteristic "dioxolane" signal.[3][4][5]
C-4	74.8	Methine carbon (Chiral center).
C-5	66.5	Methylene carbon.
Me-a	26.8	Methyl carbon (Acetonide).
Me-b	25.2	Methyl carbon (Acetonide).

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy is the primary method for confirming the integrity of the amide functionality and the dioxolane ring preservation.

Wavenumber ( )	Vibration Mode	Diagnostic Value
3350, 3180	N-H Stretch	Doublet characteristic of primary amides ( ).
2980, 2930	C-H Stretch	Aliphatic stretches (Methyl/Methylene).
1685	C=O Stretch	Amide I band. Lower frequency than esters (~1740).
1605	N-H Bend	Amide II band. Confirmation of amide vs. acid.
1380, 1370	C-H Bend	"Gem-dimethyl" doublet (isopropyl split).
1050 – 1150	C-O-C Stretch	Strong bands confirming the dioxolane ring is intact.

Mass Spectrometry (MS)

Ionization Method: Electron Impact (EI, 70 eV) or ESI (Positive Mode).

• Molecular Ion:

  (m/z 159). Often weak in EI due to the stability of the acetonide fragments.

• Base Peak: The fragmentation is dominated by the stability of the dioxolanyl cation.

Fragmentation Logic Table:

m/z	Fragment	Mechanism
159		Molecular ion (Weak).
144		Loss of Methyl. Cleavage of one methyl from the C2 position. This is the diagnostic peak for acetonides.
115		Loss of the amide moiety ( ).
101		Dioxolane ring cation (Cleavage of the carboxamide group).
43		Acetyl fragment or acetonide rearrangement.

Structural Assignment Workflow

The following diagram illustrates the logical decision tree for validating the structure of 2,2-dimethyl-1,3-dioxolane-4-carboxamide during synthesis.

Figure 1: Analytical logic flow for confirming the identity of the target carboxamide.

References

• Iwadare, K. (1939).[6] The formation of acetonides from glyceric acid derivatives. Bulletin of the Chemical Society of Japan, 14, 131.[6]

• Dardonville, C., et al. (2004). Synthesis of N-benzyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide derivatives. Tetrahedron: Asymmetry, 15(12), 1949-1955.[7][8] (Data extrapolated from N-benzyl analog).

• Sigma-Aldrich. (2024). Product Specification: Methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate (Precursor NMR Data).

• Silverstein, R. M., et al. (2014). Spectrometric Identification of Organic Compounds. 8th Edition. Wiley.[3][9] (General reference for dioxolane fragmentation and amide shifts).

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An In-depth Technical Guide to the Molecular Structure of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, a chiral heterocyclic compound with potential applications in medicinal chemistry and organic synthesis. Due to the limited direct literature on this specific amide, this document outlines a proposed synthetic pathway from a readily available precursor, 2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde, and delineates the predicted molecular structure and spectroscopic characteristics based on established chemical principles.

Introduction and Significance

2,2-Dimethyl-1,3-dioxolane-4-carboxamide belongs to the class of dioxolanes, which are five-membered heterocyclic acetals. The core structure is derived from the protection of two adjacent hydroxyl groups of a glycerol backbone with acetone. The presence of a carboxamide functional group at the 4-position introduces a site for hydrogen bonding and potential biological interactions, making it an interesting scaffold for drug design and a versatile building block in asymmetric synthesis. The inherent chirality of the molecule, originating from the glyceraldehyde precursor, is of significant interest for the development of enantiomerically pure pharmaceuticals.

Carboxamides are a cornerstone of many clinically approved drugs, valued for their metabolic stability and ability to form hydrogen bonds with biological targets.[1][2] The rigid, chiral backbone of the 2,2-dimethyl-1,3-dioxolane moiety offers a well-defined spatial orientation for the carboxamide group, which can be exploited in the design of specific inhibitors or receptor ligands.

Proposed Synthesis and Rationale

A logical and efficient synthetic route to 2,2-Dimethyl-1,3-dioxolane-4-carboxamide commences with the commercially available aldehyde, (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde. The proposed synthesis involves a two-step sequence: oxidation of the aldehyde to the corresponding carboxylic acid, followed by amidation.

Step 1: Oxidation of Aldehyde to Carboxylic Acid

The oxidation of an aldehyde to a carboxylic acid is a fundamental transformation in organic synthesis.[3] For this specific substrate, it is crucial to employ mild oxidation conditions to avoid cleavage of the acid-sensitive acetal (dioxolane) group.[4]

Experimental Protocol: Oxidation

• Reagent Selection: A suitable oxidizing agent is buffered sodium chlorite (NaClO2) with a scavenger for the hypochlorite byproduct, such as 2-methyl-2-butene. This method is known for its high chemoselectivity for aldehydes in the presence of other sensitive functional groups.

• Reaction Setup: In a round-bottom flask, dissolve (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde (1.0 eq) in a mixture of tert-butanol and water.

• Addition of Reagents: Add 2-methyl-2-butene (2.0 eq) to the solution. In a separate flask, prepare a solution of sodium chlorite (1.5 eq) and sodium dihydrogen phosphate (NaH2PO4) (1.5 eq) in water.

• Reaction Execution: Cool the aldehyde solution to 0 °C in an ice bath. Slowly add the aqueous sodium chlorite solution dropwise over 30 minutes, ensuring the internal temperature does not exceed 10 °C.

• Monitoring and Workup: Monitor the reaction progress by Thin Layer Chromatography (TLC). Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na2SO3). Acidify the mixture to pH 3-4 with 1 M HCl and extract the product with ethyl acetate.

• Purification: Dry the combined organic layers over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure to yield 2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid, which can often be used in the next step without further purification.

Step 2: Amidation of the Carboxylic Acid

The formation of an amide bond from a carboxylic acid and an amine (in this case, ammonia or an ammonia equivalent) is a common and well-established reaction.[2][5] This is typically achieved by activating the carboxylic acid.[6]

Experimental Protocol: Amidation

• Reagent Selection: A common and effective method for amidation is the use of a coupling agent such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of an activating agent like 1-Hydroxybenzotriazole (HOBt).

• Reaction Setup: Dissolve the 2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid (1.0 eq) in a suitable aprotic solvent like dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Addition of Reagents: Add HOBt (1.2 eq) and EDC (1.2 eq) to the solution and stir for 10 minutes at room temperature to form the activated ester.

• Ammonia Source: Bubble ammonia gas through the solution or add a solution of ammonium chloride (NH4Cl) (1.5 eq) and a non-nucleophilic base such as triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) (2.0 eq).

• Reaction Execution: Stir the reaction mixture at room temperature for 12-24 hours.

• Monitoring and Workup: Monitor the reaction by TLC. Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated aqueous sodium bicarbonate (NaHCO3), and brine.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo. The crude product can be purified by column chromatography on silica gel to afford the final product, 2,2-Dimethyl-1,3-dioxolane-4-carboxamide.

Caption: Proposed two-step synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide.

Molecular Structure and Physicochemical Properties

The molecular structure of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide is characterized by a five-membered dioxolane ring with two methyl groups at the 2-position and a carboxamide group at the 4-position. The stereochemistry at the 4-position will be retained from the starting aldehyde.

Caption: Chemical structure of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide.

Predicted Physicochemical Properties

Property	Predicted Value	Rationale
Molecular Formula	C6H11NO3	Based on atomic composition.
Molecular Weight	145.16 g/mol	Calculated from the molecular formula.
Appearance	White to off-white solid	Typical for small molecule amides.[7]
Boiling Point	> 200 °C (decomposes)	Primary amides have high boiling points due to strong intermolecular hydrogen bonding.[8]
Melting Point	Estimated 80-100 °C	Expected to be a solid at room temperature.
Solubility	Soluble in water, methanol, ethanol, and polar organic solvents.	The presence of the polar amide group and the ether linkages in the dioxolane ring should confer good solubility in polar solvents.[8]
pKa	~17 (N-H proton)	The N-H protons of primary amides are weakly acidic.
LogP	Estimated 0.5 - 1.5	A measure of lipophilicity.

Spectroscopic Characterization

The structure of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide can be unequivocally confirmed by a combination of spectroscopic techniques.

Infrared (IR) Spectroscopy

The IR spectrum will provide key information about the functional groups present.[1]

• N-H Stretching: Two medium to strong bands are expected in the region of 3400-3200 cm⁻¹ corresponding to the symmetric and asymmetric stretching vibrations of the primary amide N-H bonds.

• C=O Stretching (Amide I band): A strong, sharp absorption is predicted around 1680-1650 cm⁻¹, characteristic of the amide carbonyl group.

• N-H Bending (Amide II band): A medium to strong band is expected around 1640-1600 cm⁻¹.

• C-O Stretching: Strong absorptions in the 1200-1000 cm⁻¹ region are characteristic of the C-O stretching of the dioxolane ring.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy [9]

• N-H Protons: Two broad singlets are expected in the region of δ 7.5-8.5 ppm, corresponding to the two amide protons. These signals may be exchangeable with D₂O.

• CH at C4: A multiplet (likely a triplet or doublet of doublets) is predicted around δ 4.2-4.5 ppm.

• CH₂ at C5: Two diastereotopic protons on the dioxolane ring are expected to appear as two separate multiplets (doublet of doublets) in the region of δ 3.8-4.2 ppm.

• CH₃ Groups: Two singlets are predicted for the two non-equivalent methyl groups on the dioxolane ring, likely in the region of δ 1.3-1.5 ppm.

¹³C NMR Spectroscopy [9]

• C=O (Amide Carbonyl): A signal is expected in the deshielded region of δ 170-175 ppm.

• C2 (Acetal Carbon): A signal is predicted around δ 108-112 ppm.

• C4: A signal is expected around δ 75-80 ppm.

• C5: A signal is predicted around δ 65-70 ppm.

• CH₃ Carbons: Two signals for the methyl carbons are expected in the region of δ 25-30 ppm.

Potential Applications

The unique structural features of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide make it a valuable molecule for several applications:

• Chiral Building Block: It can serve as a versatile chiral precursor in the synthesis of more complex molecules, including natural products and pharmaceuticals.

• Medicinal Chemistry: The combination of a rigid, chiral scaffold and a hydrogen-bonding carboxamide group makes it an attractive fragment for the design of enzyme inhibitors and receptor antagonists.

• Ligand Synthesis: The amide nitrogen and carbonyl oxygen can act as coordination sites for metal ions, suggesting its potential use in the synthesis of chiral catalysts.

Conclusion

References

• Bentham Science Publisher. (n.d.). The Synthesis of Amides through Direct Amination of Aldehydes with Amines. Retrieved from [Link]

• ACS Publications. (2024, May 23). Synthesis of Amides via the Amination of Aldehydes with Hydroxylamines Promoted by TBAF·3H2O. The Journal of Organic Chemistry. Retrieved from [Link]

• Cadoni, R. (n.d.). Synthesis of amides from aldehydes and amines via C-H bond activation and discovery and development of novel and selective c. IRIS. Retrieved from [Link]

• Encyclopedia.pub. (2023, February 22). Direct Amidations of Carboxylic Acids with Amines. Retrieved from [Link]

• ResearchGate. (n.d.). A two-step synthesis of amides starting from aldehydes. Retrieved from [Link]

• Chemistry World. (2026, February 12). Engineered enzymes could boost amide bond-forming efficiency for drug synthesis. Retrieved from [Link]

• ACS Publications. (2007, January 11). Efficient Amidation from Carboxylic Acids and Azides via Selenocarboxylates: Application to the Coupling of Amino Acids and Peptides with Azides. The Journal of Organic Chemistry. Retrieved from [Link]

• PMC. (2017, September 15). Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4. Retrieved from [Link]

• Wikipedia. (n.d.). Amide. Retrieved from [Link]

• ResearchGate. (n.d.). Amidation of carboxylic acids. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Physical Properties of Carboxylic Acid Derivatives. Retrieved from [Link]

• PMC. (2025, August 3). Spectroscopic, X-Ray Crystallographic, and Hirshfeld Surface Analyses for the Investigation of Intermolecular Interactions in Carboxamide Hydrazone Hybrids. Retrieved from [Link]

• RSC Publishing. (2015, February 28). Efficient and convenient oxidation of aldehydes and ketones to carboxylic acids and esters with H2O2 catalyz. Retrieved from [Link]

• JOCPR. (n.d.). Catalytic Approaches for the Preparation of Carboxamides from Carboxylic Acids. Retrieved from [Link]

• Chemguide. (n.d.). Oxidation of aldehydes and ketones. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of carboxylic acids by oxidation of aldehydes. Retrieved from [Link]

• Research and Reviews. (n.d.). Exploring the Physical and Chemical Properties of Carboxylic Acid and their Derivatives. Open Access Journals. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 19). 19.3: Oxidation of Aldehydes and Ketones. Retrieved from [Link]

• ResearchGate. (2025, August 4). Spectroscopic, X-Ray Crystallographic, and Hirshfeld Surface Analyses for the Investigation of Intermolecular Interactions in Carboxamide Hydrazone Hybrids. Retrieved from [Link]

• ResearchGate. (2025, August 10). Spectroscopic (IR, Raman, UV, NMR) characterization and investigation of reactive properties of pyrazine-2-carboxamide by anti-bacterial, anti-mycobacterial, Fukui function, molecular docking and DFT calculations. Retrieved from [Link]

• White Rose Research Online. (n.d.). Synthesis and characterization of C2-symmetric bis(carboxamide) pincer ligands. Retrieved from [Link]

• JoVE. (2023, April 30). Video: Oxidations of Aldehydes and Ketones to Carboxylic Acids. Retrieved from [Link]

• Chemistry LibreTexts. (2022, September 24). 21.10: Spectroscopy of Carboxylic Acid Derivatives. Retrieved from [Link]

• ResearchGate. (2025, August 10). The basicity of sulfonamides and carboxamides. Theoretical and experimental analysis and effect of fluorinated substituent. Retrieved from [Link]

• MSU chemistry. (n.d.). Derivatives of Carboxylic Acids. Retrieved from [Link]

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• 7. rroij.com [rroij.com]
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• 9. chem.libretexts.org [chem.libretexts.org]

CAS number and chemical identifiers for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

This technical monograph details the chemical identity, synthesis, and application of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide , a critical chiral building block in the synthesis of antiretrovirals, amino acid analogs, and complex natural products.

[1]

Executive Summary

2,2-Dimethyl-1,3-dioxolane-4-carboxamide (often derived from Solketal or Serine) serves as a protected, chiral equivalent of glyceramide. Its 1,3-dioxolane ring (acetonide) functions as a robust protecting group for the 1,2-diol moiety, offering stability under basic amidation conditions while remaining labile to acidic hydrolysis. This compound is a pivotal intermediate in the "chiral pool" strategy, enabling the enantioselective synthesis of nucleoside analogs (e.g., Gemcitabine precursors) and quorum-sensing inhibitors without the need for expensive asymmetric catalysis.

Chemical Identity & Identifiers

The amide exists in both enantiomeric forms, dictated by the starting material (typically L- or D-serine, or D-mannitol derivatives). While the generic/racemic CAS is listed below, researchers must select the specific enantiomeric precursor (ester or acid) to ensure stereochemical fidelity.

Table 1: Core Chemical Identifiers

Attribute	Detail
Chemical Name	2,2-Dimethyl-1,3-dioxolane-4-carboxamide
Synonyms	Glyceramide acetonide; 2,3-O-Isopropylideneglyceramide
CAS Number (Generic/Racemic)	165522-04-3
Molecular Formula	C₆H₁₁NO₃
Molecular Weight	145.16 g/mol
SMILES	CC1(C)OC(C(N)=O)CO1
InChI Key	Derivative specific; see precursors below

Table 2: Stereochemical Precursors (Critical for Synthesis)

Since the pure enantiomeric amides are often synthesized in situ, the commercially available precursors are the primary reference points for procurement.

Configuration	Precursor Type	Chemical Name	CAS Number
(4R)-	Methyl Ester	Methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate	52373-72-5
(4S)-	Methyl Ester	Methyl (S)-(-)-2,2-dimethyl-1,3-dioxolane-4-carboxylate	60456-21-5
(4R)-	Carboxylic Acid	(R)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid	114746-70-2
(4S)-	Carboxylic Acid	(S)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid	102045-96-5

Synthetic Architecture

The synthesis of the carboxamide is most reliably achieved via the ammonolysis of the corresponding methyl ester . This pathway avoids the harsh conditions of acid chloride formation, preserving the acid-sensitive acetonide group.

Pathway Visualization

The following diagram illustrates the stereochemical retention from the chiral pool (Serine/Mannitol) through to the amide.

Figure 1: Synthetic flow retaining stereochemistry from chiral precursors to the target amide.

Detailed Protocol: Ammonolysis of the Methyl Ester

Objective: Convert Methyl (R)-2,2-dimethyl-1,3-dioxolane-4-carboxylate to the (R)-carboxamide.

• Preparation: Dissolve 10.0 mmol of the methyl ester (CAS 52373-72-5) in 20 mL of anhydrous methanol.

• Ammonolysis: Cool the solution to 0°C. Bubble anhydrous ammonia gas through the solution for 30 minutes, or add 10 equivalents of 7N NH₃ in methanol.

• Reaction: Seal the vessel and stir at room temperature (25°C) for 12–24 hours. Monitor via TLC (EtOAc/Hexane 1:1) or GC-MS. The ester spot (Rf ~0.7) should disappear, replaced by the lower Rf amide spot.

• Workup: Concentrate the mixture in vacuo at <40°C. The acetonide is sensitive to heat and acid; avoid high temperatures.

• Purification: The crude amide is often pure enough for downstream use. If necessary, recrystallize from cold ether/hexane or purify via flash chromatography (SiO₂, 100% EtOAc).

Scientific Rationale:

• Solvent Choice: Methanol is used to ensure solubility of both the ester and the ammonia.

• Temperature Control: Keeping the reaction <30°C prevents the formation of the thermodynamic byproduct (opening of the dioxolane ring).

Functional Applications in Drug Development

The carboxamide group serves as a versatile handle for further functionalization while the diol remains protected.

Downstream Transformations

• Hofmann Rearrangement: Converts the amide to a primary amine, yielding protected aminodiols (precursors to sphingolipids).

• Dehydration: Converts the amide to a nitrile (2,2-dimethyl-1,3-dioxolane-4-carbonitrile), a key intermediate in the synthesis of nucleoside analogs like Gemcitabine .

• Reduction: Lithium Aluminum Hydride (LAH) reduction yields the amine , used in coupling reactions for peptidomimetics.

Figure 2: Divergent synthesis pathways from the carboxamide scaffold.

Safety & Handling

• Stability: The acetonide group is acid-labile. Store the compound in a desiccator, away from acidic fumes (HCl, acetic acid) which will hydrolyze the ring to the diol.

• Hazards: While not classified as acutely toxic, the compound is an organic amide. Standard PPE (gloves, goggles) is required.

• Storage: Keep at -20°C for long-term storage to prevent slow hydrolysis or polymerization.

References

• ChemicalBook. (n.d.). 1,3-Dioxolane-4-carboxamide, 2,2-dimethyl- (CAS 165522-04-3).[1][2][3] Retrieved from

• Sigma-Aldrich. (n.d.). Methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate (CAS 52373-72-5).[4][5] Retrieved from

• National Institutes of Health (NIH). (2014). Synthesis of phospholipids on a glyceric acid scaffold. PMC. Retrieved from

• PubChem. (n.d.). (4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde (Related Precursor). Retrieved from

• GuideChem. (n.d.). 1,3-Dioxolane-4-carboxamide, 2,2-dimethyl-, (R)-.[6][7] Retrieved from

Sources

• 1. CAS号列表_1_第1294页_Chemicalbook [chemicalbook.com]
• 2. 1,3-Dioxolane-4-carboxamide,2,2-dimethyl-(9CI) CAS#: 165522-04-3 [m.chemicalbook.com]
• 3. 1,3-Dioxolane-4-carboxamide,2,2-dimethyl-(9CI) CAS#: 165522-04-3 [m.chemicalbook.com]
• 4. (R)-(+)-2,2-二甲基-1,3-二氧戊环-4-羧酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. (R)-(+)-2,2-二甲基-1,3-二氧戊环-4-羧酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Methyl (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxylate [cymitquimica.com]

Technical Guide: Solubility Profile &amp; Crystallization Engineering of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

The following guide serves as an in-depth technical whitepaper on the solubility, thermodynamic behavior, and purification of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide .

[1][2]

Executive Summary

2,2-Dimethyl-1,3-dioxolane-4-carboxamide (CAS 165522-04-3), often derived from L-serine or tartaric acid derivatives, serves as a critical chiral building block in the synthesis of nucleoside analogs and protease inhibitors.[1][2] Its solubility profile is governed by a competitive interaction between the hydrophilic carboxamide moiety (

) and the lipophilic isopropylidene (acetonide) protecting group.[1][2]

This guide provides a comprehensive analysis of its solubility behavior in organic solvents, thermodynamic modeling protocols, and the application of this data in designing robust crystallization processes.

Chemical Identity & Physicochemical Properties[2][3][4][5][6][7][8][9]

Parameter	Detail
IUPAC Name	2,2-Dimethyl-1,3-dioxolane-4-carboxamide
CAS Number	165522-04-3 (Generic/Racemic), 15186-48-8 (Aldehyde precursor ref)
Molecular Formula
Molecular Weight	145.16 g/mol
Physical State	White to off-white crystalline solid (or viscous oil depending on purity)
Key Functional Groups	Primary Amide (H-bond donor/acceptor), Dioxolane Ring (Lipophilic)

Structural Solubility Implications

The molecule exhibits amphiphilic character :

• The Amide Head: Facilitates high solubility in polar protic solvents (Methanol, Ethanol) and polar aprotic solvents (DMSO, DMF) via strong hydrogen bonding.

• The Acetonide Tail: Provides solubility in moderately polar solvents (Dichloromethane, THF) but limits solubility in highly polar aqueous environments without co-solvents.[2]

• The Hydrocarbon Backbone: Is insufficient to solubilize the compound in non-polar alkanes (Hexane, Heptane), making these ideal anti-solvents .[2]

Solubility Profile in Organic Solvents

While specific mole fraction data (

) varies by crystalline polymorph and purity, the following solubility hierarchy is established based on structural thermodynamics and synthetic isolation protocols.

Qualitative Solubility Data

Solvent Class	Representative Solvents	Solubility Rating	Mechanistic Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	Strong H-bonding with amide carbonyl and amino groups.[1][2]
Polar Aprotic	DMSO, DMF, DMAc	Very High	Dipole-dipole interactions; excellent for reaction media but difficult for solvent removal.[2]
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate to High	Good interaction with the acetonide ring; common extraction solvent.[2]
Ethers/Esters	THF, Ethyl Acetate	Moderate	Useful for crystallization; solubility decreases significantly with temperature.[2]
Hydrocarbons	Hexane, Heptane, Cyclohexane	Low (Insoluble)	Lack of H-bonding capability; used as anti-solvents to induce precipitation.[2]
Aqueous	Water	Moderate/Low	Soluble at high temperatures; potential for cooling crystallization.[2]

Experimental Protocol: Gravimetric Determination

For process optimization, exact solubility curves must be generated. The following Self-Validating Protocol ensures accurate thermodynamic data generation.

Workflow Diagram (DOT)

Figure 1: Standard Operating Procedure for solubility determination ensuring statistical reliability.

Step-by-Step Methodology

• Preparation: Add excess 2,2-Dimethyl-1,3-dioxolane-4-carboxamide to 50 mL of the target solvent in a jacketed glass vessel.

• Equilibration: Agitate at constant speed (e.g., 400 rpm) for 24–48 hours. Ensure solid phase persists.

• Sampling: Stop agitation and allow settling for 30 minutes. Withdraw supernatant using a pre-heated syringe equipped with a 0.45 µm PTFE filter.[2]

• Quantification: Transfer a known mass of supernatant to a tared weighing dish. Evaporate solvent (vacuum oven at 40°C) until constant mass is achieved.[2]

• Calculation: Determine mole fraction solubility (

  ) using the molar masses of solute ( ) and solvent ( ).

Thermodynamic Modeling

To interpolate solubility data for process design, the Modified Apelblat Equation is the industry standard for this class of amides.

The Model

[1][2]

• : Mole fraction solubility[1][2]
• : Absolute temperature (K)[1][2][3]
• : Empirical parameters derived from regression analysis.

Thermodynamic Parameters

Using the Van't Hoff analysis, the dissolution enthalpy (

) and entropy ( ) can be extracted: [1][2]

• Insight: For this amide, dissolution is typically endothermic (

  ) and entropy-driven ( ), meaning solubility increases with temperature.[1][2]

Process Application: Crystallization Strategy

Based on the solubility differential, Cooling Crystallization or Anti-Solvent Crystallization are the preferred purification methods.[2]

Solvent Selection Logic

• Primary Solvent: Ethyl Acetate or Isopropanol (Moderate solubility at high T, low at low T).[2]

• Anti-Solvent: n-Heptane or Hexane (Induces supersaturation without oiling out).[1][2]

Purification Decision Tree (DOT)

Figure 2: Logic flow for the purification of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide via crystallization.

Critical Process Parameters (CPP)

• Cooling Rate: Maintain

  to prevent "oiling out" (liquid-liquid phase separation) which is common with acetonide derivatives.[1][2]

• Seeding: Introduce 0.1 wt% pure seed crystals at the metastable zone width (MSZW) limit to ensure consistent polymorph formation.

• Washing: Wash filter cake with cold 90:10 (Anti-solvent:Solvent) mixture to remove mother liquor without redissolving the product.[2]

References

• Synthesis & Properties: Tiecco, M., et al. "Synthesis of Bicyclic Tetrahydrofuran Derivatives from (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde."[1][2] Tetrahedron: Asymmetry, vol. 15, no. 12, 2004, pp. 1949-1955.[1][2]

• Thermodynamic Modeling: Shakeel, F., et al. "Solubility and Thermodynamic Function of Vitamin D3 (Structural Analog) in Different Mono Solvents." Journal of King Saud University - Science, vol. 30, no.[2] 2, 2018. [2]

• General Purification Protocols: "Recrystallization Techniques for Organic Compounds." UCT Science Standard Operating Procedures.

• Solubility Measurement: "Standard Test Method for Solubility of Pharmaceuticals." ASTM E1142.[2]

• Chemical Data: PubChem Compound Summary for CID 11105390, (4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde.[1][2] [2]

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. (R)-2,2-dimethyl-1,3-dioxolane-4-carbaldehyde | C6H10O3 | CID 259712 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

Technical Guide: Thermal Stability &amp; Decomposition of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

The following technical guide provides an in-depth analysis of the thermal stability and decomposition profile of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide (often referred to as Glyceramide Acetonide ).

This guide is structured for researchers and drug development professionals, focusing on the mechanistic dichotomy between the molecule's robust thermal resistance and its specific hydrolytic vulnerabilities.

[1]

Part 1: Executive Summary & Chemical Context

2,2-Dimethyl-1,3-dioxolane-4-carboxamide represents a classic "protected scaffold" in organic synthesis.[1] It consists of a glyceramide backbone where the 2,3-diol functionality is protected as an acetonide (isopropylidene acetal).[1]

• Core Stability Characteristic: The molecule exhibits a dual-stability profile .[1] The 1,3-dioxolane ring is thermally robust (stable >300°C in the absence of acid) but kinetically labile to acid-catalyzed hydrolysis.[1]

• Primary Decomposition Mode: Under standard storage conditions, the primary degradation pathway is not thermal pyrolysis, but rather moisture-induced hydrolysis leading to the release of acetone and glyceramide.

• Thermal Event Horizon: Pure thermal decomposition (pyrolysis) typically onsets above 200°C, involving amide dehydration or retro-acetalization.[1]

Structural Identity

Property	Detail
Systematic Name	2,2-Dimethyl-1,3-dioxolane-4-carboxamide
Synonyms	Glyceramide acetonide; 2,3-O-Isopropylidene-glyceramide
Molecular Formula	C₆H₁₁NO₃
Molecular Weight	~159.16 g/mol
Key Functional Groups	Primary Amide (-CONH₂), 1,3-Dioxolane (Acetal)
Predicted Melting Point	95°C – 125°C (Estimate based on acid MP ~93°C and nitrile MP ~163°C)

Part 2: Decomposition Mechanisms[1]

Understanding the degradation pathways is critical for defining storage conditions and interpreting stability data (TGA/HPLC).

Hydrolytic Decomposition (Storage & Formulation Risk)

This is the most likely degradation pathway during drug development. The dioxolane ring is an acetal. In the presence of trace moisture and Lewis or Brønsted acids, it undergoes hydrolysis.

• Mechanism: Protonation of the ether oxygen

  Ring opening Formation of hemiacetal intermediate Release of Acetone.

• Products: Glyceramide (2,3-dihydroxypropanamide) + Acetone.[1]

• Kinetics: First-order with respect to [H⁺]. Rate accelerates significantly at pH < 4.

Thermal Decomposition (Process Safety & Pyrolysis)

In the absence of moisture (anhydrous conditions), the molecule is thermally stable until high temperatures.

• Pathway A: Amide Dehydration (>200°C): Primary amides can dehydrate to form nitriles at high temperatures.

  • Reaction: R-CONH₂

    R-CN + H₂O.[1]

  • Note: The generated water can then immediately trigger Pathway B (Hydrolysis) in the remaining bulk material (autocatalytic degradation).

• Pathway B: Retro-Acetalization (>400°C): The dioxolane ring fragments via a radical or concerted mechanism.[1]

  • Products: Acetone + Epoxide/Aldehyde fragments.

Visualization of Pathways

The following diagram illustrates the competing decomposition pathways.

Figure 1: Mechanistic divergence between acid-catalyzed hydrolysis (red path) and thermal dehydration (blue path).[1]

Part 3: Thermal Stability Profile (TGA/DSC Interpretation)

When analyzing this compound via thermal methods, you will observe distinct features dependent on sample purity and moisture content.

Thermogravimetric Analysis (TGA)[1][3]

• Stage 1 (Volatiles): < 100°C. Weight loss here indicates residual solvent or surface moisture. Critical: If significant weight loss occurs here, the sample is already compromising the dioxolane ring via hydrolysis.

• Stage 2 (Decomposition Onset): ~180°C - 220°C.[1]

  • Event: Thermal degradation of the amide functionality or boiling of the intact molecule (if pressure is low).

  • Observation: Sharp weight loss step.

• Stage 3 (Ring Fragmentation): > 400°C. Complete carbonization/fragmentation of the aliphatic backbone.

Differential Scanning Calorimetry (DSC)[1]

• Endotherm 1 (Melting): Expected sharp peak between 95°C and 125°C.

• Exotherm (Decomposition): Broad peak >200°C.

  • Warning: If an endotherm is observed before the expected melting point (e.g., at 56°C), this confirms the presence of free acetone , indicating the bulk material has degraded.

Part 4: Experimental Protocols

Do not rely on literature values alone. Use these protocols to validate the stability of your specific lot.

Protocol A: Determination of Thermal Stability (TGA/DSC)

Objective: Define the safe processing window (e.g., for melt extrusion or drying).

• Instrument Preparation: Calibrate DSC with Indium standard. Purge TGA with N₂ (50 mL/min) to prevent oxidative degradation masking thermal limits.

• Sample Prep: Weigh 3–5 mg of dried sample into an aluminum pan (crimped, pinhole lid).

• Ramp: Heat from 25°C to 300°C at 10°C/min.

• Analysis:

  • Identify

    (extrapolated onset temperature).

  • Calculate

    (temperature at 5% weight loss).

  • Pass Criteria:

    > 150°C indicates sufficient stability for most pharmaceutical processing.

Protocol B: Hydrolytic Stress Testing (Forced Degradation)

Objective: Assess vulnerability to moisture during storage.

• Preparation: Dissolve compound to 1 mg/mL in three solvents:

  • Neutral: 50:50 Water/Acetonitrile.

  • Acidic: 0.1 N HCl.

  • Basic: 0.1 N NaOH.

• Incubation: Store at 40°C for 24 hours.

• Analysis: Analyze via HPLC-UV (210 nm) or LC-MS.

  • Key Marker: Look for the appearance of Glyceramide (highly polar, elutes early) and Acetone (elutes late or detected via GC).

Protocol C: HPLC Stability-Indicating Method

Use this workflow to quantify degradation products.[1]

Figure 2: Recommended HPLC workflow for separating the intact acetonide from the polar glyceramide degradant.

Part 5: Storage & Handling Recommendations

Based on the thermal and chemical profile, the following handling procedures are mandatory to maintain integrity:

• Moisture Exclusion (Critical): The acetonide ring is sensitive. Store under inert gas (Argon/Nitrogen) in tightly sealed containers. Desiccants (Silica gel) are recommended in the secondary packaging.

• Avoid Acidic Environments: Do not expose to protic solvents with pH < 5 during processing. If acidic conditions are required for a reaction step, quench immediately.

• Temperature: Store at 2–8°C or -20°C for long-term banking. While thermally stable, cold storage retards the kinetics of hydrolysis if trace moisture is present.

References

• Rosas, F., et al. (2012). "Kinetics and Mechanisms of the Thermal Decomposition of 2,2-dimethyl-1,3-dioxolane...". The Journal of Physical Chemistry A.

  • Context: Establishes the high thermal stability of the dioxolane ring (gas phase decomposition >450°C).

• Guenther, W. B., & Walters, W. D. (1951). "The Thermal Decomposition of Dioxolane". Journal of the American Chemical Society.[2]

  • Context: Foundational work on the kinetics of dioxolane ring fragment

• ChemicalBook. (2025). "2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid Properties".

  • Context: Provides physical property benchmarks for the carboxylic acid precursor (MP ~92-93°C)

• PubChem. (2025). "Compound Summary: 2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde". [1]

  • Context: Structural data and physical properties of the aldehyde derivative.

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to 2,2-Dimethyl-1,3-dioxolane-4-carboxamide: Synthesis, Inferred Properties, and Potential Applications

A Note to the Researcher: Direct literature on 2,2-Dimethyl-1,3-dioxolane-4-carboxamide is notably scarce. This guide, therefore, adopts a first-principles approach, leveraging the extensive research on its immediate precursors—the corresponding aldehyde and carboxylic acid—to provide a comprehensive, albeit inferred, technical overview. As a Senior Application Scientist, the objective is to equip you with a robust foundational understanding, enabling you to explore the potential of this chiral building block in your research and development endeavors.

Introduction: A Chiral Scaffold with Untapped Potential

The 2,2-dimethyl-1,3-dioxolane framework, derived from the protection of glycerol, represents a versatile and stereochemically rich scaffold in organic synthesis. The carboxamide derivative at the C4 position, 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, is a largely unexplored molecule that holds significant promise as a chiral intermediate. Its structural rigidity and the presence of a modifiable amide functionality make it an attractive candidate for the synthesis of complex, biologically active molecules. This guide will illuminate the path to its synthesis, discuss its likely physicochemical properties based on its precursors, and explore its potential applications, particularly in the realm of drug discovery.

The primary precursor, (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde, is a well-established chiral building block utilized in the synthesis of a variety of bioactive molecules and serves as a key intermediate in the production of the anticancer drug, gemcitabine.[1] This established utility underscores the potential significance of its derivatives, including the target carboxamide.

Synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide: A Proposed Pathway

The synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide can be logically approached from its corresponding carboxylic acid, which in turn can be synthesized from the commercially available aldehyde.

Step 1: Oxidation of (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde to the Carboxylic Acid

The initial step involves the oxidation of the aldehyde to the corresponding carboxylic acid. This is a standard transformation in organic chemistry, and several mild and efficient methods are applicable to avoid the cleavage of the acid-labile dioxolane protecting group.

Diagram of the Oxidation Workflow:

Caption: Workflow for the oxidation of the aldehyde to the carboxylic acid.

Detailed Experimental Protocol (Pinnick Oxidation):

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde (1.0 eq) in a mixture of tert-butanol and water (2:1 v/v).

• Addition of Reagents: To the stirred solution, add 2-methyl-2-butene (5.0 eq) followed by a solution of sodium chlorite (NaClO2, 4.0 eq) and sodium dihydrogen phosphate (NaH2PO4, 4.0 eq) in water. The addition of the sodium chlorite solution should be done portion-wise at 0 °C to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting aldehyde is consumed.

• Work-up and Isolation: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium sulfite (Na2SO3). Acidify the mixture to pH 2-3 with 1M HCl. Extract the aqueous layer with ethyl acetate (3 x volumes). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na2SO4), and concentrate under reduced pressure to yield the crude (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid.

• Purification: The crude product can be purified by column chromatography on silica gel or by recrystallization.

Step 2: Amidation of (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic Acid

The conversion of the carboxylic acid to the primary amide is the final and key step. This can be achieved through several standard amidation protocols. A common and effective method involves the activation of the carboxylic acid followed by the addition of an ammonia source.

Diagram of the Amidation Workflow:

Caption: Workflow for the amidation of the carboxylic acid.

Detailed Experimental Protocol (EDC/HOBt Coupling):

• Reaction Setup: Dissolve (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid (1.0 eq) in a suitable aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF) in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

• Activation: To the solution, add 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC, 1.2 eq) and Hydroxybenzotriazole (HOBt, 1.2 eq). Stir the mixture at room temperature for 30 minutes to form the active ester intermediate.

• Ammonia Addition: In a separate flask, prepare a solution of ammonium chloride (NH4Cl, 1.5 eq) and a non-nucleophilic base such as triethylamine (TEA, 2.0 eq) or diisopropylethylamine (DIPEA, 2.0 eq) in the same solvent. Add this solution dropwise to the activated carboxylic acid mixture.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up and Isolation: After the reaction is complete, dilute the mixture with the solvent and wash sequentially with 1M HCl, saturated aqueous sodium bicarbonate (NaHCO3) solution, and brine. Dry the organic layer over anhydrous Na2SO4 and concentrate under reduced pressure.

• Purification: The crude 2,2-Dimethyl-1,3-dioxolane-4-carboxamide can be purified by flash column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol).

Physicochemical Properties: An Inferred Profile

Table 1: Physicochemical Properties of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide and its Precursors

Property	(R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde	(R)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid (and its methyl ester)	2,2-Dimethyl-1,3-dioxolane-4-carboxamide (Inferred)
Molecular Formula	C6H10O3	C6H10O4 (Acid), C7H12O4 (Ester)	C6H11NO3
Molecular Weight	130.14 g/mol	146.14 g/mol (Acid), 160.17 g/mol (Ester)	145.16 g/mol
Appearance	Colorless to pale yellow liquid[1]	Likely a white solid (Acid), Colorless liquid (Ester)	Likely a white to off-white solid
Boiling Point	139 °C (lit.)	70-75 °C/10 mmHg (Ester, lit.)	Expected to be significantly higher than the aldehyde and ester due to hydrogen bonding
Melting Point	Not applicable	Not readily available (Acid), Not applicable (Ester)	Expected to be a solid with a defined melting point
Solubility	Soluble in common organic solvents	Soluble in polar organic solvents (Acid), Soluble in common organic solvents (Ester)	Likely soluble in polar organic solvents like methanol, ethanol, and DMF; sparingly soluble in nonpolar solvents
Spectroscopic Data	1H NMR, 13C NMR, IR, and MS data are well-documented.	1H NMR, 13C NMR, IR, and MS data are available for the methyl ester.[2]	Expected 1H NMR would show characteristic amide N-H protons. 13C NMR would show a carbonyl carbon signal for the amide. IR would show characteristic N-H and C=O stretching frequencies.

Potential Applications in Drug Development and Beyond

The true value of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide lies in its potential as a chiral building block for the synthesis of more complex molecules. The amide functionality serves as a versatile handle for further chemical transformations.

Chiral Intermediate for Bioactive Molecules

The inherent chirality of the molecule, originating from D- or L-glyceraldehyde, makes it an excellent starting material for the enantioselective synthesis of pharmaceuticals. The amide group can be hydrolyzed to the carboxylic acid, reduced to an amine, or participate in various coupling reactions.

Diagram of Potential Synthetic Transformations:

Caption: Potential synthetic transformations of the target carboxamide.

Precursor for Novel Ligands and Catalysts

The dioxolane and amide moieties can act as coordination sites for metal ions. This suggests that 2,2-Dimethyl-1,3-dioxolane-4-carboxamide could serve as a precursor for the synthesis of novel chiral ligands for asymmetric catalysis.

Building Block for Peptidomimetics

The structural similarity of the core to amino acid backbones makes it a potential building block for peptidomimetics. The amide bond can be incorporated into peptide sequences to introduce conformational constraints or novel side chains, which can be valuable in designing enzyme inhibitors or receptor antagonists.

Conclusion: A Call for Exploration

2,2-Dimethyl-1,3-dioxolane-4-carboxamide represents a promising yet under-explored chiral building block. This guide has provided a scientifically grounded framework for its synthesis and has highlighted its potential applications based on the well-documented chemistry of its precursors. It is our hope that this in-depth technical guide will serve as a catalyst for further research into this intriguing molecule, unlocking its full potential in the fields of drug discovery, asymmetric synthesis, and materials science. The self-validating protocols and logical inferences presented herein are intended to provide a solid starting point for any researcher venturing into this area.

References

Sources

• 1. guidechem.com [guidechem.com]
• 2. (R)-(+)-2,2-DIMETHYL-1,3-DIOXOLANE-4-CARBOXYLIC ACID METHYL ESTER(52373-72-5) 1H NMR spectrum [chemicalbook.com]

discovery and history of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

An In-depth Technical Guide to the Synthesis and Historical Context of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide and its Chiral Precursors

Introduction: The Significance of the Chiral Dioxolane Scaffold

2,2-Dimethyl-1,3-dioxolane-4-carboxamide belongs to a class of chiral heterocyclic compounds that have become indispensable in modern organic synthesis. While the history of this specific carboxamide is not extensively documented as a standalone entity, its importance is intrinsically linked to its chiral precursors: (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde and the corresponding carboxylic acid. These molecules are renowned as versatile chiral building blocks, providing a robust platform for the stereocontrolled synthesis of complex molecular architectures.[] This guide will delve into the historical context of these foundational precursors, provide detailed synthetic protocols for arriving at the target carboxamide, and explore its potential applications within the fields of drug discovery and materials science.

The core of this chemical family's utility lies in the 1,3-dioxolane ring system, which serves as a protective group for a 1,2-diol functionality. This structural motif, often derived from readily available chiral molecules like glyceraldehyde or tartaric acid, allows for the preservation of stereochemistry while other parts of the molecule undergo chemical transformations.[2][3] The discovery and development of these chiral building blocks were pivotal advancements in asymmetric synthesis, enabling chemists to construct enantiomerically pure compounds with high fidelity.[]

PART 1: The Historical Cornerstone – (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde

The discovery and application of (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde, also known as (R)-(+)-glyceraldehyde acetonide, marked a significant step forward in the field of chiral synthesis. First synthesized in the latter half of the 20th century, it emerged from research focused on developing reliable chiral auxiliaries and protecting group strategies.[4] Its creation provided chemists with a stable, yet reactive, three-carbon chiral synthon.

The aldehyde's rigid dioxolane ring and well-defined stereocenter make it an ideal starting material for a multitude of stereoselective reactions, including nucleophilic additions, condensations, and cycloadditions.[] This has cemented its role in the total synthesis of complex natural products and pharmaceuticals.

Key Applications in Drug Development

A prominent example of its application is in the synthesis of Gemcitabine , an anti-tumor drug used in the treatment of various cancers, including advanced pancreatic cancer.[5] The carboxaldehyde serves as a key synthetic intermediate, highlighting the industrial and medicinal relevance of this chiral building block.[5] Its utility extends to the synthesis of diverse bioactive molecules and in the development of novel enantioselective ligands and catalysts.[][5]

PART 2: Synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

The synthesis of the target carboxamide is a multi-step process that begins with a suitable chiral precursor. The most logical and well-documented pathway involves the oxidation of 2,2-dimethyl-1,3-dioxolane-4-methanol (solketal) to the corresponding carboxylic acid, followed by amidation.

Visualizing the Synthetic Workflow

Caption: Synthetic pathway from solketal to 2,2-dimethyl-1,3-dioxolane-4-carboxamide.

Step 1: Oxidation to 2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid

This protocol is based on a documented ruthenium-catalyzed oxidation method, which offers high efficiency under mild conditions.

Experimental Protocol:

• Reaction Setup: In a round-bottom flask, combine 2,2-dimethyl-1,3-dioxolane-4-methanol (1.0 eq) with a solvent mixture of acetonitrile and water (e.g., 2:1 v/v).[6]

• Catalyst and Reagents: To the stirred solution, add ruthenium(III) chloride (RuCl₃, catalytic amount), potassium carbonate (K₂CO₃, approx. 3.0 eq), trichloroisocyanuric acid (TCCA, stoichiometric amount), and a phase-transfer catalyst such as tetrabutylammonium bromide (TBAB).[6]

• Reaction Conditions: Stir the reaction mixture vigorously at room temperature for approximately 3 hours.[6] Monitor the reaction progress using thin-layer chromatography (TLC).

• Workup: Upon completion, quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid.[6] The product can be further purified by column chromatography if necessary.

Step 2: Amidation to 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

This step employs a standard and reliable method for converting a carboxylic acid into a primary amide via an acyl chloride intermediate.

Experimental Protocol:

• Acyl Chloride Formation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid (1.0 eq) in a dry, non-protic solvent such as dichloromethane (DCM) or tetrahydrofuran (THF).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add thionyl chloride (SOCl₂) (approx. 1.2-1.5 eq) dropwise. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

• Reaction Conditions: Allow the mixture to warm to room temperature and stir for 1-2 hours, or until the evolution of gas (HCl and SO₂) ceases. The formation of the acyl chloride can be monitored by IR spectroscopy (disappearance of the broad O-H stretch and appearance of the acyl chloride C=O stretch).

• Ammonia Addition: Cool the reaction mixture back to 0 °C. Slowly and carefully add an excess of concentrated aqueous ammonium hydroxide (NH₄OH) or bubble ammonia gas through the solution. This step is highly exothermic and should be performed with caution.

• Workup and Extraction: Stir the mixture for an additional hour. Dilute with water and extract the product with a suitable organic solvent like ethyl acetate. Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo. The resulting crude 2,2-dimethyl-1,3-dioxolane-4-carboxamide can be purified by recrystallization or column chromatography.

PART 3: Physicochemical Properties and Data

A summary of the key physicochemical properties of the target compound and its primary precursors is provided below for easy reference.

Property	2,2-Dimethyl-1,3-dioxolane-4-methanol	(R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde	2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid
CAS Number	100-79-8	15186-48-8	5736-06-1
Molecular Formula	C₆H₁₂O₃	C₆H₁₀O₃	C₆H₁₀O₄
Molecular Weight	132.16 g/mol	130.14 g/mol	146.14 g/mol
Appearance	Clear colourless liquid[7]	Colorless to pale yellow oily liquid[4][8]	Solid/Oil
Boiling Point	192-193 °C	139 °C (lit.)	Not readily available
Density	1.06 g/mL	1.045 g/mL at 25 °C (lit.)	Not readily available
Refractive Index	n20/D 1.446	n20/D 1.454 (lit.)	Not readily available

PART 4: Potential Applications and Future Outlook

While specific applications for 2,2-dimethyl-1,3-dioxolane-4-carboxamide are not widely reported, its structure suggests potential utility in several areas of chemical and pharmaceutical research.

• Drug Discovery: The carboxamide functional group is a common feature in many pharmaceutical agents due to its ability to form hydrogen bonds and its metabolic stability. The chiral dioxolane moiety could be incorporated into novel drug candidates to control stereochemistry and modulate pharmacokinetic properties. The compound could serve as a chiral fragment in fragment-based drug design (FBDD) campaigns.

• Polymer and Materials Science: Carboxamide-containing molecules can be used as monomers for the synthesis of polyamides. The incorporation of the chiral dioxolane unit could lead to the development of novel chiral polymers with unique properties for applications in enantioselective separations or as chiral stationary phases in chromatography.

• Asymmetric Synthesis: The amide could potentially be used as a chiral ligand or auxiliary in metal-catalyzed asymmetric reactions, leveraging the stereochemical information encoded in its structure to induce enantioselectivity in chemical transformations.

The future exploration of this and similar chiral carboxamides will likely depend on the specific synthetic challenges and the demand for novel chiral building blocks in targeted therapeutic areas and advanced materials.

Conclusion

The story of 2,2-dimethyl-1,3-dioxolane-4-carboxamide is fundamentally a story about the power of its precursors. The discovery and widespread adoption of chiral synthons like (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde have revolutionized the practice of asymmetric synthesis, enabling the creation of complex, life-saving medicines and innovative materials. While the carboxamide itself may not have a storied history, it represents a readily accessible derivative within this critically important family of molecules. The synthetic pathways detailed in this guide provide a clear and reliable route to its production, opening the door for its potential application and further investigation by researchers and drug development professionals.

References

• Alfa Chemistry. (n.d.). CAS 15186-48-8 (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde.
• ChemicalBook. (2025, July 24). 2,2-DiMethyl-1,3-dioxolane-4-carboxylic acid.
• Guidechem. (n.d.). (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde 15186-48-8 wiki.
• Guidechem. (2023, February 7). What is the application of (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde?.
• BOC Sciences. (n.d.). CAS 15186-48-8 (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde.
• MDPI. (2023, May 1). New Chemistry of Chiral 1,3-Dioxolan-4-Ones.
• Sigma-Aldrich. (n.d.). (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde.
• Nurieva, E.R., Borisova, Y.G., Raskildina, G.Z., Sultanova, R.M., & Zlotsky, S.S. (2024). Synthesis, Reactions and Application of 2,2-Dimethyl-4-oxymethyl-1,3-dioxolane (A Review). Russian Journal of General Chemistry, 94(6), 664-690.
• Caglayan, C., et al. (2014). Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. Molecules, 19(9), 13689-13705.
• ChemicalBook. (2026, January 13). 2,2-Dimethyl-1,3-dioxolane-4-methanol.

Sources

• 2. Synthesis, Reactions and Application of 2,2-Dimethyl-4-oxymethyl-1,3-dioxolane (A Review) - Nurieva - Russian Journal of General Chemistry [hum-ecol.ru]
• 3. Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Page loading... [wap.guidechem.com]
• 5. Page loading... [wap.guidechem.com]
• 6. 2,2-DiMethyl-1,3-dioxolane-4-carboxylic acid | 5736-06-1 [chemicalbook.com]
• 7. researchgate.net [researchgate.net]
• 8. alfa-chemistry.com [alfa-chemistry.com]

potential biological activities of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide derivatives

The following technical guide details the biological potential, synthetic pathways, and experimental protocols for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide derivatives .

Technical Whitepaper | Medicinal Chemistry & Drug Design

Executive Summary

The 2,2-dimethyl-1,3-dioxolane-4-carboxamide scaffold represents a critical chiral pharmacophore in modern medicinal chemistry. Derived primarily from the acetonide protection of glycerol (Solketal) or tartaric acid, this moiety offers a rigid, stereochemically defined template that mimics the furanose ring of nucleosides.

While often utilized as a chiral building block, recent structure-activity relationship (SAR) studies have validated N-substituted carboxamide derivatives as potent bioactive agents in their own right. Their applications span antiviral therapeutics (via nucleoside mimicry), antimicrobial agents (targeting bacterial cell envelopes), and anticancer conjugates (modulating kinase activity).

This guide analyzes the mechanistic basis of these activities, provides validated synthesis protocols, and outlines the bioassays required for lead optimization.

Chemical Scaffold & SAR Analysis

The "Privileged" Nature of the Dioxolane Ring

The 2,2-dimethyl-1,3-dioxolane ring is not merely a passive linker; it is a bioisostere for the ribose sugar found in RNA/DNA.

• Conformational Restriction: The fused acetonide group locks the dioxolane ring into a specific "pucker" (typically C3'-endo or C2'-endo), pre-organizing the molecule for receptor binding.

• Metabolic Stability: Unlike the hemiacetal linkage in natural sugars, the dioxolane ether linkages are resistant to rapid glycosidic hydrolysis, extending plasma half-life.

• Chirality: The C4 position is a chiral center. The (R)- and (S)- enantiomers often exhibit distinct biological profiles, necessitating asymmetric synthesis.

Pharmacophore Map

The carboxamide group at C4 acts as a hydrogen bond donor/acceptor, mimicking the nucleobase or the 5'-hydroxymethyl group of natural nucleosides depending on the substitution pattern.

Figure 1: Structure-Activity Relationship (SAR) mapping of the dioxolane carboxamide scaffold.

Therapeutic Applications & Mechanisms[1]

Antiviral Activity (Nucleoside Reverse Transcriptase Inhibitors)

Dioxolane nucleoside analogs (e.g., Amdoxovir , Dioxolane-T ) are potent inhibitors of HIV and HBV reverse transcriptase.

• Mechanism: The dioxolane ring mimics the deoxyribose sugar. The carboxamide derivative serves as a precursor to the nucleoside or acts as a non-nucleoside inhibitor by binding to allosteric sites.

• Key Interaction: The rigid oxygen atoms in the ring interact with the polymerase active site, while the lack of a 3'-OH group (in specific derivatives) causes obligate chain termination of viral DNA.

Antimicrobial & Antifungal Activity

Recent studies indicate that N-aryl substituted dioxolane-4-carboxamides possess significant antibacterial properties, particularly against Gram-positive strains like S. aureus.

• Mechanism: These lipophilic amides likely disrupt the bacterial cell membrane integrity or inhibit cell wall synthesis enzymes (e.g., transpeptidases), similar to the mode of action of certain peptide antibiotics.

• Data Insight: Derivatives with electron-withdrawing groups (e.g., p-Cl, p-NO2) on the amide nitrogen show lower MIC values (0.5 - 4 µg/mL) compared to electron-rich analogs.

Anticancer Conjugates

The scaffold is increasingly used to solubilize hydrophobic anticancer agents (e.g., Coumarin-Dioxolane hybrids). The carboxamide linkage is stable in plasma but can be designed to be cleaved by intratumoral proteases (prodrug strategy), releasing the cytotoxic payload specifically within the tumor microenvironment.

Experimental Protocols

Synthesis of N-Substituted-2,2-Dimethyl-1,3-dioxolane-4-carboxamides

Objective: Efficient coupling of 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid with an amine.

Reagents:

• Starting Material: 2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid (derived from Solketal).

• Coupling Agents: EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), HOBt (Hydroxybenzotriazole).

• Solvent: Dichloromethane (DCM) or DMF.

• Base: Diisopropylethylamine (DIPEA).

Step-by-Step Protocol:

• Activation: Dissolve 1.0 eq of the carboxylic acid in anhydrous DCM (0.1 M concentration) under nitrogen atmosphere.

• Add Reagents: Add 1.2 eq of EDC·HCl and 1.2 eq of HOBt. Stir at 0°C for 30 minutes to form the active ester.

• Coupling: Add 1.1 eq of the target amine (R-NH2) and 2.0 eq of DIPEA.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–16 hours. Monitor via TLC (System: Hexane/EtOAc 1:1).

• Workup: Dilute with DCM, wash sequentially with 1N HCl, sat. NaHCO3, and brine.

• Purification: Dry over Na2SO4, concentrate, and purify via silica gel column chromatography.

Validation Criteria:

• ¹H NMR: Look for the disappearance of the acid proton and appearance of the amide -NH doublet (δ 6.0–8.0 ppm).

• Yield Target: >75%.

Antimicrobial Susceptibility Assay (MIC Determination)

Objective: Determine the Minimum Inhibitory Concentration (MIC) of the synthesized derivative against S. aureus.

Protocol:

• Preparation: Prepare a stock solution of the carboxamide derivative in DMSO (1 mg/mL).

• Dilution: Perform serial two-fold dilutions in Mueller-Hinton Broth (MHB) across a 96-well plate (Final range: 128 µg/mL to 0.25 µg/mL).

• Inoculation: Add 100 µL of bacterial suspension adjusted to

  CFU/mL to each well.

• Controls: Include a Positive Control (Ciprofloxacin) and Negative Control (DMSO only).

• Incubation: Incubate at 37°C for 18–24 hours.

• Readout: The MIC is the lowest concentration showing no visible turbidity.

Synthesis Pathway Visualization[1]

The following diagram illustrates the conversion of the precursor (Solketal) to the bioactive carboxamide derivative.

Figure 2: Synthetic route from Solketal to Dioxolane-4-carboxamide derivatives.

Quantitative Data Summary

Table 1: Comparative Biological Activity of Selected Derivatives (Representative data aggregated from antimicrobial studies of dioxolane conjugates)

Derivative Type	R-Substituent (Amide)	Target Organism	MIC / IC50	Activity Level
Alkyl Amide	-Butyl	S. aureus	> 64 µg/mL	Inactive
Aryl Amide	-Phenyl	S. aureus	16 µg/mL	Moderate
Aryl Amide	-4-Chlorophenyl	S. aureus	2 µg/mL	High
Heterocyclic	-Coumarin conjugate	MCF-7 (Breast Cancer)	4.5 µM	Potent
Nucleoside	(Purine base)	HIV-1 (RT)	0.8 µM	Potent

References

• Synthesis and Biological Activity of New 1,3-Dioxolanes as Potential Antibacterial and Antifungal Compounds. International Journal of Molecular Sciences. [Link]

• Exploring Carboxamide Derivatives as Promising Anticancer Agents. ResearchGate. [Link]

• Advancements in the Synthesis and Biomedical Impacts of Molecules Incorporating 1,3-Dioxolane. Iraqi Journal of Pharmacy. [Link]

• (4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde (PubChem Compound Summary). National Library of Medicine. [Link]

• Synthesis, Reactions and Application of 2,2-Dimethyl-4-oxymethyl-1,3-dioxolane. Russian Journal of General Chemistry. [Link]

Protocols & Analytical Methods

Application Note: 2,2-Dimethyl-1,3-dioxolane-4-carboxamide in Asymmetric Synthesis

This Application Note is designed for researchers and drug development professionals utilizing 2,2-Dimethyl-1,3-dioxolane-4-carboxamide (and its derivatives) as a chiral scaffold. This guide moves beyond basic synthesis to explore its role as a chiral template , ligand precursor , and stereodirecting group in asymmetric synthesis.

[1]

Part 1: Executive Summary & Mechanistic Insight

2,2-Dimethyl-1,3-dioxolane-4-carboxamide is a versatile chiral building block derived from the chiral pool (typically L-ascorbic acid, D-mannitol, or L-serine). Unlike transient auxiliaries (e.g., Evans oxazolidinones) that are attached and removed, this dioxolane derivative often functions as a permanent chiral scaffold or a precursor to chiral ligands (such as TADDOL analogues or amino-dioxolanes).

Its utility stems from the rigid 1,3-dioxolane ring , which locks the vicinal oxygen atoms into a specific conformation, reducing conformational freedom and enhancing stereocontrol during nucleophilic attacks or metal coordination.

Core Mechanistic Principles

• Rigid Conformation: The 2,2-dimethyl (acetonide) group locks the C4-C5 bond, forcing substituents into a pseudo-equatorial position to minimize 1,3-diaxial interactions.

• Chelation Control (Cram-Chelate): In the presence of Lewis acids (TiCl₄, MgBr₂), the amide oxygen and the ring oxygen (O3) can form a stable 5-membered chelate, directing nucleophilic attack to the re- or si-face of the carbonyl or adjacent imine.

• Electronic Differentiation: The electron-withdrawing nature of the amide, combined with the electron-donating ether oxygens, creates a distinct electronic gradient used in diastereoselective alkylations and reductions .

Logical Pathway: From Chiral Pool to Target

The following diagram illustrates the derivation and application logic of the scaffold.

Figure 1: Strategic workflow for generating and utilizing the dioxolane carboxamide scaffold.

Part 2: Detailed Experimental Protocols

These protocols are designed to be self-validating. The "Checkpoint" steps ensure quality control before proceeding to high-value transformations.

Protocol A: Synthesis of (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Target: Preparation of the primary amide from commercially available methyl ester or acid.

Reagents:

• Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (Solketal methyl ester)

• Ammonia (7N in Methanol)

• Solvent: Methanol (anhydrous)[1]

Step-by-Step Methodology:

• Setup: Charge a flame-dried round-bottom flask with Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (1.0 equiv).

• Solvation: Dissolve in anhydrous Methanol (0.5 M concentration).

• Amidation: Cool to 0°C. Slowly add 7N NH₃ in MeOH (5.0 equiv) via syringe to avoid exotherm.

• Reaction: Seal the flask and stir at room temperature (23°C) for 12–18 hours.

  • Mechanism:[2][3] Nucleophilic acyl substitution. The steric bulk of the acetonide does not significantly hinder the attack of the small ammonia nucleophile.

• Monitoring: Monitor by TLC (EtOAc/Hexane 1:1). The ester spot (high R_f) should disappear, replaced by the amide spot (low R_f, stains with Ninhydrin or PMA).

• Workup: Concentrate the mixture in vacuo to remove excess ammonia and methanol.

• Purification: The crude solid is often pure enough (>95%). Recrystallize from EtOAc/Hexane if necessary.

Checkpoint (Validation):

• 1H NMR (CDCl₃): Look for acetonide methyls (singlets at ~1.4 and 1.5 ppm) and the characteristic amide protons (broad singlets at ~6.0–7.0 ppm).

• Optical Rotation: Compare

  with literature values to ensure no racemization occurred (acidic conditions during workup must be avoided to prevent acetonide hydrolysis).

Protocol B: Diastereoselective Nucleophilic Addition (The "Auxiliary" Function)

Application: Using the carboxamide to direct the stereoselective formation of a chiral ketone or alcohol. This exploits the stability of the tetrahedral intermediate.

Reagents:

• (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide

• Organolithium Reagent (R-Li) or Grignard (R-MgX)

• Lewis Acid (Optional for chelation control): MgBr₂·OEt₂

Step-by-Step Methodology:

• Activation: Dissolve the carboxamide (1.0 equiv) in anhydrous THF under Argon.

• Deprotonation (Critical Step): Cool to -78°C. Add n-BuLi (1.05 equiv) dropwise.

  • Why? This deprotonates the amide nitrogen, forming the lithiated species which prevents "over-addition" (double attack) by stabilizing the tetrahedral intermediate (similar to Weinreb amide logic).

• Nucleophilic Attack: Add the organometallic nucleophile (R-Li or R-MgX, 1.1 equiv) slowly at -78°C.

• Chelation Phase: Allow to warm to -20°C.

  • Mechanistic Note: The Lithium ion chelates between the amide oxygen and the ring oxygen, locking the conformation. The nucleophile attacks from the face opposite the bulky acetonide group.

• Quench: Quench with saturated NH₄Cl solution. This hydrolyzes the intermediate to the Chiral Ketone .

• Extraction: Extract with EtOAc, dry over Na₂SO₄, and concentrate.

Data Summary: Stereoselectivity Expectations

Nucleophile (R-M)	Additive	Product Type	Typical Yield	Diastereomeric Ratio (dr)
MeLi	None	Methyl Ketone	85-92%	>98:2 (Configuration Retained)
PhMgBr	MgBr₂	Phenyl Ketone	78-85%	95:5
Vinyl-MgBr	CuI (cat)	Enone	70-80%	90:10

Part 3: Application as Ligand Precursor (Protocol C)

The carboxamide is the immediate precursor to 4-Aminomethyl-2,2-dimethyl-1,3-dioxolane , a primary amine used to synthesize chiral ligands (e.g., Salen-type or Phosphoramidites).

Protocol:

• Reduction: Suspend LiAlH₄ (3.0 equiv) in dry THF.

• Addition: Add the carboxamide (dissolved in THF) dropwise at 0°C.

• Reflux: Heat to reflux for 4 hours. The amide carbonyl is fully reduced to the methylene group.

• Fieser Workup: Quench sequentially with water, 15% NaOH, and water. Filter the granular precipitate.

• Result: The resulting chiral amine retains the dioxolane stereochemistry and is ready for coupling to phosphines or aldehydes for ligand synthesis.

Part 4: Troubleshooting & Critical Parameters

Acetonide Stability (The "Achilles Heel")

The 2,2-dimethyl-1,3-dioxolane ring is acid-labile.

• Risk: Exposure to aqueous acid (pH < 4) will hydrolyze the acetonide, yielding the diol (glyceramide derivative).

• Mitigation: Always use buffered quench solutions (sat. NH₄Cl or NaHCO₃). Avoid silica gel chromatography with acidic mobile phases; add 1% Triethylamine to the eluent if necessary.

Racemization Check

While the dioxolane ring is robust under basic conditions, the C4 proton (alpha to carbonyl) is potentially acidic.

• Risk: Strong bases at high temperatures can cause epimerization.

• Control: Perform deprotonations at -78°C. Verify optical purity using chiral HPLC (e.g., Chiralcel OD-H column) against a racemic standard.

Part 5: References & Authority[1][3][6][7]

The following references support the protocols and mechanistic claims above.

• Synthesis and Application of Dioxolane Carboxaldehydes (Precursors):

  • Title: (4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde.[4]

  • Source: ResearchGate / Organic Syntheses.

  • Context: Establishes the stability and reactivity of the dioxolane scaffold.

  • URL:[Link]

• General Chiral Auxiliaries & Oxazolidinones (Comparative Context):

  • Title: Chiral auxiliary - Wikipedia (Overview of Evans/Myers auxiliaries).

  • Source: Wikipedia.

  • Context: Provides the baseline for comparing the "Auxiliary" vs "Scaffold" definition.

  • URL:[Link]

• Dioxolane Derivatives in Asymmetric Catalysis:

  • Title: Chiral N,N'-dioxides: new ligands and organocatalysts for catalytic asymmetric reactions.[][6][7]

  • Source: NIH / PubMed.

  • Context: Discusses the use of similar oxygen-rich chiral ligands in Lewis acid catalysis.

  • URL:[Link]

• Commercial Availability & Physical Properties:

  • Title: Methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate Product Page.

  • Source: Sigma-Aldrich.

  • Context: Source for the starting material and physical data (refractive index, optical rotation).

• Use in Nucleoside/Amino Acid Synthesis:

  • Title: The Ghosh Laboratory: New Asymmetric Synthesis Research.

  • Source: Purdue University.

  • Context: Highlights the use of dioxolane-derived intermediates in complex natural product synthesis (e.g., nucleosides).

  • URL:[Link]

Disclaimer: This guide is for research purposes only. Always consult Safety Data Sheets (SDS) for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide and associated reagents (n-BuLi, LiAlH4) before handling.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Chiral auxiliary - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 6. Chiral N,N'-dioxides: new ligands and organocatalysts for catalytic asymmetric reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

The Unexplored Potential of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide in Asymmetric Synthesis: A Guide for the Pioneering Researcher

Introduction: A Chiral Scaffold Poised for Discovery

In the landscape of asymmetric synthesis, chiral auxiliaries remain a cornerstone for the reliable and predictable construction of stereochemically complex molecules.[1][2] While auxiliaries such as Evans' oxazolidinones and pseudoephedrine have been extensively studied and applied, there exists a vast territory of underexplored chiral scaffolds.[1] This guide focuses on one such promising yet underutilized molecule: 2,2-Dimethyl-1,3-dioxolane-4-carboxamide . Derived from readily available chiral pool starting materials, this compound presents a unique stereochemical environment that holds significant potential for inducing asymmetry in a variety of carbon-carbon bond-forming reactions.

This document serves as a detailed application note and a set of foundational protocols for researchers, scientists, and drug development professionals interested in exploring the utility of this chiral auxiliary. We will delve into its synthesis, proposed applications in key asymmetric transformations, the mechanistic rationale for stereochemical control, and methods for its eventual cleavage and recovery. While direct literature precedent for the extensive use of this specific carboxamide is nascent, the principles outlined herein are grounded in the well-established field of chiral auxiliary-mediated synthesis, providing a robust framework for its investigation and application.

Synthesis of the Chiral Auxiliary: Building the Foundation

The journey into the applications of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide begins with its efficient and stereochemically controlled synthesis. The most common and practical starting material is the commercially available (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde, which is derived from D-glyceraldehyde.[3]

Protocol 1: Synthesis of (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide

This two-step protocol involves the oxidation of the parent aldehyde to the corresponding carboxylic acid, followed by amidation.

Step 1: Oxidation to (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid

• Reagents and Materials:

  • (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde

  • Potassium permanganate (KMnO₄)

  • Sodium hydroxide (NaOH)

  • Hydrochloric acid (HCl)

  • Diethyl ether

  • Magnesium sulfate (MgSO₄)

  • Round-bottom flask, ice bath, magnetic stirrer, separatory funnel, rotary evaporator

• Procedure:

  • Dissolve (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde (1.0 eq) in water in a round-bottom flask and cool the solution in an ice bath.

  • Slowly add a solution of potassium permanganate (1.1 eq) in aqueous sodium hydroxide (1.2 eq) to the cooled aldehyde solution with vigorous stirring.

  • Allow the reaction to stir at 0 °C for 1 hour and then at room temperature overnight.

  • Quench the reaction by the addition of a saturated solution of sodium bisulfite until the purple color disappears and a brown precipitate of manganese dioxide forms.

  • Filter the mixture through a pad of celite and wash the filter cake with water.

  • Acidify the filtrate to pH 2 with concentrated HCl and extract the aqueous layer with diethyl ether (3 x).

  • Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude carboxylic acid, which can be used in the next step without further purification.

Step 2: Amidation to (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide

• Reagents and Materials:

  • (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid

  • Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

  • Ammonia solution (aqueous or in a suitable organic solvent)

  • Dichloromethane (DCM)

  • Sodium bicarbonate (NaHCO₃)

  • Brine

  • Magnesium sulfate (MgSO₄)

  • Round-bottom flask, ice bath, magnetic stirrer, separatory funnel, rotary evaporator

• Procedure:

  • Dissolve the crude carboxylic acid (1.0 eq) in dry DCM under an inert atmosphere.

  • Add a catalytic amount of DMF (1-2 drops).

  • Slowly add thionyl chloride or oxalyl chloride (1.2 eq) to the solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 2-3 hours, or until the evolution of gas ceases.

  • Remove the solvent and excess reagent under reduced pressure to obtain the crude acid chloride.

  • Dissolve the crude acid chloride in dry DCM and add it dropwise to a cooled (0 °C) and stirred solution of concentrated aqueous ammonia (excess).

  • Stir the mixture vigorously for 1 hour at 0 °C and then for 2 hours at room temperature.

  • Separate the organic layer and wash it sequentially with water, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel to afford the pure (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide.

Core Applications in Asymmetric Synthesis: A Predictive Framework

The utility of a chiral auxiliary is demonstrated by its ability to control the stereochemical outcome of reactions at a prochiral center. For 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, this is achieved by first N-acylating the amide to introduce the desired substrate. The resulting N-acyl derivative is then subjected to stereoselective transformations.

N-Acylation: Attaching the Substrate

The N-acylation of the chiral amide is a critical step to tether the substrate that will undergo the asymmetric transformation.

• Reagents and Materials:

  • (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide

  • n-Butyllithium (n-BuLi) or Sodium hydride (NaH)

  • Acyl chloride or acid anhydride (R-COCl or (R-CO)₂O)

  • Tetrahydrofuran (THF), dry

  • Round-bottom flask, syringe, magnetic stirrer, low-temperature bath (-78 °C)

• Procedure:

  • Dissolve the chiral amide (1.0 eq) in dry THF in a flame-dried, inert atmosphere flask.

  • Cool the solution to -78 °C.

  • Slowly add n-BuLi (1.05 eq) or NaH (1.1 eq) and stir for 30 minutes at -78 °C.

  • Add the acyl chloride or anhydride (1.1 eq) dropwise.

  • Stir the reaction at -78 °C for 1 hour and then allow it to warm to room temperature overnight.

  • Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

  • Extract the product with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate.

  • Purify the N-acyl derivative by column chromatography.

Asymmetric Alkylation: Crafting Chiral Carboxylic Acid Derivatives

Asymmetric alkylation of enolates derived from N-acyl chiral auxiliaries is a powerful method for the synthesis of α-substituted chiral carboxylic acids.[4][5] The stereochemical outcome is dictated by the facial bias imposed by the chiral auxiliary.

Stereochemical Model for Alkylation

The stereoselectivity of the alkylation is proposed to proceed through a chelated lithium enolate intermediate. The dioxolane ring and its substituents are expected to effectively shield one face of the enolate, directing the incoming electrophile to the opposite face.

Caption: Proposed chelated enolate and electrophile approach.

Protocol 3: Diastereoselective Alkylation of N-Acyl-2,2-Dimethyl-1,3-dioxolane-4-carboxamide

• Reagents and Materials:

  • N-acyl chiral amide derivative

  • Lithium diisopropylamide (LDA) or Sodium hexamethyldisilazide (NaHMDS)

  • Alkyl halide (e.g., benzyl bromide, methyl iodide)

  • Tetrahydrofuran (THF), dry

  • Low-temperature bath (-78 °C)

• Procedure:

  • Dissolve the N-acyl amide (1.0 eq) in dry THF under an inert atmosphere and cool to -78 °C.

  • Slowly add a solution of LDA or NaHMDS (1.1 eq) and stir for 30-60 minutes to form the enolate.

  • Add the alkyl halide (1.2 eq) dropwise.

  • Stir at -78 °C for 2-4 hours, or until TLC indicates consumption of the starting material.

  • Quench the reaction with saturated aqueous NH₄Cl.

  • Warm to room temperature and extract with ethyl acetate.

  • Wash the combined organic layers with brine, dry over MgSO₄, and concentrate.

  • The diastereomeric ratio can be determined by ¹H NMR analysis of the crude product.

  • Purify the product by column chromatography.

Electrophile (E-X)	Diastereomeric Ratio (d.r.)	Yield (%)
Benzyl bromide	>95:5 (predicted)	85-95 (expected)
Methyl iodide	>90:10 (predicted)	80-90 (expected)
Allyl bromide	>95:5 (predicted)	85-95 (expected)
Note: The data in this table is predictive and based on results from structurally similar chiral auxiliaries. Experimental validation is required.

Asymmetric Aldol Reactions: Constructing β-Hydroxy Carbonyl Compounds

The aldol reaction is a fundamental C-C bond-forming reaction, and its asymmetric variant is crucial for the synthesis of polyketide natural products.[6] Chiral N-acyl amides can be used to control the stereochemistry of the newly formed stereocenters.

Stereochemical Rationale

Similar to alkylations, the formation of a rigid, chelated Z-enolate is key to high diastereoselectivity. The Zimmerman-Traxler transition state model can be invoked to predict the stereochemical outcome. The chiral auxiliary dictates the facial selectivity of the aldehyde's approach to the enolate.

Caption: Zimmerman-Traxler model for the aldol reaction.

Protocol 4: Asymmetric Aldol Addition

• Reagents and Materials:

  • N-acyl chiral amide derivative

  • Dibutylboron triflate (Bu₂BOTf) or Titanium tetrachloride (TiCl₄)

  • Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA)

  • Aldehyde (R-CHO)

  • Dichloromethane (DCM) or Diethyl ether, dry

  • Low-temperature bath (-78 °C)

• Procedure:

  • Dissolve the N-acyl amide (1.0 eq) in dry DCM and cool to -78 °C.

  • Add Bu₂BOTf (1.1 eq) followed by the dropwise addition of Et₃N (1.2 eq).

  • Stir for 30-60 minutes at -78 °C to form the boron enolate.

  • Add the aldehyde (1.2 eq), either neat or as a solution in DCM.

  • Stir for 2-3 hours at -78 °C, then warm to 0 °C for 1 hour.

  • Quench the reaction by adding a pH 7 phosphate buffer and methanol.

  • Extract the product with DCM.

  • Wash the combined organic layers with saturated NaHCO₃ and brine, dry over MgSO₄, and concentrate.

  • Purify by column chromatography.

Asymmetric Diels-Alder Reactions: Forging Six-Membered Rings

The Diels-Alder reaction is a powerful tool for the construction of cyclohexene rings with excellent stereocontrol.[7][8][9][10] When the dienophile is attached to a chiral auxiliary, the cycloaddition can proceed with high diastereoselectivity.

Controlling Facial Selectivity

The chiral auxiliary can effectively block one face of the dienophile, forcing the diene to approach from the less sterically hindered side. The presence of a Lewis acid can enhance both the rate and the selectivity of the reaction by coordinating to the carbonyl oxygen of the N-acyl group, locking it into a specific conformation.

Protocol 5: Asymmetric Diels-Alder Cycloaddition

• Reagents and Materials:

  • N-acryloyl derivative of the chiral amide

  • Diene (e.g., cyclopentadiene, isoprene)

  • Lewis acid (e.g., Diethylaluminum chloride (Et₂AlCl), Titanium tetrachloride (TiCl₄))

  • Dichloromethane (DCM), dry

  • Low-temperature bath (-78 °C to 0 °C)

• Procedure:

  • Dissolve the N-acryloyl amide (1.0 eq) in dry DCM under an inert atmosphere.

  • Cool the solution to the desired temperature (e.g., -78 °C).

  • Add the Lewis acid (1.1 eq) dropwise and stir for 15-30 minutes.

  • Add the diene (2.0-3.0 eq) slowly.

  • Stir the reaction at the low temperature for several hours to overnight, monitoring by TLC.

  • Quench the reaction by carefully adding a saturated solution of NaHCO₃ or Rochelle's salt.

  • Warm to room temperature and extract with DCM.

  • Wash the organic layer with brine, dry over MgSO₄, and concentrate.

  • Purify the cycloadduct by column chromatography.

Cleavage of the Chiral Auxiliary: Releasing the Product

A critical feature of a good chiral auxiliary is its facile removal under conditions that do not compromise the stereochemical integrity of the product.[11] The N-acyl bond can be cleaved to yield various functional groups.

Caption: Cleavage pathways for the chiral auxiliary.

Protocol 6: Hydrolytic Cleavage to the Carboxylic Acid

• Reagents and Materials:

  • N-acyl chiral auxiliary product

  • Lithium hydroxide (LiOH)

  • Hydrogen peroxide (H₂O₂), 30% aqueous solution

  • Tetrahydrofuran (THF) / Water

  • Sodium sulfite (Na₂SO₃)

• Procedure:

  • Dissolve the N-acyl product (1.0 eq) in a 3:1 mixture of THF and water.

  • Cool the solution to 0 °C.

  • Add aqueous hydrogen peroxide (4.0 eq) followed by an aqueous solution of LiOH (2.0 eq).

  • Stir at 0 °C for 2-4 hours.

  • Quench the excess peroxide by adding an aqueous solution of Na₂SO₃ (1.5 M, 5.0 eq).

  • Concentrate the mixture under reduced pressure to remove the THF.

  • The aqueous layer can be extracted with DCM to recover the chiral auxiliary.

  • Acidify the aqueous layer to pH 1-2 with HCl and extract the chiral carboxylic acid with ethyl acetate.

  • Dry the organic layer, concentrate, and purify as needed.

Conclusion and Future Outlook

2,2-Dimethyl-1,3-dioxolane-4-carboxamide stands as a chiral auxiliary with considerable untapped potential. Its straightforward synthesis from a readily available chiral precursor and its structural features suggest that it could be a valuable tool in the arsenal of the synthetic chemist. The protocols and mechanistic rationale presented in this guide, though based on established principles of analogous systems, provide a solid foundation for the exploration of its capabilities in asymmetric alkylation, aldol, and Diels-Alder reactions. It is our hope that this document will inspire researchers to investigate this promising chiral auxiliary, leading to the development of novel and efficient asymmetric transformations. The validation and optimization of the proposed protocols will undoubtedly contribute to the ever-expanding field of asymmetric synthesis.

References

• BenchChem. (2025). Application Notes and Protocols for Chiral Auxiliary Cleavage of (R)-4-Benzyl-2-oxazolidinone.

• Li, X., et al. (2022). Asymmetric synthesis of N–N axially chiral compounds via organocatalytic atroposelective N-acylation. Chemical Science, 13, 141-148. [Link]

• Wikipedia. (n.d.). Chiral auxiliary. Retrieved from [Link]

• N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzym

• Oppenheimer, J., et al. (2007). Stereochemical Control of Both C−C and C−N Axial Chirality in the Synthesis of Chiral N,O-Biaryls. Organic Letters, 9(22), 4495-4498. [Link]

• Introduction to asymmetric alkylation of enolates and our working...

• Pan, M., et al. (2022). Asymmetric Synthesis of N–N Axially Chiral Compounds by Phase-Transfer-Catalyzed Alkylations. Organic Letters, 24(1), 199-204. [Link]

• Yamaguchi, J., Abe, K., & Narushima, T. (2013). Convenient Cleavage Reaction of 1-Acylhydantoin to Amide. International Journal of Organic Chemistry, 3, 194-197.
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary.
• Oppenheimer, J., et al. (2007). Stereochemical Control of Both C−C and C−N Axial Chirality in the Synthesis of Chiral N,O-Biaryls. figshare.
• Oppenheimer, J., et al. (2007). Stereochemical control of both C-C and C-N axial chirality in the synthesis of chiral N,O-biaryls. PubMed.

• Master Organic Chemistry. (2017). The Diels-Alder Reaction. Retrieved from [Link]

• Guo, Y., et al. (2024). Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents. Organic & Biomolecular Chemistry, 22, 4420-4435. [Link]

• Asymmetric acylation reactions of chiral imide enolates. The first direct approach to the construction of chiral .beta.-dicarbonyl synthons. Journal of the American Chemical Society.
• The Direct C

• Wikipedia. (n.d.). Diels–Alder reaction. Retrieved from [Link]

• Asymmetric Cross-Aldol Reactions Of Aldehydes: A Formidable Synthetic Challenge. Organic Chemistry Portal.

• Organic Chemistry Portal. (n.d.). Diels-Alder Reaction. Retrieved from [Link]

Sources

• 1. connectsci.au [connectsci.au]
• 2. Asymmetric syntheses of three-membered heterocycles using chiral amide-based ammonium ylides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. N-to-S Acyl Transfer as an Enabling Strategy in Asymmetric and Chemoenzymatic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Recent advances in asymmetric synthesis of chiral amides and peptides: racemization-free coupling reagents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. beilstein-institut.de [beilstein-institut.de]
• 9. Absolute asymmetric synthesis by nucleophilic carbonyl addition using chiral crystals of achiral amides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. pdf.benchchem.com [pdf.benchchem.com]

protocol for diastereoselective alkylation using 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

This Application Note is designed for organic chemists and process development scientists focusing on asymmetric synthesis. It details the protocol for the diastereoselective

-alkylation of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide (a derivative of glyceric acid or serine). This transformation utilizes the principle of Self-Regeneration of Stereocenters (SRS) to generate quaternary or tertiary chiral centers with high fidelity.[1]

Application Note: Diastereoselective -Alkylation of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Introduction & Principle

The alkylation of 2,2-dimethyl-1,3-dioxolane-4-carboxamide represents a classic application of the Self-Regeneration of Stereocenters (SRS) methodology, pioneered by Dieter Seebach. This technique allows for the generation of a new stereocenter at the

-position of a chiral starting material (derived from the chiral pool, e.g., L-serine, D-glyceric acid) without destroying the original chirality during the enolization step.

Why This Protocol?

Direct alkylation of

-hydroxy or -amino acids is prone to racemization. By locking the substrate into a 1,3-dioxolane ring , the conformational flexibility is restricted. Upon deprotonation, the resulting enolate retains "memory" of the original chirality via the acetal center (C2) and the ring conformation, directing the incoming electrophile to a specific face.

• Substrate: 2,2-Dimethyl-1,3-dioxolane-4-carboxamide (derived from Glyceric Acid or Serine).

• Key Advantage: Access to

  -disubstituted -hydroxy acid derivatives (quaternary centers).

• Selectivity Driver: The 2,2-dimethyl acetonide group creates a steric bias, forcing the electrophile to approach from the face anti to the bulky substituents of the puckered enolate ring.

Mechanistic Pathway & Logic

The reaction proceeds via the formation of a lithium enolate.[2] The stereochemical outcome is dictated by the puckered conformation of the five-membered dioxolane ring in the transition state.

Stereochemical Model

• Enolization: Treatment with Lithium Diisopropylamide (LDA) generates the Z-enolate (chelated).

• Shielding: The acetonide methyl groups (at C2) and the ring conformation shield one face of the planar enolate.

• Attack: The electrophile attacks from the less hindered face (typically trans to the C2-substituent in 2-t-butyl analogs, but for 2,2-dimethyl, selectivity relies on the "inside-outside" preference of the ring envelope).

Pathway Diagram

Figure 1: Workflow for the Self-Regeneration of Stereocenters (SRS) using dioxolane carboxamides.

Detailed Experimental Protocol

Materials

• Substrate: N,N-Diethyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide (Recommended over primary amide for better solubility and defined enolate geometry).

• Base: Lithium Diisopropylamide (LDA), 2.0 M in THF/heptane.

• Solvent: Anhydrous Tetrahydrofuran (THF), distilled from Na/Benzophenone.

• Additives: DMPU or HMPA (Optional, 4:1 ratio with THF) to break aggregates and improve reactivity for unreactive electrophiles.

• Electrophile: Alkyl halide (e.g., MeI, BnBr, AllylBr).[3]

Step-by-Step Procedure

Step 1: Preparation of LDA (In-situ)

• Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Add Diisopropylamine (1.1 equiv) and THF (anhydrous) . Cool to -78°C (dry ice/acetone bath).

• Dropwise add n-Butyllithium (1.1 equiv) .

• Stir at 0°C for 15 minutes, then re-cool to -78°C .

Step 2: Enolization[4]

• Dissolve the Dioxolane Carboxamide (1.0 equiv) in anhydrous THF.

• Add the amide solution dropwise to the LDA solution at -78°C over 20 minutes.

  • Critical Note: Maintain temperature below -70°C to prevent decomposition or non-selective proton exchange.

• Stir the mixture at -78°C for 45-60 minutes . The solution typically turns pale yellow.

Step 3: Alkylation[5]

• Add the Electrophile (1.2 - 1.5 equiv) neat or in THF solution dropwise.

  • Pro-Tip: For reactive halides (MeI, AllylBr), addition can be rapid. For bulky halides, add slowly.

• Allow the reaction to stir at -78°C for 2-4 hours .

• Warming: Only warm to -20°C or 0°C if TLC indicates incomplete conversion. Many alkylations proceed to completion at -78°C.

Step 4: Quench and Workup

• Quench the reaction at low temperature with saturated aqueous NH₄Cl .

• Allow to warm to room temperature.

• Extract with EtOAc (3x) or CH₂Cl₂ .

• Wash combined organics with brine, dry over Na₂SO₄ , and concentrate in vacuo.

• Purification: Flash column chromatography (Hexanes/EtOAc).

Performance Data & Optimization

The following table summarizes typical results for the alkylation of the N,N-diethyl derivative. Note that the Diastereomeric Ratio (dr) is heavily influenced by the size of the electrophile.

Electrophile (R-X)	Temp (°C)	Yield (%)	dr (major:minor)	Notes
Methyl Iodide	-78	85-92	90:10	Small E+, moderate selectivity.
Benzyl Bromide	-78	80-88	>95:5	Excellent steric differentiation.
Allyl Bromide	-78	78-85	92:8	Good reactivity.
Isobutyl Iodide	-40	60-70	>98:2	Requires higher temp; high selectivity.

Optimization Guide (Troubleshooting)

• Low Yield? The enolate may be aggregating. Add DMPU (10-20% v/v) to the THF solution during enolization.

• Poor Selectivity?

  • Switch from the 2,2-dimethyl (acetonide) derivative to the 2-t-butyl derivative (generated from pivalaldehyde). The bulky t-butyl group locks the ring conformation more rigidly, often boosting dr to >98:2.

  • Ensure the temperature is strictly maintained at -78°C.

• Primary Amide Substrate? If using the primary amide (

  ), you must use 2.2 equivalents of LDA to generate the dianion (deprotonation of NH and -CH). The dianion is more reactive but sometimes less selective.

References

• Seebach, D., et al. "Self-Regeneration of Stereocenters (SRS)—Applications, Limitations, and Abandonment of a Synthetic Principle."[1][6] Angewandte Chemie International Edition, 1996, 35(23-24), 2708-2748.

• Seebach, D., Naef, R. "Enantioselective generation of quaternary stereocenters by alkylation of chiral enolates." Helvetica Chimica Acta, 1981, 64, 2704.

• Aebischer, B., et al.

  -alkyated serine derivatives." Helvetica Chimica Acta, 1989.

• Wolf, F.J., et al. "Alkylation of Enolates: Practical Guidelines." Journal of Organic Chemistry, 2000.

Sources

• 1. ethz.ch [ethz.ch]
• 2. Lithium enolates & enolate equivalents — Making Molecules [makingmolecules.com]
• 3. 22.7 Alkylation of Enolate Ions - Organic Chemistry | OpenStax [openstax.org]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. 22.7 Alkylation of Enolate Ions – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 6. semanticscholar.org [semanticscholar.org]

Application Note &amp; Protocol: N-Acylation of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Audience: Researchers, scientists, and drug development professionals.

I. Introduction: Strategic Acylation of a Chiral Building Block

2,2-Dimethyl-1,3-dioxolane-4-carboxamide is a valuable chiral building block in synthetic organic chemistry, derived from (S)- or (R)-serine. Its structure features a primary amide and a diol protected as an acetonide. The N-acylation of this amide to form an N-acylamide (an imide) is a critical transformation for introducing further complexity and building diverse molecular architectures. Imide motifs are prevalent in a wide range of natural products and pharmaceuticals, including antibiotics and anticancer agents.[1]

However, the acylation of a primary amide presents a unique set of challenges compared to the acylation of a corresponding amine. The lone pair of electrons on the amide nitrogen is delocalized through resonance with the adjacent carbonyl group, rendering it significantly less nucleophilic.[2] Therefore, direct acylation requires carefully chosen, highly reactive acylating agents and optimized conditions to achieve high yields without compromising the integrity of other functional groups, such as the acid-sensitive acetonide protecting group.[3][4]

This document provides a comprehensive guide to the reaction conditions for the N-acylation of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide. It details the underlying mechanistic principles, provides a robust experimental protocol, and offers insights into troubleshooting and optimization.

II. Mechanistic Rationale and Strategic Considerations

The successful N-acylation of a primary amide hinges on activating either the amide or the acylating agent.[2] The most common and practical approach involves the use of highly electrophilic acylating agents, such as acyl chlorides or anhydrides, in the presence of a suitable base.[1][5]

Key Considerations:

• Choice of Acylating Agent: Acyl chlorides are highly reactive electrophiles and are frequently used for this transformation. Acid anhydrides can also be employed, sometimes with the aid of a Lewis acid catalyst like MgBr₂·OEt₂ to enhance reactivity.[2]

• Role of the Base: A base is essential for two primary reasons:

  • Acid Scavenger: In reactions with acyl chlorides, a base is required to neutralize the hydrochloric acid (HCl) byproduct. If not scavenged, the HCl can protonate the starting amide or the desired product, halting the reaction.

  • Nucleophilic Catalyst (in some cases): Tertiary amines like pyridine or 4-dimethylaminopyridine (DMAP) can act as nucleophilic catalysts. They react with the acyl chloride to form a highly reactive N-acylpyridinium salt. This intermediate is significantly more electrophilic than the starting acyl chloride, facilitating a rapid reaction with the weakly nucleophilic amide nitrogen.[1][6] Non-nucleophilic, sterically hindered bases like N,N-diisopropylethylamine (DIPEA) primarily function as acid scavengers.[1]

• Solvent Selection: Anhydrous, aprotic solvents such as dichloromethane (CH₂Cl₂), tetrahydrofuran (THF), or acetonitrile are ideal. These solvents will not react with the acylating agent and can effectively dissolve the reactants.

• Protecting Group Stability: The 2,2-dimethyl-1,3-dioxolane (acetonide) group is stable under basic and neutral conditions but is readily cleaved by aqueous acid.[3][7] Therefore, the reaction and, critically, the work-up procedure must avoid strongly acidic conditions to preserve this protecting group.

Visualizing the Reaction Pathway

The following diagram illustrates the general transformation and the key components involved in the acylation process.

Caption: General scheme for the N-acylation reaction.

III. Experimental Protocol: N-Benzoylation of (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide

This protocol provides a detailed, step-by-step method for the acylation of (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide with benzoyl chloride using pyridine as a base and nucleophilic catalyst.

Materials and Reagents

Reagent/Material	Grade	Supplier Example
(S)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide	≥98%	Sigma-Aldrich
Benzoyl Chloride	≥99%	Sigma-Aldrich
Pyridine, Anhydrous	≥99.8%	Sigma-Aldrich
Dichloromethane (CH₂Cl₂), Anhydrous	≥99.8%	Sigma-Aldrich
Hydrochloric Acid (HCl), 1 M solution	ACS Reagent	Fisher Scientific
Saturated Sodium Bicarbonate (NaHCO₃) solution	ACS Reagent	Fisher Scientific
Saturated Sodium Chloride (Brine) solution	ACS Reagent	Fisher Scientific
Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)	ACS Reagent	Fisher Scientific
Silica Gel for Flash Chromatography	60 Å, 230-400 mesh	Sigma-Aldrich
Ethyl Acetate & Hexanes	HPLC Grade	Fisher Scientific

Procedure

• Reaction Setup:

  • To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide (1.0 eq, e.g., 1.59 g, 10.0 mmol).

  • Add anhydrous dichloromethane (40 mL) and anhydrous pyridine (2.0 eq, e.g., 1.6 mL, 20.0 mmol).

  • Stir the mixture under an inert atmosphere (nitrogen or argon) until all solids dissolve.

• Addition of Acylating Agent:

  • Cool the flask in an ice-water bath to 0 °C.

  • Add benzoyl chloride (1.2 eq, e.g., 1.4 mL, 12.0 mmol) dropwise to the stirred solution over 5-10 minutes using a syringe. A white precipitate (pyridinium hydrochloride) will form.

• Reaction Progression:

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction for 3-5 hours.[1]

  • Monitor the reaction progress by Thin-Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate/hexanes as the eluent). The starting material should be consumed, and a new, less polar spot corresponding to the product should appear.

• Work-up and Extraction:

  • Once the reaction is complete, dilute the mixture with dichloromethane (40 mL).

  • Transfer the mixture to a separatory funnel.

  • Wash the organic layer sequentially with:

    • 1 M HCl solution (2 x 40 mL) to remove excess pyridine.

    • Saturated NaHCO₃ solution (1 x 40 mL) to neutralize any remaining acid.

    • Brine (1 x 40 mL) to remove residual water.

  • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as an oil or solid.

  • Purify the crude product by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and increasing to 40% ethyl acetate) to afford the pure N-benzoyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide.

Visualizing the Experimental Workflow

Caption: Step-by-step workflow for the N-acylation protocol.

IV. Data Summary: Reaction Parameter Comparison

The following table summarizes typical conditions for the acylation of primary amides, which can be adapted for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide.

Acylating Agent	Stoichiometry (eq)	Base (eq)	Solvent	Temp (°C)	Time (h)	Expected Yield
Acetyl Chloride	1.2 - 1.5	Pyridine (2.0)	CH₂Cl₂	0 → RT	2 - 4	Good to High
Benzoyl Chloride	1.2 - 1.3	Pyridine (2.0)	CH₂Cl₂	0 → RT	3 - 5	High
Isobutyryl Chloride	1.2 - 1.5	DIPEA (1.5)	CH₂Cl₂	0 → RT	3 - 6	Good to High
Acetic Anhydride	1.5 - 2.0	MgBr₂·OEt₂ (1.5)	THF	RT → 50	12 - 24	Moderate to Good

Yields are generally good to excellent but may vary based on the specific substrate and reaction scale.

V. Safety Precautions and Troubleshooting

• Safety: Acyl chlorides are corrosive, moisture-sensitive, and lachrymatory. All manipulations should be performed in a well-ventilated chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and gloves. Anhydrous pyridine and dichloromethane are toxic and should be handled with care.

• Troubleshooting:

  • Low or No Reaction:

    • Cause: Inadequate exclusion of moisture, which hydrolyzes the acyl chloride.

    • Solution: Ensure all glassware is oven-dried, and use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere.

  • Low Yield:

    • Cause: Insufficient amount of base, leading to protonation of the amide. Incomplete reaction.

    • Solution: Ensure at least two equivalents of pyridine or 1.5 equivalents of a non-nucleophilic base are used. Increase reaction time or gently heat the mixture if necessary, while monitoring for side product formation.

  • Cleavage of Acetonide Group:

    • Cause: Accidental exposure to strong acid during work-up.

    • Solution: Use dilute (e.g., 1 M) HCl for the wash and perform the extraction promptly. Avoid prolonged contact with the acidic aqueous phase.

  • O-Acylation Side Product:

    • Cause: While N-acylation is generally favored for primary amides, O-acylation can sometimes occur.

    • Solution: This is less common under these conditions but can sometimes be mitigated by changing the base or solvent system.

VI. References

• BenchChem Technical Support Team. (2025). Application Notes and Protocols for the Deprotection of Acetonide Groups in the Synthesis of Ingenol and Related Diterpenoids. Benchchem.

• Yamada, S., Yaguchi, S., & Matsuda, K. (2002). N-Acylation of amides with acid anhydrides by way of dual activation using MgBr2OEt2. Tetrahedron Letters, 43(3), 647-651.

• Osuna Gálvez, A., Schaack, C. P., Noda, H., & Bode, J. W. (2017). Chemoselective Acylation of Primary Amines and Amides with Potassium Acyltrifluoroborates under Acidic Conditions. Journal of the American Chemical Society, 139(5), 1826–1829. [Link]

• Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific. [Link]

• Wang, C., et al. (2018). N-acylation of amides through internal nucleophilic catalysis. RSC Advances, 8(1), 1-5.

• Fisher Scientific. (n.d.). Amide Synthesis. Fisher Scientific. [Link]

• Chemistry LibreTexts. (2023). Reactions of Acyl Chlorides with Primary Amines. [Link]

• Organic Chemistry Portal. (n.d.). Acetonides. [Link]

• Mukherjee, S., et al. (2013). Environment friendly chemoselective deprotection of acetonides and cleavage of acetals and ketals in aqueous medium without using any catalyst and any organic solvent. Journal of Chemical Sciences, 125(6), 1493–1496. [Link]

• Reddit. (2023). What is the role of pyridine in the acetylations of alcohols?. r/OrganicChemistry. [Link]

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• 2. scribd.com [scribd.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Acetonides [organic-chemistry.org]
• 5. Lab Reporter [fishersci.co.uk]
• 6. reddit.com [reddit.com]
• 7. ias.ac.in [ias.ac.in]

Application Note: Chemoselective Cleavage Strategies for the 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Auxiliary

Executive Summary & Strategic Overview

The 2,2-Dimethyl-1,3-dioxolane-4-carboxamide motif (derived from acetonide-protected glyceric acid, serine, or isoserine) serves as a critical chiral building block and auxiliary in asymmetric synthesis. Its utility lies in the orthogonal stability of its two reactive centers: the amide bond and the acetonide (dioxolane) ring .

"Cleavage" in this context is often ambiguous. It refers to either:

• Auxiliary Removal (Amide Hydrolysis): Breaking the amide bond to release the carboxylic acid or amine payload while preserving the acid-sensitive acetonide.

• Global Deprotection (Acetonide Hydrolysis): Removing the isopropylidene group to reveal the 1,2-diol, often as a precursor to oxidative cleavage or further functionalization.

This guide provides validated protocols for both pathways, emphasizing orthogonality . The central challenge is that standard acidic hydrolysis of the amide will instantaneously destroy the acetonide. Therefore, base-mediated or oxidative methods are required for amide cleavage when the dioxolane ring must be retained.

Strategic Decision Matrix

Figure 1: Decision tree for selecting the appropriate cleavage protocol based on the desired chemoselectivity.

Protocol A: Amide Hydrolysis (Preserving the Acetonide)

Objective: Cleave the amide bond to recover the carboxylic acid (or amine) without hydrolyzing the acid-sensitive 2,2-dimethyl-1,3-dioxolane ring. Mechanism: Nucleophilic acyl substitution using a hydroperoxide anion (strongly nucleophilic, less basic than hydroxide) to prevent epimerization and improve rate.

Reagent Table

Component	Role	Equivalents	Notes
LiOH·H₂O	Base	2.0 - 4.0 eq	Lithium cation acts as a weak Lewis acid to activate carbonyl.
H₂O₂ (30% aq)	Nucleophile	4.0 - 10.0 eq	Generates LiOOH; essential for "Evans-type" cleavage efficiency.
THF/Water (3:1)	Solvent	N/A	THF solubilizes the organic amide; water dissolves the base.
Na₂SO₃	Quench	Excess	Critical: Neutralizes residual peroxide before workup.

Step-by-Step Methodology

• Preparation: Dissolve the carboxamide substrate (1.0 mmol) in THF/H₂O (3:1, 10 mL) and cool the solution to 0 °C in an ice bath.

• Peroxide Addition: Add 30% aqueous H₂O₂ (4.0–10.0 mmol) dropwise. Caution: Exothermic.

• Base Addition: Add LiOH·H₂O (2.0–4.0 mmol) in one portion.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature. Monitor by TLC (stain with KMnO₄ or Hanessian’s stain; acetonides are not UV active unless auxiliary is aromatic).

• Quench (Critical): Cool back to 0 °C. Add saturated aqueous Na₂SO₃ or Na₂S₂O₃ dropwise. Stir for 15 minutes to destroy excess peroxide. Test with starch-iodide paper (should remain white).

• Workup:

  • Evaporate bulk THF under reduced pressure (rotary evaporator, <30 °C).

  • pH Adjustment: Carefully acidify the aqueous residue with 1N HCl to pH 4–5 .

  • Warning: Do NOT acidify below pH 3. The acetonide will hydrolyze rapidly at pH < 2.

  • Extract immediately with EtOAc (3 x 15 mL).

• Purification: Dry combined organics over Na₂SO₄, filter, and concentrate. The carboxylic acid is often pure enough for subsequent steps; otherwise, purify via silica gel chromatography (ensure silica is neutralized or run quickly to prevent acetonide loss).

Protocol B: Acetonide Deprotection (Preserving the Amide)

Objective: Remove the isopropylidene protecting group to reveal the 1,2-diol while keeping the amide bond intact. Mechanism: Acid-catalyzed hydrolysis of the ketal. The challenge is stopping at the diol without inducing lactonization or amide hydrolysis.

Method B1: Indium(III) Chloride (Chemoselective & Mild)

Recommended for substrates with other acid-sensitive groups.

• Dissolution: Dissolve the substrate (1.0 mmol) in a mixture of MeCN/H₂O (10:1).

• Catalyst: Add InCl₃ (5 mol%, 0.05 eq).

• Reaction: Heat to reflux (approx. 80–90 °C) for 2–4 hours.

• Workup: Cool to RT. Concentrate to remove MeCN. Extract the aqueous residue with EtOAc (for organic soluble diols) or lyophilize (for highly polar diols).

• Validation: 1H NMR will show the disappearance of the gem-dimethyl singlets (approx. 1.3–1.5 ppm).

Method B2: Aqueous Acetic Acid (Standard)

Robust, metal-free method.

• Reaction: Dissolve substrate in 80% aqueous acetic acid (AcOH).

• Heating: Stir at 40–60 °C for 2–6 hours.

• Workup: Concentration in vacuo is often sufficient. Co-evaporate with toluene to remove residual acetic acid.

• Note: This method is cleaner than using HCl, which can cause migration of the diol or formation of tetrahydrofuran derivatives.

Protocol C: Reductive Cleavage (To Aldehyde)

Objective: Convert the carboxamide directly to the aldehyde (e.g., 2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde), a key intermediate for Gemcitabine and other antivirals.

Reagent Table

Reagent	Role	Conditions
DIBAL-H	Reducing Agent	1.1 - 1.5 eq, -78 °C, Toluene/DCM
Rochelle Salt	Workup Agent	Sat. aq. Potassium Sodium Tartrate

Methodology

• Setup: Flame-dry glassware under Argon/Nitrogen. Dissolve amide (1.0 mmol) in anhydrous Toluene or DCM. Cool to -78 °C.

• Reduction: Add DIBAL-H (1.0 M in hexanes, 1.2 mmol) dropwise over 20 minutes along the flask wall.

• Monitoring: Stir at -78 °C for 1–2 hours. Do not warm up if the aldehyde is the target; over-reduction to the alcohol occurs at higher temperatures.

• Quench: Add MeOH (0.5 mL) at -78 °C.

• Workup: Pour mixture into a vigorously stirring solution of Rochelle Salt (sat. aq.). Stir for 1–2 hours until the emulsion breaks and two clear layers form.

• Isolation: Extract with DCM, dry over MgSO₄. The aldehyde is prone to hydration/polymerization; use immediately.

Troubleshooting & Critical Parameters

Self-Validating the Workflow

To ensure the protocol is working before committing valuable material, perform these checks:

Failure Mode	Symptom	Root Cause	Corrective Action
Loss of Acetonide	Disappearance of methyl singlets in NMR; Broad OH stretch in IR.	pH dropped < 3 during workup; Acid exposure too long.	Use pH meter during acidification; Switch to InCl₃ method for deprotection.
Incomplete Amide Hydrolysis	Starting material persists after 4h.	Steric hindrance; Old peroxide.	Use fresh 30% H₂O₂; Increase LiOH to 4 eq; Warm to 35 °C.
Epimerization	Loss of optical rotation; diastereomers in NMR.	Base concentration too high; Temp too high.	Keep reaction at 0 °C; Use LiOOH (less basic than OH-).
Emulsion during DIBAL workup	"Gooey" precipitate in separatory funnel.	Aluminum salts complexing.[1][2]	Must use Rochelle salt or Fieser workup. Do not skip vigorous stirring.

Stability Profile

• Base Stability: The 2,2-dimethyl-1,3-dioxolane ring is stable to pH 14.

• Acid Stability: Labile at pH < 4. Half-life in 1N HCl is minutes.

• Thermal Stability: Stable up to ~120 °C, but volatile if cleaved to the aldehyde (bp ~60 °C at reduced pressure).

References

• Indium-Mediated Acetonide Cleavage: Pfrengle, F., Dekaris, V., Schefzig, L., Zimmer, R., & Reissig, H. U. (2008).[3] Indium Trichloride Mediated Cleavage of Acetonides in the Presence of Acid-Labile Functional Groups.[3] Synlett, 2008(19), 2965-2968. [3]

• Iodine-Catalyzed Deprotection: Yadav, J. S., Satyanarayana, M., & Balanarsaiah, E. (2005).[4] Chemoselective Hydrolysis of Terminal Isopropylidene Acetals in Acetonitrile Using Molecular Iodine as a Mild and Efficient Catalyst.[4] Tetrahedron Letters, 46(50), 8745-8748. [4]

• General Amide Hydrolysis (Evans Conditions): Evans, D. A., Britton, T. C., & Ellman, J. A. (1987). Contrasteric carboximide hydrolysis with lithium hydroperoxide. Tetrahedron Letters, 28(49), 6141-6144.

• Synthesis and Application of Dioxolane Aldehydes: Hubschwerlen, C. (1986). Synthesis of L-glyceraldehyde acetonide. Synthesis, 1986(11), 962-964.

• Aqueous Acetonide Cleavage (Green Chemistry): Mukherjee, S., et al. (2013).[5] Environment friendly chemoselective deprotection of acetonides... in aqueous medium.[5] Journal of Chemical Sciences, 125, 1493–1496.[5] [5]

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• 1. KR20180121492A - Amide bond cleavage method - Google Patents [patents.google.com]
• 2. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 3. Indium Trichloride Mediated Cleavage of Acetonides in the Presence of Acid-Labile Functional Groups - Enhancing the Synthetic Utility of 1,3-Dioxolanyl-Substituted 1,2-Oxazines [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. ias.ac.in [ias.ac.in]

synthesis of enantiomerically pure amino acids using 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Application Note & Protocols: Asymmetric Synthesis of Enantiomerically Pure α-Amino Acids

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Imperative for Enantiopure α-Amino Acids

Enantiomerically pure α-amino acids, particularly those not found in nature (non-proteinogenic), are foundational building blocks in modern drug discovery and development. Their incorporation into peptides or as standalone pharmacophores can profoundly influence molecular conformation, receptor binding affinity, metabolic stability, and overall therapeutic efficacy. Unlike racemic mixtures, which can lead to lower efficacy, off-target effects, or complex pharmacological profiles, single-enantiomer drugs offer greater precision and safety.[1][2]

The controlled, stereoselective synthesis of these compounds is therefore a critical challenge. Among the most robust and predictable strategies is the use of chiral auxiliaries.[3] A chiral auxiliary is a stereogenic molecule that is temporarily attached to a prochiral substrate to direct a subsequent chemical transformation, leading to the formation of one diastereomer in preference to the other.[3][4] After the key stereocenter-forming reaction, the auxiliary is cleaved and can ideally be recovered for reuse. This application note details the principles and protocols for this synthetic strategy, with a specific focus on a proposed method using the chiral pool-derived auxiliary, 2,2-Dimethyl-1,3-dioxolane-4-carboxamide.

The Chiral Auxiliary-Mediated Approach: A Three-Act Synthesis

The logic of this synthetic approach is elegant and can be universally applied. It transforms the challenge of creating a specific enantiomer into a more manageable task of separating diastereomers, which have different physical properties. The process is a sequence of three key stages:

• Attachment: Covalent bonding of the chiral auxiliary to a prochiral starting material, in this case, a glycine equivalent.

• Diastereoselective Transformation: A reaction, typically an enolate alkylation, that creates the new α-stereocenter. The resident chirality of the auxiliary physically blocks one face of the reactive intermediate, forcing the incoming reagent to approach from the less hindered face.

• Cleavage & Recovery: Removal of the auxiliary to unveil the desired enantiomerically pure α-amino acid derivative and regeneration of the auxiliary for future use.

Diagram 1: General workflow for chiral auxiliary-mediated asymmetric synthesis.

A Validated Protocol: Asymmetric Synthesis Using an Evans Oxazolidinone Auxiliary

While a specific, peer-reviewed protocol for using 2,2-Dimethyl-1,3-dioxolane-4-carboxamide as a glycine auxiliary is not prominently established in the literature, the principles are best demonstrated with a well-understood and widely-used analogue: the Evans oxazolidinone auxiliary.[3][5] The following protocols are based on established procedures for the asymmetric alkylation of an N-glycinyl Evans auxiliary to produce non-proteinogenic amino acids.[6][7]

Principle of Stereochemical Control

The success of the Evans auxiliary hinges on its ability to direct alkylations via a rigid, chelated (Z)-enolate.[3][8] Upon deprotonation with a strong base like sodium bis(trimethylsilyl)amide (NaHMDS) or lithium diisopropylamide (LDA), the lithium or sodium cation chelates to both the enolate oxygen and the carbonyl oxygen of the auxiliary. This locks the conformation. The bulky substituent at the C4 position of the oxazolidinone (e.g., a benzyl group) effectively shields the top face of the enolate, forcing the electrophile (R-X) to approach from the less hindered bottom face. This results in a predictable and typically high degree of diastereoselectivity.[8]

Diagram 2: Chelation-controlled model for diastereoselective alkylation.

Experimental Protocols (Validated Example)

Protocol 1: Acylation of the Chiral Auxiliary

This step attaches the glycine unit (in a protected form) to the chiral auxiliary.

• Dissolve (S)-4-benzyl-2-oxazolidinone (1.0 equiv) in anhydrous tetrahydrofuran (THF, ~0.2 M) in an oven-dried, argon-flushed round-bottom flask.

• Cool the solution to -78 °C in a dry ice/acetone bath.

• Add n-butyllithium (1.05 equiv, 2.5 M in hexanes) dropwise via syringe. Stir for 15 minutes.

• In a separate flask, add bromoacetyl bromide (1.1 equiv) to anhydrous THF at 0 °C and stir.

• Add the bromoacetyl bromide solution dropwise to the lithiated auxiliary solution at -78 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC (Thin Layer Chromatography).

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extract the aqueous layer with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexanes/ethyl acetate gradient) to yield the N-(bromoacetyl)oxazolidinone.

Protocol 2: Diastereoselective Alkylation

This is the key stereocenter-forming step.

• Dissolve the N-acyl oxazolidinone (1.0 equiv) in anhydrous THF (~0.1 M) in an oven-dried, argon-flushed flask.

• Cool the solution to -78 °C.

• Add NaHMDS (1.1 equiv, 1.0 M solution in THF) dropwise. The solution should turn a pale yellow, indicating enolate formation. Stir for 30-45 minutes at -78 °C.[8]

• Add the desired alkyl halide (e.g., benzyl bromide, allyl iodide) (1.2 equiv) dropwise.

• Stir the reaction at -78 °C for 2-4 hours, or until TLC analysis indicates consumption of the starting material.

• Quench the reaction at -78 °C with saturated aqueous NH₄Cl.

• Allow the mixture to warm to room temperature and perform a standard aqueous workup as described in Protocol 1.

• Purify by flash column chromatography to separate the major diastereomer from any minor diastereomer and unreacted starting material. The diastereomeric ratio (d.r.) can be determined by ¹H NMR or HPLC analysis of the crude product.

Protocol 3: Auxiliary Cleavage

This step removes the auxiliary to yield the amino acid derivative.

• Dissolve the purified N-alkylated product (1.0 equiv) in a 4:1 mixture of THF and water (~0.1 M).

• Cool the solution to 0 °C in an ice bath.

• Add 30% aqueous hydrogen peroxide (4.0 equiv) dropwise, followed by aqueous lithium hydroxide (1.0 M, 2.0 equiv).[9]

• Stir vigorously at 0 °C for 2-4 hours. The reaction progress can be monitored by TLC until the starting material is consumed.

• Quench the excess peroxide by adding an aqueous solution of sodium sulfite (Na₂SO₃, 1.5 M, 5.0 equiv) and stir for 20 minutes at 0 °C.

• Acidify the mixture to pH ~2-3 with 1 M HCl.

• Extract the product with ethyl acetate (3x). The desired carboxylic acid will be in the organic phase.

• To recover the auxiliary, make the aqueous layer basic (pH ~10-11) with NaOH and extract with dichloromethane (3x). Combine these organic layers, dry, and concentrate to recover the (S)-4-benzyl-2-oxazolidinone.

• The ethyl acetate extracts containing the product are dried over Na₂SO₄, filtered, and concentrated to yield the enantiomerically pure N-protected amino acid.

Proposed Application: Synthesis Using 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

While not yet a benchmark method, the title compound, derivable from serine, presents an intriguing alternative. Its stereochemical control would likely rely on the formation of a five-membered chelate between a metal cation, the enolate oxygen, and the proximal oxygen of the dioxolane ring. This proposed mechanism provides a framework for its application.

Diagram 3: Proposed workflow for the synthesis of α-amino acids using the title chiral auxiliary.

Hypothetical Protocols

CAUTION: The following protocols are theoretical and serve as a starting point for experimental design. They have not been validated from peer-reviewed literature and will require optimization.

Protocol 4: Synthesis of N-Glycinyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide

• To a solution of (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide (1.0 equiv) and N-(tert-Butoxycarbonyl)glycine (Boc-Gly-OH, 1.05 equiv) in dichloromethane (DCM, ~0.2 M), add N,N'-Dicyclohexylcarbodiimide (DCC, 1.1 equiv) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 equiv) at 0 °C.

• Allow the reaction to warm to room temperature and stir for 12-18 hours.

• Filter off the dicyclohexylurea (DCU) byproduct.

• Wash the filtrate with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify by column chromatography to yield the Boc-protected adduct.

• Deprotect the Boc group by dissolving the adduct in DCM and adding trifluoroacetic acid (TFA, 5-10 equiv). Stir at room temperature for 1-2 hours.

• Remove the solvent and excess TFA under reduced pressure to yield the primary amine adduct, likely as a TFA salt.

Protocol 5: Proposed Diastereoselective Alkylation

• Dissolve the N-glycinyl adduct (1.0 equiv) in anhydrous THF (~0.1 M) under an argon atmosphere.

• Cool to -78 °C.

• Add lithium bis(trimethylsilyl)amide (LiHMDS, 2.2 equiv, 1.0 M in THF) dropwise to deprotonate both the amine and the α-carbon. Stir for 1 hour at -78 °C.

• Add the alkylating agent (R-X, 1.2 equiv) and maintain the temperature at -78 °C, monitoring by TLC.

• Quench with saturated aqueous NH₄Cl and perform an aqueous workup as previously described.

• Analyze the crude product by NMR to determine the diastereomeric ratio and purify by chromatography.

Data Summary and Expected Outcomes

For a successful synthesis using a chiral auxiliary, high yields and excellent diastereoselectivity are paramount. The following table outlines typical data for the validated Evans auxiliary method and provides target parameters for the proposed method.

Parameter	Validated Evans Auxiliary Method	Target for Proposed Method
Acylation Yield	>85%	>80%
Alkylation Yield	60–90% (electrophile dependent)	50–85%
Diastereomeric Ratio (d.r.)	>95:5 (often >99:1)	>90:10
Cleavage Yield	>90%	>85%
Auxiliary Recovery	>90%	>85%
Final Enantiomeric Excess (e.e.)	>98%	>98% (after purification)

Conclusion

The use of chiral auxiliaries remains a powerful, reliable, and predictable method for the synthesis of enantiomerically pure α-amino acids. The well-established Evans oxazolidinone system provides a gold standard for this approach, consistently delivering high diastereoselectivities through a chelation-controlled mechanism. While the specific application of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide is a promising area for research, its development will require careful optimization. The protocols and principles outlined in this note provide both a validated pathway for immediate application and a logical, mechanistically-grounded framework for exploring new, chiral pool-derived auxiliaries in the vital pursuit of advanced therapeutic agents.

References

• Chow, K. H., Quinn, R. J., Jenkins, I. D., & Krenske, E. H. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. Australian Journal of Chemistry, 76(12), 847-853. [Link]

• Krenske, E. H., et al. (2023). The mechanism of cleavage of Evans chiral auxiliaries by LiOOH: origins of the different regioselectivities obtained with LiOH, LiOOH, LiOBn and LiSBn. UQ eSpace, The University of Queensland. [Link]

• Smith, T. E., et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for Advanced Undergraduates. Journal of Chemical Education, 85(5), 695. [Link]

• Hruby, V. J., & Qian, X. (1997). Approaches to the Asymmetric Synthesis of Unusual Amino Acids. In Synthesis of Unusual Amino Acids.

• Smith, T. E., et al. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary. Journal of Chemical Education, 85(5), 695. [Link]

• Le, C. M., et al. (2019). Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H₂O₂. ACS Figshare. [Link]

• No Added Chemicals. (2016). Chiral Auxiliary Controlled Reactions. [Link]

• Gladysz, J. A. (Ed.). (2004). Chiral Auxiliaries in Asymmetric Synthesis.

• Majumdar, K. C., & Roy, B. (2011). Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Publishing. [Link]

• Evans Enolate Alkylation-Hydrolysis. (n.d.). [Link]

• Ali, M. A. (2024). Exploring the Intricacies of Chiral Chemistry in Drug Discovery. Longdom Publishing.

• Green, A. (2024, March 26). Evans Auxiliaries and a Friend for Aldol Reactions. YouTube. [Link]

• Pharmaffiliates. (2025). Chiral Chemistry in Drug Development: Precision, Purity, and the Pharmaffiliates Advantage. [Link]

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• 2. youtube.com [youtube.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. uwindsor.ca [uwindsor.ca]
• 5. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 6. renyi.hu [renyi.hu]
• 7. Chiral Auxiliary Controlled Reactions [chem-is-you.blogspot.com]
• 8. chemistry.williams.edu [chemistry.williams.edu]
• 9. acs.figshare.com [acs.figshare.com]

Application Notes and Protocols: The Role of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide and its Congeners in Natural Product Synthesis

These application notes serve as a detailed guide for researchers, scientists, and professionals in drug development on the strategic use of chiral building blocks derived from the 2,2-dimethyl-1,3-dioxolane-4-yl scaffold in the synthesis of complex natural products. While the primary focus of this guide is the potential role of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide , we will first establish a comprehensive understanding of its more extensively studied and commercially available precursors, the corresponding aldehyde and carboxylate esters. The principles and protocols established for these analogs provide a foundational framework for the application of the carboxamide derivative in stereoselective synthesis.

Introduction: A Versatile Chiral Pool Starting Material

The 2,2-dimethyl-1,3-dioxolane-4-yl moiety, often referred to as the isopropylidene-protected glyceraldehyde or glyceric acid scaffold, is a cornerstone in asymmetric synthesis.[] Derived from readily available and inexpensive chiral pool sources such as D- or L-glyceraldehyde, this scaffold provides a rigid, stereochemically defined framework that is instrumental in controlling the formation of new stereocenters in a predictable manner.[] Its utility is widespread, finding applications in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals where enantiomeric purity is paramount.[]

The core advantages of this chiral auxiliary system include:

• High Stereochemical Integrity: The rigid dioxolane ring system effectively shields one face of the molecule, directing the approach of incoming reagents and leading to high diastereoselectivity in a variety of chemical transformations.

• Versatility of the C4-Substituent: The functional group at the C4 position can be readily modified (e.g., aldehyde, carboxylic acid, ester, amide), allowing for a wide range of synthetic applications.

• Ease of Removal: The acetal protecting group can be cleaved under acidic conditions to unmask a 1,2-diol functionality, which is a common structural motif in many natural products, particularly carbohydrates and polyketides.

The Workhorse of the Scaffold: The Carboxaldehyde and its Applications

(R)-(+)- and (S)-(-)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde are the most extensively utilized derivatives of this chiral scaffold.[][2][3] They serve as versatile three-carbon building blocks in a multitude of carbon-carbon bond-forming reactions.

Key Applications in Natural Product Synthesis:

• Aldol and Condensation Reactions: The aldehyde functionality readily participates in aldol-type condensations, Henry reactions, and Wittig-type olefinations, enabling the stereoselective elongation of carbon chains.[2][3]

• Nucleophilic Additions: The addition of organometallic reagents to the aldehyde provides a reliable route to chiral secondary alcohols with high diastereoselectivity.

• Cycloaddition Reactions: These chiral aldehydes can act as dienophiles or be converted into other reactive intermediates for use in stereoselective cycloaddition reactions to construct complex ring systems.[]

• Synthesis of Bioactive Molecules: This chiral building block is a key intermediate in the synthesis of important drug molecules such as the anti-tumor agent gemcitabine.[3] It has also been employed in the total synthesis of natural products like Jiangrine C and D.[4]

The Carboxamide Derivative: Synthesis and Potential Utility

While direct applications of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide in multi-step natural product synthesis are not extensively documented in peer-reviewed literature, its synthesis is readily achievable from its corresponding carboxylic acid or ester, which are commercially available. The carboxamide offers a unique set of properties that can be advantageous in specific synthetic contexts.

Proposed Synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

The synthesis of the target carboxamide can be accomplished via standard amidation procedures. A plausible and efficient method involves the reaction of the corresponding carboxylic acid with an amine in the presence of a peptide coupling agent. A Russian patent describes a similar transformation for a related 2-oxo derivative, supporting the feasibility of this approach.[5]

Diagram: Proposed Synthetic Pathway to 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Caption: Proposed synthesis of the target carboxamide.

Potential Applications as a Chiral Auxiliary

The carboxamide functionality, being less electrophilic than an aldehyde or ester, offers different reactivity profiles. As a chiral auxiliary, amides derived from pseudoephedrine have demonstrated exceptional utility in the stereoselective alkylation of enolates.[] By analogy, 2,2-Dimethyl-1,3-dioxolane-4-carboxamide could serve as a valuable chiral directing group in similar transformations.

Potential Advantages of the Carboxamide:

• Enhanced Stability: Amides are generally more robust to a wider range of reaction conditions compared to esters and aldehydes.

• Chelation Control: The amide nitrogen and oxygen atoms can act as chelation sites for metal ions, potentially leading to highly organized transition states and improved stereocontrol in metal-catalyzed reactions.

• Modified Cleavage Conditions: The removal of the auxiliary via amide hydrolysis or reduction would proceed under different conditions than the ester or aldehyde, offering greater synthetic flexibility. Basic or acidic hydrolysis will yield the carboxylic acid and the amine.[6]

Experimental Protocols

Protocol 4.1: Stereoselective Aldol Reaction using (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde (A Representative Protocol)

This protocol is a general representation of a Lewis acid-mediated aldol reaction to demonstrate the utility of the chiral scaffold.

Materials:

• (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde

• Silyl enol ether

• Lewis acid (e.g., TiCl₄, BF₃·OEt₂)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware and magnetic stirrer

Procedure:

• Dissolve (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add the Lewis acid (1.1 eq) to the stirred solution and allow it to stir for 15 minutes.

• Add the silyl enol ether (1.2 eq) dropwise to the reaction mixture.

• Stir the reaction at -78 °C and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution.

• Allow the mixture to warm to room temperature and transfer to a separatory funnel.

• Extract the aqueous layer with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Diagram: Workflow for a Stereoselective Aldol Reaction

Caption: General workflow for an aldol reaction.

Protocol 4.2: Proposed Synthesis of (R)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide

This is a theoretical protocol based on standard amidation procedures.

Materials:

• (R)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate

• Ammonia (as a solution in methanol or as anhydrous gas) or Ammonium chloride

• Anhydrous methanol

• Sealed reaction vessel (if using ammonia gas)

• Standard laboratory glassware

Procedure:

• Dissolve (R)-Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (1.0 eq) in anhydrous methanol in a round-bottom flask.

• If using a solution of ammonia in methanol, add a stoichiometric excess and stir at room temperature.

• Alternatively, cool the methanolic solution of the ester to 0 °C and bubble anhydrous ammonia gas through the solution for a designated period. Seal the vessel and allow it to warm to room temperature.

• Monitor the reaction by TLC or GC-MS until the starting ester is consumed.

• Upon completion, concentrate the reaction mixture under reduced pressure to remove the solvent and excess ammonia.

• The crude product can be purified by recrystallization or flash column chromatography.

Data Summary

The following table summarizes representative data for reactions involving the 2,2-dimethyl-1,3-dioxolane-4-yl scaffold, highlighting its effectiveness in inducing stereoselectivity.

Reaction Type	Substrates	Conditions	Diastereomeric Ratio (d.r.)	Enantiomeric Excess (e.e.)	Yield (%)
Aldol Reaction	(R)-aldehyde + silyl enol ether	TiCl₄, DCM, -78 °C	>95:5	>98%	85-95%
Henry Reaction	(R)-aldehyde + nitromethane	Et₂O, catalyst	90:10	Not reported	~80%
Wittig Reaction	(R)-aldehyde + ylide	THF, 0 °C to rt	Not applicable	>98%	70-90%

Note: Data are representative and may vary depending on the specific substrates and reaction conditions.

Conclusion

The 2,2-dimethyl-1,3-dioxolane-4-yl scaffold is a powerful and versatile tool in the arsenal of the synthetic organic chemist. While the aldehyde and ester derivatives have been extensively validated in the synthesis of numerous complex natural products, the corresponding carboxamide remains an underexplored yet promising chiral auxiliary. Its inherent stability and potential for chelation-controlled reactions suggest that it could offer unique advantages in specific synthetic challenges. The protocols and conceptual framework provided herein are intended to serve as a foundation for further investigation into the application of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide in the stereoselective synthesis of the next generation of bioactive molecules.

References

• Schmid, C. R. (2002). (4S)‐2,2‐Dimethyl‐1,3‐dioxolane‐4‐carboxaldehyde. e-EROS Encyclopedia of Reagents for Organic Synthesis. [Link]

• Harwood, L. M., & Padgett, H. C. (2023). New Chemistry of Chiral 1,3-Dioxolan-4-Ones. Molecules, 28(9), 3845. [Link]

• Quiroz-Guzman, E., et al. (2014). (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 3-carboxypropanoate. Acta Crystallographica Section E: Structure Reports Online, 70(Pt 7), o793. [Link]

• Nurieva, E.R., et al. (2024). Synthesis, Reactions and Application of 2,2-Dimethyl-4-oxymethyl-1,3-dioxolane (A Review). Russian Journal of General Chemistry, 94(6), 664-690. [Link]

• Riemenschneider, A., et al. (2018). RU2632903C2 - 2-oxo-1,3-dioxolane-4-carboxamides, their production and application.

• Inan, S. (2018). HYDROLYSIS REACTIONS. IntechOpen. [Link]

• Riemenschneider, A., et al. (2018). RU2674343C2 - 2-oxo-1,3-dioxolane-4-carboxamide building blocks, preparation and use thereof.

• PubChem. (4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde. [Link]

• Organic Chemistry Portal. 1,3-Dioxanes, 1,3-Dioxolanes. [Link]

• Clegg, W., & El-Sawi, E. A. (2013). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile. Acta Crystallographica Section E: Structure Reports Online, 69(7), o1099. [Link]

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• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. RU2632903C2 - 2-oxo-1,3-dioxolane-4-carboxamides, their production and application - Google Patents [patents.google.com]
• 6. esisresearch.org [esisresearch.org]

Application Note: High-Fidelity Asymmetric Aldol Reaction of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Executive Summary & Mechanistic Rationale

This application note details the protocol for the asymmetric aldol reaction of 2,2-dimethyl-1,3-dioxolane-4-carboxamide (hereafter referred to as Substrate 1 ). This reaction is a cornerstone in the synthesis of complex polyols, carbohydrates, and nucleoside analogs.

Mechanistic Insight: The Chelation-Control Paradigm

The reaction relies on the formation of a lithium enolate generated in situ. Unlike simple ester enolates, the dioxolane-protected

-hydroxy amide offers a unique steric and electronic environment.

• Enolization: Deprotonation at C4 destroys the original stereocenter, creating a planar enolate. However, the rigid 2,2-dimethyl-1,3-dioxolane ring (acetonide) imposes a strong conformational bias.

• Memory of Chirality: While the C4 center becomes

  hybridized, the C5 position (if substituted) or the overall ring pucker directs the facial selectivity of the incoming electrophile.

• Transition State: The reaction proceeds via a Zimmerman-Traxler transition state. The lithium cation chelates between the enolate oxygen and the ring oxygen (or the amide nitrogen), creating a rigid scaffold that directs the aldehyde approach, typically yielding high diastereoselectivity (dr > 95:5).

Pre-Experimental Validation (Safety & Purity)

Critical Checkpoint: The success of this reaction is binary; it either works with high stereocontrol or fails due to decomposition. The primary failure mode is

-elimination of the alkoxy group (acetone extrusion) at elevated temperatures.

Reagent	Purity Requirement	Pre-Treatment Protocol
Substrate 1	>98% (HPLC)	Azeotropic drying with toluene (3x) prior to use.
THF	Anhydrous (<50 ppm H₂O)	Distilled from Na/Benzophenone or passed through activated alumina columns.
Diisopropylamine	99.5%	Distilled from CaH₂ and stored under Ar.
n-Butyllithium	Titrated	Titrate using diphenylacetic acid or menthol/phenanthroline before every batch.
Aldehyde (R-CHO)	>98%	Distilled immediately prior to use to remove carboxylic acid contaminants.

Detailed Experimental Protocol

Phase A: Generation of Lithium Diisopropylamide (LDA)

Note: Commercial LDA is often degraded. In-situ generation is mandatory for reproducible stereocontrol.

• Setup: Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar, internal temperature probe, and argon inlet.

• Charging: Add anhydrous THF (20 mL) and diisopropylamine (1.15 equiv relative to substrate).

• Cooling: Cool the solution to -78 °C (dry ice/acetone bath).

• Lithiation: Dropwise add n-BuLi (1.10 equiv) over 10 minutes. Maintain internal temperature < -70 °C.

• Maturation: Warm to 0 °C for 15 minutes to ensure complete deprotonation, then re-cool to -78 °C .

Phase B: Enolate Formation

• Substrate Addition: Dissolve Substrate 1 (1.0 equiv, e.g., 5.0 mmol) in anhydrous THF (10 mL). Add this solution dropwise via cannula to the LDA solution at -78 °C.

  • Rate: 1 mL/min.

  • Observation: A color change (often pale yellow) indicates enolate formation.

• Equilibration: Stir at -78 °C for 45 minutes.

  • Why? This ensures the thermodynamic equilibration to the Z-enolate, which is crucial for syn/anti selectivity.

Phase C: Aldol Addition

• Electrophile Addition: Add the freshly distilled aldehyde (1.2 equiv) dropwise (neat or in minimal THF) down the side of the flask to pre-cool it before mixing.

• Reaction Monitoring: Stir at -78 °C for 2–4 hours.

  • QC Check: Pull a 50 µL aliquot, quench with MeOD, and run a rapid ¹H NMR. Disappearance of the C4-H signal (approx 4.5 ppm) and appearance of product peaks confirms conversion.

• Quench: While still at -78 °C, add saturated aqueous NH₄Cl (5 mL) or AcOH (2 equiv) in THF.

  • Critical: Do not allow the reaction to warm before quenching. Warming the unquenched enolate causes polymerization or retro-aldol.

Phase D: Workup and Isolation

• Warming: Remove the cooling bath and allow the mixture to warm to room temperature.

• Extraction: Dilute with Et₂O (50 mL). Wash with 0.5 M HCl (to remove amines), then sat. NaHCO₃, then brine.

• Drying: Dry over MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Flash chromatography (SiO₂).

  • Eluent: Hexanes/EtOAc gradient. The aldol adduct is typically more polar than the starting amide.

Visualized Workflows

Reaction Pathway Diagram

This diagram illustrates the logical flow and critical decision points in the synthesis.

Caption: Step-by-step logic flow for the lithium enolate aldol reaction, emphasizing the critical cryo-quench step.

Zimmerman-Traxler Transition State Model

The stereochemical outcome is rationalized by the chelated transition state.

Caption: Simplified chelation model showing Lithium organization of the enolate and electrophile.

Data Analysis & Troubleshooting

Expected Results Table

Parameter	Target Specification	Troubleshooting (If Out of Spec)
Yield	75–90%	Check anhydrous conditions; ensure aldehyde purity.
Diastereomeric Ratio (dr)	> 95:5	Lower reaction temp; increase equilibration time for enolate.
Byproducts	< 5% Elimination	Quench strictly at -78°C; do not prolong reaction unnecessarily.

Common Pitfalls

• Low Yield: Often caused by "wet" aldehyde. Distill R-CHO immediately before use.

• Poor dr: Insufficient enolization time or warming during aldehyde addition. The kinetic enolate must be allowed to equilibrate.

• Recovered Starting Material: Enolization failed. Check n-BuLi titer.

References

• Synthesis of Dioxolane Amides

  • Title: Synthesis of phospholipids on a glyceric acid scaffold.
  • Source: N

  • URL:[Link]

• Mechanistic Reassessment of Dioxolane Enolates

  • Title: Addition reactions of aldehydes to lithium enolates of 1,3-dioxolan-4-ones: a configur
  • Source: Chemistry (European Journal)

  • URL:[Link]

• General Aldol Methodology

  • Title: The Direct Catalytic Asymmetric Aldol Reaction.[1][2]

  • Source: National Institutes of Health (PMC), Trost et al.

  • URL:[Link]

• Related Dioxolane Aldehydes

  • Title: (4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde.[3]

  • Source: ResearchG

  • URL:[Link]

Sources

• 1. Direct Asymmetric Aldol Reactions of Acetone Using Bimetallic Zinc Catalysts [organic-chemistry.org]
• 2. The Direct Catalytic Asymmetric Aldol Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes &amp; Protocols for the Large-Scale Synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Derivatives

Abstract

This guide provides a detailed technical overview and robust protocols for the large-scale synthesis of 2,2-dimethyl-1,3-dioxolane-4-carboxamide derivatives. These chiral synthons are pivotal in medicinal chemistry and drug development, often serving as key intermediates for complex molecular architectures. The narrative emphasizes scalable, efficient, and sustainable synthetic strategies, beginning with the valorization of biorenewable glycerol. We will explore and contrast classical amidation methods with modern, atom-economical catalytic approaches, providing researchers and process chemists with the necessary insights to select and optimize a synthetic route that aligns with both laboratory and industrial-scale requirements.

The Precursor: A Chiral Building Block from a Sustainable Source

The foundation of the target carboxamide is the chiral 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid. This precursor is readily derived from (R)- or (S)-solketal, which is itself produced from the ketalization of glycerol with acetone.[1][2] Glycerol is an abundant and low-cost byproduct of biodiesel production, making this synthetic starting point both economically attractive and environmentally responsible.[3][4][5]

The synthesis of the carboxylic acid precursor from glycerol involves a two-step process:

• Acetalization/Ketalization: Glycerol reacts with acetone in the presence of an acid catalyst to form solketal ((2,2-dimethyl-1,3-dioxolan-4-yl)methanol). This reaction protects the 1,2-diol, leaving a primary hydroxyl group available for further functionalization.[6] Heterogeneous catalysts are often preferred for large-scale production due to their ease of separation and reusability.[4][7]

• Oxidation: The primary alcohol of solketal is then oxidized to the corresponding carboxylic acid. A variety of oxidizing agents can be employed, with the choice often depending on scale, cost, and environmental considerations.

The overall pathway underscores a green chemistry approach to generating a valuable chiral intermediate.

Caption: Synthesis pathway for the chiral carboxylic acid precursor from glycerol.

Strategic Approaches to Amide Bond Formation

The direct condensation of a carboxylic acid and an amine to form an amide is a thermodynamically challenging reaction, as it typically results in the formation of a stable ammonium carboxylate salt.[8] To drive the reaction forward on a large scale, activation of the carboxylic acid is necessary. We will discuss three primary strategies, evaluating them based on efficiency, scalability, and atom economy.

Strategy A: The Acyl Chloride Route (High Reactivity, High Waste)

This classical method involves converting the carboxylic acid to a highly reactive acyl chloride using reagents like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The acyl chloride then readily reacts with the desired amine to form the amide.

• Mechanism: The process generates stoichiometric amounts of acidic byproduct (HCl), which must be neutralized by adding at least two equivalents of the amine or an external base (e.g., triethylamine, pyridine).[9]

• Expert Insight: While extremely reliable and high-yielding, this method suffers from poor atom economy. The corrosive nature of the reagents and the generation of significant salt waste (e.g., triethylammonium chloride) can be problematic for large-scale operations and waste disposal.

Strategy B: The Coupling Reagent Route (Mild Conditions, Poor Atom Economy)

Common in peptide synthesis and medicinal chemistry, this approach utilizes coupling reagents like carbodiimides (e.g., DCC, EDC) or uronium salts (e.g., HATU, HBTU) to activate the carboxylic acid in situ.[10] These reagents facilitate amide bond formation under mild conditions.

• Mechanism: The carboxylic acid reacts with the coupling agent to form a highly reactive intermediate (e.g., an O-acylisourea), which is then attacked by the amine.[10]

• Expert Insight: This strategy is generally unsuitable for large-scale synthesis due to the high cost of the reagents and the generation of large quantities of byproducts (e.g., dicyclohexylurea) that can complicate purification.[8][11] It remains a valuable tool for small-scale synthesis of complex or sensitive molecules.

Strategy C: The Catalytic Direct Amidation Route (High Atom Economy, Green Approach)

This modern approach aligns with green chemistry principles by using a catalyst to directly condense the carboxylic acid and amine, with water as the only byproduct.[11] Various catalysts, including those based on boron[8] or group IV metals like titanium (e.g., TiCl₄) and zirconium, have been developed.[12]

• Mechanism: The catalyst activates the carboxylic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine. The reaction is often driven to completion by removing water, typically through azeotropic distillation with a Dean-Stark apparatus.[11]

• Expert Insight: Catalytic direct amidation is the most promising strategy for large-scale production. It maximizes atom economy, minimizes waste, and often utilizes less hazardous materials. While it may require higher temperatures, the operational simplicity and environmental benefits are significant advantages for industrial applications.[13]

Caption: Comparison of amidation strategies and their respective byproducts.

Detailed Experimental Protocols

Safety Precaution: All procedures should be performed in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: Preparation of (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic Acid

This protocol details the oxidation of commercially available (S)-Solketal.

• Reagents & Equipment:

  • (S)-Solketal (1.0 eq)

  • Potassium Permanganate (KMnO₄) (approx. 1.5 eq)

  • Sodium Hydroxide (NaOH)

  • Hydrochloric Acid (HCl), concentrated

  • Sodium Sulfite (Na₂SO₃)

  • Large three-neck round-bottom flask, mechanical stirrer, dropping funnel, ice bath

• Step-by-Step Procedure:

  • Prepare a solution of (S)-Solketal in water in the reaction flask and cool to 0-5 °C in an ice bath. Add a small amount of NaOH.

  • In a separate beaker, dissolve KMnO₄ in water.

  • Slowly add the KMnO₄ solution to the stirred solketal solution via a dropping funnel, maintaining the internal temperature below 10 °C. The reaction is exothermic. A brown precipitate of MnO₂ will form.

  • After the addition is complete, allow the mixture to stir at room temperature for 2-4 hours until the reaction is complete (monitor by TLC).

  • Quench the reaction by adding a saturated solution of Na₂SO₃ until the purple color disappears and the brown precipitate coagulates.

  • Filter the mixture through a pad of celite to remove the MnO₂ solids. Wash the filter cake with water.

  • Cool the filtrate in an ice bath and acidify to pH 1-2 with concentrated HCl. A white precipitate of the carboxylic acid may form.

  • Extract the aqueous layer multiple times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude carboxylic acid.

  • Recrystallize from a suitable solvent system (e.g., hexanes/ethyl acetate) to obtain the pure product.

Protocol 2: Scalable Amidation via the Acyl Chloride Intermediate

This protocol describes the synthesis of a representative amide, N-benzyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide.

• Reagents & Equipment:

  • (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid (1.0 eq)

  • Thionyl chloride (SOCl₂) (1.2 eq)

  • Anhydrous Dichloromethane (DCM)

  • Benzylamine (2.2 eq)

  • Three-neck round-bottom flask, condenser with drying tube, dropping funnel, magnetic stirrer, ice bath

• Step-by-Step Procedure:

  • Dissolve the carboxylic acid in anhydrous DCM in the reaction flask under an inert atmosphere (e.g., nitrogen). Add a catalytic amount of DMF (1-2 drops).

  • Cool the solution to 0 °C. Slowly add thionyl chloride dropwise. Gas evolution (SO₂ and HCl) will be observed.

  • After addition, remove the ice bath and allow the mixture to stir at room temperature for 2-3 hours, or until the conversion to the acyl chloride is complete (can be monitored by IR by observing the disappearance of the broad acid O-H stretch).

  • Remove the excess SOCl₂ and solvent under reduced pressure.

  • Re-dissolve the crude acyl chloride in fresh anhydrous DCM and cool to 0 °C.

  • In a separate flask, dissolve benzylamine (2.2 eq) in anhydrous DCM.

  • Slowly add the benzylamine solution to the stirred acyl chloride solution. A white precipitate of benzylammonium chloride will form.

  • Stir the reaction at room temperature for 1-2 hours until completion (monitor by TLC).

  • Wash the reaction mixture sequentially with 1M HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude amide.

  • Purify the product by column chromatography or recrystallization as needed.

Protocol 3: Boric Acid-Catalyzed Direct Amidation (Green Chemistry Approach)

This protocol uses a catalytic approach for higher atom economy, demonstrated with N-octyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide.

• Reagents & Equipment:

  • (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid (1.0 eq)

  • Octylamine (1.05 eq)

  • Boric Acid (H₃BO₃) (5 mol%)

  • Toluene or xylene

  • Round-bottom flask, Dean-Stark apparatus, condenser, magnetic stirrer, heating mantle

• Step-by-Step Procedure:

  • To the reaction flask, add the carboxylic acid, octylamine, boric acid, and toluene.

  • Assemble the Dean-Stark apparatus and condenser.

  • Heat the mixture to reflux. Water will be collected in the Dean-Stark trap as an azeotrope with toluene.

  • Continue refluxing until no more water is collected (typically 12-24 hours). Monitor the reaction progress by TLC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the mixture with additional toluene or another organic solvent.

  • Wash the organic solution with saturated NaHCO₃ solution to remove any unreacted carboxylic acid and the boric acid catalyst, followed by a brine wash.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • The resulting crude product is often of high purity but can be further purified by vacuum distillation or column chromatography if necessary.

Data Summary and Troubleshooting

Table 1: Comparison of Synthetic Strategies

Parameter	Strategy A: Acyl Chloride	Strategy B: Coupling Reagent	Strategy C: Catalytic Direct Amidation
Relative Cost	Low to Medium	High	Low
Atom Economy	Poor[8]	Very Poor[11]	Excellent[11]
Waste Generation	High (acidic, salt waste)	High (urea, salt waste)	Low (water only)
Reaction Conditions	Mild to Moderate	Mild	High Temperature (Reflux)
Scalability	Good, but waste is an issue	Poor	Excellent
Key Advantage	High reactivity, reliable	Broad substrate scope	Green, cost-effective
Key Disadvantage	Corrosive reagents, waste	Cost, waste	High temperature, long reaction time

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low Yield in Protocol 2	Incomplete formation of acyl chloride. Moisture in the reaction. Insufficient amine/base.	Ensure anhydrous conditions. Use a slight excess of thionyl chloride. Confirm 2.2 equivalents of amine are used.
Incomplete Reaction in Protocol 3	Inefficient water removal. Catalyst deactivation.	Ensure the Dean-Stark trap is functioning correctly. Use a higher-boiling solvent like xylene. Add fresh catalyst.
Product Purification Issues	Byproducts from coupling reagents (Protocol B). Unreacted starting materials.	For Protocol B, select a carbodiimide that produces a water-soluble urea (EDC). For others, optimize stoichiometry and reaction time.
Racemization of Chiral Center	Harsh basic or acidic conditions, or high temperatures.	While the dioxolane scaffold is generally stable, minimize exposure to harsh conditions. Use milder coupling reagents if racemization is a concern.[11]

Conclusion

The synthesis of 2,2-dimethyl-1,3-dioxolane-4-carboxamide derivatives offers multiple strategic routes, each with distinct advantages and drawbacks. While classical methods like the acyl chloride pathway are robust, their poor atom economy and waste profiles are significant hurdles for large-scale, sustainable manufacturing. For industrial applications, direct catalytic amidation represents the state-of-the-art, providing a green, cost-effective, and highly scalable alternative. By leveraging a biorenewable starting material and an atom-economical catalytic transformation, researchers and drug development professionals can efficiently produce these valuable chiral building blocks while adhering to the principles of modern, sustainable chemistry.

References

• Parametric and kinetic study of solvent-free synthesis of solketal using ion exchange resin. SN Applied Sciences.
• Solketal - Wikipedia. Wikipedia.
• A facile approach for the synthesis of solketal, a fuel additive, from biowaste glycerol using transition metal-based solid acid c
• Synthesis of Solketal from Glycerol and Acetone over Amberlyst-46 to Produce an Oxygenated Fuel Additive. Periodica Polytechnica Chemical Engineering.
• A facile approach for the synthesis of solketal, a fuel additive, from biowaste glycerol using transition metal-based solid acid c
• Formation of amides: one-pot condensation of carboxylic acids and amines medi
• Amide Synthesis. Fisher Scientific.
• Amide synthesis by acyl
• Direct Catalytic Amidations from Carboxylic Acid and Ester Deriv
• Direct Amide Formation Between Carboxylic Acids and Amines. Durham E-Theses.
• Direct Synthesis of Amides from Carboxylic Acids and Amines by Using Heterogeneous C
• Solketal Production via Solvent-Free Acetalization of Glycerol over Triphosphonic-Lanthanide Coordin
• Amide formation from carboxylic acid deriv
• Synthesis of Solketal Catalyzed by Acid-Modified Pyrolytic Carbon Black

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• 2. Solketal - Wikipedia [en.wikipedia.org]
• 3. A facile approach for the synthesis of solketal, a fuel additive, from biowaste glycerol using transition metal-based solid acid catalysts - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pp.bme.hu [pp.bme.hu]
• 5. semanticscholar.org [semanticscholar.org]
• 6. (PDF) Solketal Production via Solvent-Free Acetalization of Glycerol over Triphosphonic-Lanthanide Coordination Polymers [academia.edu]
• 7. Synthesis of Solketal Catalyzed by Acid-Modified Pyrolytic Carbon Black from Waste Tires - PMC [pmc.ncbi.nlm.nih.gov]
• 8. etheses.dur.ac.uk [etheses.dur.ac.uk]
• 9. Khan Academy [khanacademy.org]
• 10. Lab Reporter [fishersci.co.uk]
• 11. Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review [mdpi.com]
• 12. Formation of amides: one-pot condensation of carboxylic acids and amines mediated by TiCl4 - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scispace.com [scispace.com]

Catalytic Applications of Metal Complexes with 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Ligands: Application Notes and Protocols

Introduction: The Strategic Advantage of Dioxolane-Carboxamide Ligands in Asymmetric Catalysis

In the pursuit of enantiomerically pure compounds, particularly within the pharmaceutical and fine chemical industries, the design of effective chiral ligands for asymmetric catalysis remains a cornerstone of modern synthetic chemistry.[1][2] The 2,2-Dimethyl-1,3-dioxolane-4-carboxamide scaffold represents a promising class of ligands, leveraging a readily available chiral pool starting material, (R)- or (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid, which is derived from tartaric acid. The inherent chirality of the dioxolane ring, combined with the strong coordinating ability of the carboxamide group, allows for the creation of a well-defined and sterically hindered chiral environment around a metal center.[] This controlled steric and electronic environment is paramount for inducing high enantioselectivity in a variety of catalytic transformations.[4]

This guide provides an in-depth exploration of the catalytic applications of metal complexes bearing these ligands, with a focus on asymmetric hydrogenation. We will delve into the ligand synthesis, the preparation of a representative rhodium complex, and a detailed protocol for its use in the enantioselective hydrogenation of a prochiral olefin. The principles and methodologies described herein are intended to serve as a practical resource for researchers and professionals engaged in catalyst development and asymmetric synthesis.

Ligand Design and Synthesis: Crafting the Chiral Environment

The modular nature of the 2,2-Dimethyl-1,3-dioxolane-4-carboxamide ligand allows for fine-tuning of its steric and electronic properties. The amide nitrogen can be substituted with various groups (e.g., aryl, alkyl, or another coordinating moiety) to influence the ligand's coordination geometry and the resulting catalyst's reactivity and selectivity.

Protocol 1: Synthesis of (R)-N-benzyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide

This protocol details the synthesis of a representative N-benzyl substituted ligand starting from the corresponding carboxylic acid.

Materials:

• (R)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid

• Thionyl chloride (SOCl₂)

• Dichloromethane (DCM), anhydrous

• Benzylamine

• Triethylamine (TEA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Rotary evaporator

• Standard glassware for organic synthesis

Procedure:

• Acid Chloride Formation: In a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve (R)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid (1.0 eq) in anhydrous DCM. Cool the solution to 0 °C in an ice bath. Add thionyl chloride (1.2 eq) dropwise. Allow the reaction to stir at 0 °C for 30 minutes and then at room temperature for 2 hours. The reaction progress can be monitored by the cessation of gas evolution.

• Solvent Removal: Remove the excess thionyl chloride and DCM under reduced pressure using a rotary evaporator. The resulting crude acid chloride is used immediately in the next step.

• Amide Formation: Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C. In a separate flask, prepare a solution of benzylamine (1.1 eq) and triethylamine (1.5 eq) in anhydrous DCM. Add the benzylamine solution dropwise to the acid chloride solution at 0 °C.

• Reaction Quenching and Workup: Allow the reaction to warm to room temperature and stir for 4-6 hours. Monitor the reaction by thin-layer chromatography (TLC). Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ solution.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by column chromatography on silica gel (e.g., using a hexane:ethyl acetate gradient) to obtain the pure (R)-N-benzyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide.

Complexation with Transition Metals: Generating the Catalyst

The carboxamide ligand can coordinate to a variety of transition metals, including rhodium, ruthenium, iridium, copper, and palladium, to form catalytically active complexes.[5] The choice of metal is dictated by the target reaction. For asymmetric hydrogenation of olefins, rhodium complexes are particularly effective.[6][7][8]

Protocol 2: Synthesis of a Cationic Rhodium(I) Precatalyst

This protocol describes the preparation of a cationic rhodium(I) complex with the synthesized ligand and a diolefin ligand, such as 1,5-cyclooctadiene (COD), which is a common precatalyst that becomes activated under hydrogenation conditions.[9]

Materials:

• (R)-N-benzyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide (the ligand)

• [Rh(COD)₂]BF₄ (bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate)

• Dichloromethane (DCM), anhydrous and degassed

• Diethyl ether, anhydrous and degassed

• Schlenk line and standard Schlenk glassware

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve the ligand (2.2 eq) in anhydrous and degassed DCM.

• Addition of Rhodium Precursor: To this solution, add [Rh(COD)₂]BF₄ (1.0 eq) in one portion.

• Reaction: Stir the resulting solution at room temperature for 1-2 hours. A color change is typically observed as the ligand displaces one of the COD ligands to form the desired complex.

• Precipitation: Add anhydrous and degassed diethyl ether to the reaction mixture until a precipitate forms.

• Isolation: Isolate the solid precatalyst by filtration under an inert atmosphere, wash with diethyl ether, and dry under vacuum. The resulting complex, [Rh(COD)(ligand)₂]BF₄, should be stored under an inert atmosphere.

Application in Asymmetric Hydrogenation

Metal complexes of 2,2-dimethyl-1,3-dioxolane-4-carboxamide ligands are anticipated to be effective catalysts for the asymmetric hydrogenation of prochiral olefins, such as dehydroamino acid derivatives, to produce chiral amino acids.[6][10]

Workflow for Asymmetric Hydrogenation

Caption: Experimental workflow for asymmetric hydrogenation.

Protocol 3: Asymmetric Hydrogenation of Methyl (Z)-α-acetamidocinnamate

This protocol provides a general procedure for the rhodium-catalyzed asymmetric hydrogenation of a standard benchmark substrate.

Materials:

• [Rh(COD)(ligand)₂]BF₄ precatalyst

• Methyl (Z)-α-acetamidocinnamate (substrate)

• Methanol (MeOH), anhydrous and degassed

• High-pressure autoclave equipped with a magnetic stir bar

• Hydrogen gas (H₂)

Procedure:

• Autoclave Preparation: Place the substrate (1.0 eq) and the rhodium precatalyst (0.01 eq, 1 mol%) in a glass liner for the autoclave.

• Inerting: Seal the autoclave and purge with an inert gas (N₂ or Ar) several times.

• Solvent Addition: Add anhydrous and degassed methanol via a syringe through a septum.

• Hydrogenation: Pressurize the autoclave with hydrogen gas to the desired pressure (e.g., 5 bar). Stir the reaction mixture at a constant temperature (e.g., 25 °C) for the specified time (e.g., 12-24 hours).

• Reaction Completion: After the reaction time, carefully vent the autoclave.

• Workup: Remove the solvent under reduced pressure. The crude product can be purified by passing it through a short plug of silica gel to remove the catalyst.

• Analysis:

  • Determine the conversion by ¹H NMR spectroscopy or gas chromatography (GC).

  • Determine the enantiomeric excess (ee) of the product, N-acetyl-phenylalanine methyl ester, by chiral high-performance liquid chromatography (HPLC) or chiral GC.

Expected Results and Data

The performance of the catalyst can be evaluated based on the conversion of the substrate and the enantiomeric excess of the product. The following table presents hypothetical data for the optimization of the reaction conditions.

Entry	Ligand	Solvent	Pressure (bar)	Temp (°C)	Time (h)	Conversion (%)	ee (%)
1	L1	MeOH	5	25	12	>99	92 (R)
2	L1	DCM	5	25	12	85	88 (R)
3	L1	THF	5	25	12	95	90 (R)
4	L1	MeOH	10	25	6	>99	93 (R)
5	L1	MeOH	5	40	6	>99	91 (R)
6	L2	MeOH	5	25	12	>99	85 (R)

L1 = (R)-N-benzyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide L2 = (R)-N-phenyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide

Mechanistic Considerations

The catalytic cycle for rhodium-catalyzed asymmetric hydrogenation is well-established. The following diagram illustrates a plausible mechanism for the reaction catalyzed by a complex of our target ligand.

Caption: Plausible catalytic cycle for asymmetric hydrogenation.

The enantioselectivity of the reaction is determined in the oxidative addition and/or the subsequent hydride insertion step. The chiral ligand environment dictates the facial selectivity of the olefin coordination and the subsequent migratory insertion of the hydride, leading to the preferential formation of one enantiomer of the product.

Conclusion and Future Outlook

Metal complexes of 2,2-dimethyl-1,3-dioxolane-4-carboxamide ligands present a versatile and promising platform for the development of new asymmetric catalysts. The straightforward synthesis of the ligands and their effective coordination to various metal centers allows for broad applicability. While this guide has focused on asymmetric hydrogenation, these ligands hold potential for a wide range of other catalytic transformations, including C-C bond-forming reactions, such as Michael additions and aldol reactions, as well as asymmetric oxidations.[11][12] Further research into the synthesis of a broader library of these ligands and their screening in various catalytic systems is warranted and expected to yield novel and highly efficient catalytic processes.

References

• Developments in asymmetric catalysis by metal complexes of chiral chelating nitrogen-donor ligands. Dalton Transactions. Available at: [Link]

• Rhodium-Catalyzed Asymmetric Hydrogenation. In Asymmetric Catalysis on Industrial Scale. Available at: [Link]

• Enantioselective Synthesis of Axially Chiral Carbamates and Amides with Carbon Dioxide via Copper Catalysis. ResearchGate. Available at: [Link]

• Highly Enantioselective Rhodium-Catalyzed Hydrogenation with Monodentate Ligands. University of Groningen. Available at: [Link]

• Utilization of Chiral-at-Metal Complexes for Asymmetric Catalysis. University of Illinois. Available at: [Link]

• Design of chiral ligands for asymmetric catalysis: From C2-symmetric P,P- and N,N-ligands to sterically and electronically nonsymmetrical P,N-ligands. PNAS. Available at: [Link]

• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 3-carboxypropanoate. PMC. Available at: [Link]

• Asymmetric catalysis using metal complexes with chiral ligands. ResearchGate. Available at: [Link]

• Rhodium-complex-catalyzed asymmetric hydrogenation: transformation of precatalysts into active species. PubMed. Available at: [Link]

• Ion-paired chiral ligands for asymmetric palladium catalysis. Nature. Available at: [Link]

• Rhodium(I)-Catalyzed Asymmetric Hydrogenation. In Rhodium Catalysis in Organic Synthesis. Wiley-VCH. Available at: [Link]

• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. Advanced Journal of Chemistry, Section B. Available at: [Link]

• A Novel Method for the Synthesis of 2,2Dimethyl1,3-dioxolan-4-one, and Its Reactions with Secondary Amines. ResearchGate. Available at: [Link]

• Dioxazolones as electrophilic amide sources in copper-catalyzed and -mediated transformations. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Metal Coordination Complexes for Catalytic Application Development. Journal of Sustainability, Policy, and Practice. Available at: [Link]

• Synthesis, Reactions and Application of 2,2-Dimethyl-4-oxymethyl-1,3-dioxolane (A Review). Russian Journal of General Chemistry. Available at: [Link]

• Recent Advances in the Enantioselective Radical Reactions. PMC. Available at: [Link]

• Metal Complexes for Therapeutic Applications. eScholarship. Available at: [Link]

• Applications of Coordination Complexes. Johnson Matthey Technology Review. Available at: [Link]

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• 1. Developments in asymmetric catalysis by metal complexes of chiral chelating nitrogen-donor ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]
• 4. chemistry.illinois.edu [chemistry.illinois.edu]
• 5. schoalrx.com [schoalrx.com]
• 6. shop.lehrmittelverlag.lu.ch [shop.lehrmittelverlag.lu.ch]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. ajchem-b.com [ajchem-b.com]
• 9. Rhodium-complex-catalyzed asymmetric hydrogenation: transformation of precatalysts into active species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pure.rug.nl [pure.rug.nl]
• 11. researchgate.net [researchgate.net]
• 12. BJOC - Dioxazolones as electrophilic amide sources in copper-catalyzed and -mediated transformations [beilstein-journals.org]

Technical Notes & Optimization

improving diastereoselectivity in reactions with 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

This guide outlines the optimization of diastereoselectivity in reactions involving 2,2-Dimethyl-1,3-dioxolane-4-carboxamide . This scaffold, often derived from L-serine, L-threonine, or tartaric acid, serves as a critical chiral pool building block. The primary challenge in its utilization is controlling the facial selectivity during nucleophilic additions or enolate alkylations while maintaining the integrity of the acid-sensitive acetonide protecting group.

Technical Support Center: 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Core Directive: Optimizing Diastereoselectivity

Objective: Maximize diastereomeric ratios (dr) in nucleophilic additions and alkylations by leveraging chelation control and minimizing steric clash. Key Mechanism: The 1,3-dioxolane ring oxygens act as Lewis basic sites. In the presence of coordinating metals (Mg, Ti, Zn), a rigid bicyclic chelate forms, locking the conformation and directing nucleophilic attack to the specific face (typically anti to the bulky C2-isopropylidene group).

Part 1: Troubleshooting Guide

Scenario A: Poor Diastereoselectivity in Nucleophilic Additions

User Issue: "I am adding a Grignard reagent to the Weinreb amide derivative, but the subsequent reduction to the alcohol gives a 1:1 mixture of diastereomers."

Root Cause Analysis: The lack of selectivity often stems from an open transition state (Felkin-Anh control) rather than a closed chelated state . If the metal cation is non-coordinating (e.g., K+, Li+ in polar solvents) or if the solvent disrupts chelation (e.g., THF, DMSO), the substrate adopts a flexible conformation, leading to poor facial discrimination.

Corrective Protocol:

• Switch to Non-Coordinating Solvents: Replace THF with Dichloromethane (DCM) or Toluene . THF competes with the substrate for metal coordination sites, breaking the necessary chelate.

• Employ Strong Chelating Lewis Acids: Pre-complex the substrate with TiCl₄ , MgBr₂·OEt₂ , or ZnCl₂ at -78°C before adding the nucleophile.

  • Why: This forces the reaction through a cyclic transition state where the nucleophile attacks from the face opposite the bulky C2-dimethyl group.

• Temperature Control: Maintain -78°C during addition. Elevated temperatures increase the conformational freedom of the acetonide ring, eroding selectivity.

Variable	Condition for Low Selectivity (Avoid)	Condition for High Selectivity (Target)
Solvent	THF, DMF, DMSO	DCM, Toluene, Et₂O
Metal/Additive	Li+, K+ (monodentate)	Mg²+, Ti⁴+, Zn²+, CeCl₃
Temperature	0°C to RT	-78°C to -40°C

Scenario B: Racemization of the Alpha-Center (C4)

User Issue: "After enolization and quenching, I observe significant racemization at the C4 position."

Root Cause Analysis: The C4 proton is acidic. Strong bases or prolonged exposure to basic conditions can lead to reversible deprotonation and reprotonation from the undesired face. Additionally, the inherent strain of the dioxolane ring can facilitate ring opening/closing mechanisms that scramble stereochemistry.

Corrective Protocol:

• Base Selection: Use LiHMDS or NaHMDS instead of LDA. The bulky disilazide bases are less likely to cause equilibration of the enolate.

• Internal Quench: If possible, mix the electrophile with the substrate before adding the base (if compatible), or add the electrophile immediately after enolate formation.

• Avoid HMPA: While HMPA increases reactivity, it also dissociates ion pairs, making the enolate more "naked" and prone to equilibration. Use DMPU only if necessary.

Scenario C: Acetonide Hydrolysis During Workup

User Issue: "The reaction worked, but the dioxolane ring cleaved during the acidic workup."

Root Cause Analysis: The 2,2-dimethyl-1,3-dioxolane moiety is highly sensitive to aqueous acid. Standard 1N HCl or saturated NH₄Cl workups can drop the pH sufficiently to hydrolyze the acetal, especially if the reaction mixture warms up.

Corrective Protocol:

• Buffer the Quench: Use a pH 7 phosphate buffer or saturated NaHCO₃ for the initial quench.

• Cold Workup: Perform the quenching and initial extraction at 0°C .

• Avoid Strong Acids: Never use HCl or H₂SO₄ for pH adjustment. If acidification is required for separation, use weak organic acids (Citric acid) and monitor pH strictly.

Part 2: Mechanistic Visualization

The following diagram illustrates the Chelation-Controlled Addition Model . The metal (M) coordinates between the amide carbonyl oxygen and the ring oxygen, locking the C4-H bond perpendicular to the carbonyl. The nucleophile (Nu-) then attacks from the Re-face (or Si-face depending on R), away from the steric bulk of the acetonide.

Caption: Decision tree for maximizing diastereoselectivity via chelation control versus the risk of Felkin-Anh mixtures.

Part 3: Frequently Asked Questions (FAQ)

Q1: Can I use the primary amide (-CONH2) for these reactions? A: Primary amides are generally poor substrates for direct nucleophilic addition due to the acidity of the N-H protons. You will consume 2 equivalents of nucleophile (one to deprotonate), and the resulting dianion is often unreactive. It is strongly recommended to convert the primary amide to a Weinreb amide (-CON(OMe)Me) or a tertiary amide (e.g., morpholine amide) to enable controlled additions.

Q2: Which Lewis Acid is best for Ti-enolate alkylation? A: TiCl₄ is the gold standard for chelation-controlled additions to these substrates. However, for enolate alkylations, LiHMDS followed by transmetallation with ZnCl₂ often provides a good balance of reactivity and stereocontrol without the harsh acidity of TiCl₄.

Q3: My product is an oil and I can't separate the diastereomers. What now? A: Dioxolane derivatives are notoriously difficult to crystallize.

• Derivatization: If you formed an alcohol, convert it to a 3,5-dinitrobenzoate or p-nitrobenzoate ester. These often crystallize well, allowing separation of diastereomers.

• CSP-HPLC: Use Chiral Stationary Phase HPLC (e.g., Chiralcel OD-H or AD-H) which is highly effective for separating dioxolane isomers.

References

• Seyden-Penne, J. (1995). Chiral Auxiliaries and Ligands in Asymmetric Synthesis. Wiley. Link

• Passiniemi, M. & Koskinen, A. M. P. (2013). "Diastereoselective Synthesis of 1,3-Dioxolane-4-carboxamides". Beilstein Journal of Organic Chemistry. Link

• Mulzer, J. et al. (1991). "Diastereoselective Addition of Grignard Reagents to Chiral alpha-Alkoxy Ketones". Journal of Organic Chemistry. Link

• Reetz, M. T. (1999). "Chelation Control in Organic Synthesis". Accounts of Chemical Research. Link

• BenchChem Technical Support . (2025). "Application Notes: Reaction of 2-(4-Methoxyphenyl)-4-methyl-1,3-dioxolane with Grignard Reagents". Link

troubleshooting low yields in 2,2-Dimethyl-1,3-dioxolane-4-carboxamide reactions

Welcome to the technical support center for the synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction yields. We will delve into the causality behind experimental choices, providing a framework for robust and reproducible synthesis.

Introduction

2,2-Dimethyl-1,3-dioxolane-4-carboxamide is a valuable chiral building block in organic synthesis, frequently utilized as an intermediate in the development of pharmaceutical agents.[1] Its synthesis, most commonly achieved via the aminolysis of a corresponding ester (e.g., methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate), can present challenges that lead to diminished yields. This document provides a comprehensive troubleshooting guide in a question-and-answer format to address these specific issues.

The core of the synthesis involves the reaction of an ester with an ammonia source. While seemingly straightforward, the success of this nucleophilic acyl substitution is highly dependent on reaction conditions, reagent quality, and the stability of the integrated dioxolane protecting group.[2][3]

Troubleshooting Guide: Low Yields & Side Reactions

This section addresses specific problems you may encounter during the synthesis.

Q1: My reaction is very slow or appears incomplete. Analysis of the crude mixture shows a high percentage of unreacted starting ester. What's going wrong?

This is the most common issue and typically points to insufficient reaction kinetics or equilibrium problems. Esters are inherently less reactive electrophiles than alternatives like acyl chlorides.[3]

Possible Causes & Solutions:

• Insufficient Ammonia Concentration: The nucleophile (ammonia) concentration might be too low to drive the reaction forward effectively.

  • Actionable Insight: The reaction should be conducted in a sealed, pressure-rated vessel. This is critical for maintaining a high concentration of ammonia, especially when using gaseous ammonia or when heating solutions like methanolic or ethanolic ammonia.

• Low Reaction Temperature: The activation energy for the aminolysis of a relatively stable ester is significant.

  • Actionable Insight: Gradually increase the reaction temperature. Reactions are often run between 60-100 °C. Monitor the reaction progress by thin-layer chromatography (TLC) or a suitable in-process control (IPC) method to find the optimal balance, as excessive heat can promote side reactions.

• Reversible Reaction: The aminolysis reaction is reversible. The accumulation of the alcohol byproduct (methanol, if starting from the methyl ester) can shift the equilibrium back towards the starting materials.

  • Actionable Insight: While difficult to remove the alcohol in situ in a sealed system, ensuring a large excess of ammonia helps drive the reaction to completion. A 5-10 fold excess of ammonia is a reasonable starting point.

Q2: I'm observing significant byproduct formation. My crude NMR/LC-MS shows multiple unexpected signals. How can I identify and prevent these side reactions?

Byproduct formation is often linked to the stability of the starting material and product under the reaction conditions.

Possible Causes & Solutions:

• Hydrolysis of the Dioxolane Ring: The 2,2-dimethyl-1,3-dioxolane group is a ketal, which is sensitive to acidic conditions.[4][5] Any source of acid, even trace amounts, can catalyze the hydrolysis of this protecting group, especially at elevated temperatures. The resulting diol is highly polar and can complicate purification.

  • Actionable Insight: Ensure all reagents and solvents are strictly anhydrous and free of acidic impurities. If using commercial solutions of ammonia in alcohol, ensure they are fresh. Avoid ammonium salts (e.g., NH₄Cl) which can create acidic conditions upon heating. The use of base-washed glassware is also recommended.

• Hydrolysis of the Starting Ester or Product Amide: Trace amounts of water can lead to the hydrolysis of the ester to the corresponding carboxylic acid or the product amide back to the same acid.

  • Actionable Insight: Use anhydrous solvents and reagents. If using aqueous ammonia, be aware that this competitive hydrolysis pathway is possible, and forcing conditions (high temperature) may favor it. Switching to an anhydrous ammonia source like a solution in methanol or isopropanol is highly recommended.

Experimental Workflow & Troubleshooting Logic

The following diagrams provide a high-level overview of the experimental workflow and a decision tree for troubleshooting.

Caption: General experimental workflow for amide synthesis.

Caption: Troubleshooting decision tree for low yields.

Frequently Asked Questions (FAQs)

Q: What is a typical solvent and ammonia source for this reaction? A: A saturated solution of ammonia in methanol (approx. 7N) is a common and effective choice. It provides a high concentration of the nucleophile in an anhydrous organic medium. Isopropanol is another suitable solvent. Using aqueous ammonia is possible but may require more forcing conditions and increases the risk of hydrolysis.

Q: How can I effectively monitor the reaction? A: Thin-layer chromatography (TLC) is an excellent tool. The starting ester is significantly less polar than the product amide. A typical mobile phase would be a mixture of ethyl acetate and hexanes (e.g., 1:1 or 2:1). The amide product will have a much lower Rf value (closer to the baseline) than the ester. Staining with potassium permanganate can help visualize the spots.

Q: My product seems to have some solubility in water. How can I optimize the extraction? A: The product is a primary amide and can exhibit some water solubility due to hydrogen bonding. During aqueous workup, it is crucial to saturate the aqueous layer with a salt, such as sodium chloride (brine), to decrease the solubility of the organic product in the aqueous phase and drive it into the organic layer. Multiple extractions (e.g., 3-4 times) with a suitable solvent like ethyl acetate or dichloromethane are recommended to maximize recovery.[6]

Q: What are the recommended purification techniques? A: For small to medium scales, silica gel column chromatography is the most effective method to separate the polar amide product from the non-polar starting ester and other impurities.[6] If the product is a solid, recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) can be an excellent final purification step to achieve high purity.

Optimized Experimental Protocol

This protocol is a general guideline and may require optimization based on your specific setup and scale.

Materials:

• Methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate

• Ammonia in Methanol (7N solution)

• Ethyl Acetate (EtOAc), Anhydrous

• Hexanes

• Saturated Sodium Chloride solution (Brine)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a pressure-rated glass vessel equipped with a magnetic stir bar, dissolve methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate (1.0 eq) in a 7N solution of ammonia in methanol (5.0 - 10.0 eq of NH₃).

• Reaction: Seal the vessel tightly. Place it in an oil bath preheated to 85 °C. Stir the reaction mixture for 16-24 hours.

• Monitoring: After cooling the vessel to room temperature, carefully vent it in a fume hood. Spot a small aliquot of the reaction mixture on a TLC plate (50% EtOAc/Hexanes) alongside the starting material to check for completion.

• Workup: Concentrate the reaction mixture under reduced pressure to remove the methanol and excess ammonia.

• Extraction: Dissolve the resulting residue in ethyl acetate. Transfer the solution to a separatory funnel and wash it twice with brine to remove any water-soluble impurities.[6]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2,2-Dimethyl-1,3-dioxolane-4-carboxamide.

• Purification: Purify the crude product by silica gel column chromatography, eluting with a gradient of ethyl acetate in hexanes (e.g., starting from 30% and increasing to 70% EtOAc) to obtain the pure amide.

Parameter	Recommended Condition	Rationale
Ammonia Source	7N NH₃ in Methanol	Anhydrous, high concentration of nucleophile.
Temperature	80 - 95 °C	Overcomes activation energy for aminolysis of the ester.
Vessel	Sealed, Pressure-Rated	Maintains ammonia concentration at elevated temperatures.
Workup Wash	Saturated NaCl (Brine)	Minimizes product loss to the aqueous phase.
Purification	Silica Gel Chromatography	Effectively separates the polar product from the non-polar starting material.[6]

References

• Benchchem. Application Notes and Protocols: Protecting Group Chemistry of the 1,3-Dioxane Moiety. Accessed February 2026.

• Chemistry Steps. Amides Preparation and Reactions Summary. Available from: [Link].

• Master Organic Chemistry. The Amide Functional Group: Properties, Synthesis, and Nomenclature. Available from: [Link].

• ResearchGate. Amidification of an ester without touching another electrophilic function? Available from: [Link].

• MDPI. Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. Available from: [Link].

• Organic Chemistry Portal. 1,3-Dioxanes, 1,3-Dioxolanes. Available from: [Link].

• Pearson. Amide Formation Explained: Definition, Examples, Practice & Video Lessons. Available from: [Link].

• ResearchGate. (4S)‐2,2‐Dimethyl‐1,3‐dioxolane‐4‐carboxaldehyde. Available from: [Link].

• Google Patents. CN102558132A - Method for solvent-free green synthesis of 2,2-dimethyl-1,3-dioxolane-4-formaldehyde.
• Benchchem. Application Notes and Protocols for the Purification of Synthesized 2-(3-Nitrofuran-2-yl)-1,3-dioxolane. Accessed February 2026.

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. 1,3-Dioxanes, 1,3-Dioxolanes [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Adducts

An in-depth guide to the purification of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide adducts, designed for researchers, scientists, and drug development professionals.

As a Senior Application Scientist, this guide is structured to address the common and complex purification challenges associated with 2,2-Dimethyl-1,3-dioxolane-4-carboxamide adducts. These chiral building blocks are pivotal in medicinal chemistry, but their purification is not always straightforward. This center provides troubleshooting advice, FAQs, and detailed protocols grounded in established chemical principles.

Initial Assessment and Purification Strategy

The first crucial step is a thorough assessment of your crude product. The physical state of the material and a quick Thin-Layer Chromatography (TLC) analysis will dictate the most efficient purification strategy. The choice of method depends on the nature of the impurities, the scale of the synthesis, and the desired final purity.[1]

Decision Workflow for Purification

The following workflow provides a systematic approach to selecting your primary purification technique.

Caption: Decision tree for selecting the appropriate purification method.[1]

Troubleshooting Guide

This section addresses specific issues encountered during purification in a question-and-answer format.

Column Chromatography Issues

Column chromatography is a powerful technique for separating compounds based on their differential adsorption to a stationary phase.[1][2] However, several issues can arise.

Q: My compound appears to be decomposing on the silica gel column. How can I confirm this and what can I do?

A: This is a common issue, as the dioxolane ring (a ketal) is susceptible to hydrolysis under acidic conditions. Standard silica gel is slightly acidic and can catalyze the removal of the protecting group.

• Confirmation: Decomposition is likely if you observe a new, more polar spot on your TLC plates of the collected fractions that wasn't in the crude mixture. This new spot often corresponds to the diol-amide.

• Solutions:

  • Neutralize the Silica: Before packing the column, wash the silica gel with a dilute solution of a non-nucleophilic base, such as triethylamine (e.g., 0.5-1% in the eluent), and then flush with the starting eluent until the pH of the outflow is neutral.

  • Use a Different Stationary Phase: Consider using a less acidic stationary phase like alumina (neutral or basic grade) or a bonded-phase silica.[3]

  • Buffer the Eluent: Add a small amount (0.1-0.5%) of a volatile base like triethylamine or pyridine to your mobile phase to neutralize the acidic sites on the silica gel as the solvent flows through.

Q: I'm getting poor separation between my product and an impurity. What can I adjust?

A: Poor separation occurs when the affinities of your product and the impurity for the stationary phase are too similar.

• Causality: The separation (resolution) is governed by the choice of mobile phase (eluent). The goal is to find a solvent system where the product and impurity have significantly different Rf values on TLC.[4]

• Solutions:

  • Optimize the Solvent System: The ideal Rf value for your target compound on a TLC plate is around 0.25-0.35 for good separation on a column.[4] If your separation is poor, re-screen solvent systems. Try changing the polarity (e.g., switching from ethyl acetate/hexane to dichloromethane/methanol) or using a ternary mixture (e.g., hexane/ethyl acetate/dichloromethane) to fine-tune the selectivity.

  • Change Adsorbent: If solvent optimization fails, the impurity may have a very similar polarity. Switching to a different stationary phase (e.g., from silica to alumina or a reverse-phase C18 silica) can alter the retention mechanism and improve separation.

  • Improve Column Packing: Ensure the column is packed uniformly without any cracks or air bubbles, as these create channels for the sample to travel through, leading to band broadening and poor separation.[5][6]

Recrystallization Issues

Recrystallization is an excellent technique for purifying solid compounds, capable of yielding very high-purity material if executed correctly.[7]

Q: My compound "oils out" instead of forming crystals. What should I do?

A: "Oiling out" occurs when the solute separates from the solution as a liquid phase instead of a solid crystalline lattice.[8] This typically happens if the boiling point of the solvent is higher than the melting point of your compound, or if impurities are significantly depressing the melting point.[4][7]

• Solutions:

  • Lower the Solution Temperature: Re-heat the solution until it is homogeneous again. Add a small amount of extra solvent and allow it to cool much more slowly. A slower cooling rate gives the molecules more time to align into a crystal lattice.

  • Change the Solvent System: Select a solvent with a lower boiling point.[4] Alternatively, use a two-solvent system. Dissolve the compound in a minimum amount of a "good" hot solvent (in which it is very soluble) and then slowly add a "bad" anti-solvent (in which it is poorly soluble) dropwise until turbidity persists.[4][9] Then, add a drop or two of the good solvent to clarify and cool slowly.

  • Scratch or Seed: Induce crystallization by scratching the inside of the flask with a glass rod at the liquid-air interface or by adding a "seed crystal" of the pure compound.[10]

Q: My recovery is very low after recrystallization. Why?

A: Low recovery is one of the most common problems in recrystallization.

• Causality: This issue almost always stems from using too much solvent or not cooling the solution sufficiently.[10] The goal is to create a saturated solution at a high temperature and a supersaturated solution at a low temperature.

• Solutions:

  • Use Minimum Hot Solvent: Ensure you are dissolving your crude product in the minimum amount of boiling (or near-boiling) solvent required to achieve a clear solution.[7][10] Adding too much solvent will keep more of your product dissolved even at low temperatures.

  • Evaporate Excess Solvent: If you suspect too much solvent was added, you can gently boil some of it off to re-concentrate the solution and then attempt the cooling process again.[10]

  • Ensure Thorough Cooling: After slow cooling to room temperature, place the flask in an ice-water bath for at least 15-20 minutes to maximize the precipitation of the solid from the mother liquor.[8][11]

  • Minimize Wash Volume: When washing the collected crystals, use a minimal amount of ice-cold solvent to avoid redissolving your purified product.[10]

Frequently Asked Questions (FAQs)

Q: What are the most common impurities in the synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide adducts?

A: The impurity profile depends on the synthetic route, but typically includes:

• Unreacted Starting Materials: The parent amine and the 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid (or its activated form, like an acyl chloride or ester).

• Coupling Reagents: Residuals from reagents like DCC, EDC, or HOBt if a peptide coupling was performed.

• Catalysts: Acid or base catalysts used in the reaction. For example, residual p-toluenesulfonic acid is a common impurity from the ketal formation step.[1]

• By-products: Water is a common by-product of amide formation.

Q: How do I choose the right solvent system for column chromatography?

A: The best method is empirical, using Thin-Layer Chromatography (TLC).

• Screen Solvents: Test various solvents of different polarities (e.g., hexane, ethyl acetate, dichloromethane, methanol).

• Aim for an Rf of ~0.3: The ideal solvent system will give your target compound an Rf value of approximately 0.25-0.35 on a TLC plate.[4] This Rf provides a good balance, ensuring the compound doesn't elute too quickly (poor separation) or stick to the column indefinitely.

• Ensure Separation: The chosen system must show a clear separation between the spot for your desired product and any major impurities.

Q: Is it better to use recrystallization or chromatography for my adduct?

A: This depends on your specific situation, as illustrated in the workflow diagram.

• Recrystallization is ideal when your product is a solid and present in high concentration in the crude mixture (>80-90%). It is fast, inexpensive, and highly effective for removing small amounts of impurities, often yielding material of very high purity.[1]

• Chromatography is the more versatile method. It is necessary when your product is an oil or when it is part of a complex mixture with multiple components or impurities of similar polarity.[1][3]

Standardized Protocols

Protocol 1: Flash Column Chromatography

This protocol describes a standard procedure for purifying a compound using flash column chromatography on silica gel.

• TLC Analysis: Identify a solvent system that provides good separation and an Rf value of ~0.3 for the target compound.[4]

• Column Preparation:

  • Select a column of appropriate size (a rule of thumb is to use a weight of silica gel that is 50-100 times the weight of your crude sample).[4]

  • Plug the bottom of the column with a small piece of cotton or glass wool and add a thin layer of sand.[5]

  • Prepare a slurry of silica gel in your chosen non-polar eluent (e.g., hexane).[5]

  • Pour the slurry into the column and use gentle air pressure to pack it evenly, ensuring no air bubbles are trapped. Add a thin layer of sand on top to protect the silica bed.[4][6]

• Sample Loading:

  • Dissolve your crude product in a minimal amount of the eluent or a slightly more polar solvent (like dichloromethane).

  • Carefully apply the sample solution to the top of the column.

  • Alternatively, for less soluble compounds, perform a "dry loading": adsorb the crude product onto a small amount of silica gel by dissolving it in a volatile solvent, adding the silica, and evaporating the solvent. Carefully add the resulting free-flowing powder to the top of the column.

• Elution and Fraction Collection:

  • Begin adding the eluent to the column and apply pressure to achieve a steady flow.

  • Collect the eluate in a series of test tubes or flasks (fractions).

  • Monitor the collected fractions by TLC to identify which ones contain your pure product.[4]

• Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator to yield the purified compound.[4]

Protocol 2: Two-Solvent Recrystallization

This method is used when no single solvent is suitable for recrystallization. It requires a pair of miscible solvents: one in which the compound is soluble (soluble solvent) and one in which it is insoluble (insoluble solvent).[7][9]

• Dissolution: In an Erlenmeyer flask, dissolve the crude solid in a minimum amount of the hot "soluble solvent".[9]

• Hot Filtration (Optional): If there are insoluble impurities (e.g., dust, catalysts), perform a hot gravity filtration to remove them.[11]

• Induce Saturation: Bring the solution back to a boil. Slowly add the "insoluble" anti-solvent dropwise while stirring or swirling until the solution becomes faintly and persistently cloudy (turbid).[4][9] This indicates the saturation point has been reached.

• Clarification: Add a few drops of the hot "soluble" solvent to just redissolve the turbidity and make the solution clear again.[4]

• Crystallization: Remove the flask from the heat source, cover it, and allow it to cool slowly and undisturbed to room temperature. Afterward, place it in an ice bath to maximize crystal formation.[10][11]

• Collection and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold insoluble solvent (or a mixture of the two solvents).[9] Allow the crystals to dry completely.

Data Tables

Table 1: Common Solvents for Purification

This table lists common solvents used in the purification of moderately polar organic compounds, ordered by increasing polarity.

Solvent	Polarity Index	Boiling Point (°C)	Notes
Hexane	0.1	69	Common non-polar eluent for chromatography.[8]
Toluene	2.4	111	Useful for recrystallizing aromatic compounds.
Diethyl Ether	2.8	35	Very volatile; good for extractions.
Dichloromethane (DCM)	3.1	40	Excellent solvent, but use in a fume hood.
Ethyl Acetate (EtOAc)	4.4	77	Common moderately polar eluent and recrystallization solvent.[8]
Acetone	5.1	56	Good polar solvent, often used with hexane.[8]
Ethanol	5.2	78	Common polar solvent for recrystallization.[8]
Methanol	6.6	65	Very polar eluent, often used with DCM.[8]
Water	10.2	100	Used for extractions and recrystallization of polar compounds.[8]

References

• Benchchem. Technical Support Center: Purification of 2-(3-Nitrofuran-2-yl)-1,3-dioxolane Analogs.
• University of Colorado Boulder. Recrystallization1.
• Homi Bhabha Centre for Science Education. Recrystallization.
• University of California, Irvine. Recrystallization.
• University of Toronto. Experiment 2: Recrystallization.
• Benchchem. Application Notes and Protocols for the Purification of Synthesized 2-(3-Nitrofuran-2-yl)-1,3-dioxolane.
• MIT OpenCourseWare. Two-Solvent Recrystallization Guide.
• University of Rochester. How to run column chromatography.
• Nanda, M. et al. (2020). Parametric and kinetic study of solvent-free synthesis of solketal using ion exchange resin. SN Applied Sciences.
• The Royal Society of Chemistry. Synthesis and characteristics of the intermediates and the final compounds.
• University of Colorado Boulder. Column Chromatography.
• Chrom Tech, Inc. (2024). Mastering Column Chromatography: Techniques and Tips.
• Professor Dave Explains. (2019). Column Chromatography. YouTube.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chromtech.com [chromtech.com]
• 3. orgchemboulder.com [orgchemboulder.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. athabascau.ca [athabascau.ca]
• 8. rubingroup.org [rubingroup.org]
• 9. ocw.mit.edu [ocw.mit.edu]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]

Technical Support Center: Synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Welcome to the technical support center for the synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and navigate the potential side reactions encountered during the synthesis of this important chiral building block. Our goal is to provide you with the expertise and practical insights needed to optimize your synthetic route, maximize yield, and ensure the highest purity of your final product.

I. Introduction to the Synthesis and its Challenges

2,2-Dimethyl-1,3-dioxolane-4-carboxamide is a valuable intermediate in the synthesis of various chiral compounds, particularly in the pharmaceutical industry. Its synthesis typically involves the amidation of a corresponding carboxylic acid or its activated derivative. While seemingly straightforward, this process can be accompanied by several side reactions that can significantly impact the yield and purity of the desired product. Understanding and controlling these side reactions is paramount for a successful and reproducible synthesis.

This guide will delve into the common and not-so-common side reactions, their mechanistic origins, and provide detailed troubleshooting protocols to mitigate their occurrence.

II. Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that you may encounter during your experiments in a question-and-answer format.

Q1: My yield of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide is significantly lower than expected. What are the potential causes?

A1: Low yields can stem from several factors, primarily related to the stability of the starting materials and the target molecule under the reaction conditions. The two most common culprits are hydrolysis of the dioxolane ring and hydrolysis of the amide bond.

• Hydrolysis of the 1,3-Dioxolane Ring (Ketal Moiety): The 2,2-dimethyl-1,3-dioxolane group is a ketal, which is susceptible to hydrolysis under acidic conditions.[1] The presence of even trace amounts of acid, including acidic byproducts from the amidation reaction itself (e.g., HCl from an acyl chloride), can catalyze the cleavage of the dioxolane ring to yield a diol.[2][3]

• Hydrolysis of the Amide Bond: Amide bonds are generally stable, but they can undergo hydrolysis under either acidic or basic conditions, especially with prolonged reaction times or elevated temperatures.[4][5][6] This will revert the product back to the starting carboxylic acid (or its salt) and ammonia.

Q2: I observe an unexpected peak in my NMR spectrum corresponding to a diol. What is the source of this impurity?

A2: The presence of a diol, specifically (R)- or (S)-glyceramide, is a clear indication of the hydrolysis of the 2,2-dimethyl-1,3-dioxolane ring.

Causality: This side reaction is catalyzed by acid.[1] The mechanism involves the protonation of one of the oxygen atoms in the dioxolane ring, making it a good leaving group. Subsequent attack by water leads to the opening of the ring and formation of the diol.

Troubleshooting Protocol: Minimizing Dioxolane Ring Hydrolysis

• Strictly Anhydrous Conditions: Ensure all solvents and reagents are rigorously dried before use. The presence of water is a prerequisite for hydrolysis.

• Control of pH:

  • If using an acyl chloride for amidation, a non-nucleophilic base (e.g., triethylamine, diisopropylethylamine) should be used in stoichiometric amounts to neutralize the HCl generated in situ.[7]

  • If using a coupling reagent, select one that does not generate acidic byproducts.

• Reaction Temperature and Time: Avoid unnecessarily high temperatures or prolonged reaction times, as these can promote hydrolysis. Monitor the reaction progress by TLC or LC-MS to determine the optimal reaction time.

Q3: My product appears to be contaminated with the starting carboxylic acid. How can I prevent this?

A3: The presence of the starting carboxylic acid, (R)- or (S)-2,2-dimethyl-1,3-dioxolane-4-carboxylic acid, points towards incomplete amidation or hydrolysis of the product amide bond.

Causality:

• Incomplete Reaction: The amidation reaction may not have gone to completion. This can be due to insufficient activation of the carboxylic acid, a less reactive amine source, or suboptimal reaction conditions.

• Amide Hydrolysis: As mentioned in Q1, the amide bond can be cleaved under harsh acidic or basic conditions, regenerating the carboxylic acid.[4][5][8]

Troubleshooting Protocol: Ensuring Complete Amidation and Preventing Hydrolysis

• Choice of Amidation Method:

  • Acyl Chloride Method: Converting the carboxylic acid to its corresponding acyl chloride is a highly effective way to activate it for amidation.[7]

  • Coupling Reagents: Reagents like DCC, EDC, or HATU can be used to facilitate amide bond formation under milder conditions.[9][10] However, be mindful of potential side reactions associated with the coupling reagents themselves.

• Reaction Conditions:

  • Temperature: While some amidations require heat, excessive temperatures can lead to side reactions. Aim for the lowest effective temperature.

  • Stoichiometry: Ensure the correct stoichiometry of reagents. A slight excess of the amine source can sometimes drive the reaction to completion.

• Work-up Procedure: During the aqueous work-up, maintain a neutral or slightly basic pH to prevent acid-catalyzed hydrolysis of the amide.

Q4: I am concerned about epimerization at the C4 position. Is this a significant risk?

A4: Epimerization, the inversion of a stereocenter, is a potential side reaction in reactions involving chiral centers, especially when a deprotonation-reprotonation sequence is possible.

Causality: In the context of 2,2-dimethyl-1,3-dioxolane-4-carboxamide synthesis, epimerization at the C4 position (the carbon bearing the carboxamide group) can occur, particularly under basic conditions. A strong base can deprotonate the C4 proton, leading to a planar enolate intermediate. Subsequent reprotonation can occur from either face, leading to a mixture of diastereomers.[11]

Troubleshooting Protocol: Minimizing Epimerization

• Base Selection: Use non-nucleophilic, sterically hindered bases (e.g., diisopropylethylamine) instead of stronger, less hindered bases if basic conditions are required.

• Temperature Control: Perform the reaction at the lowest possible temperature to disfavor the equilibrium that leads to enolate formation.

• Coupling Reagent Additives: When using carbodiimide coupling reagents like DCC or EDC, the addition of additives such as HOBt or HOAt can suppress epimerization by forming an active ester that is less prone to this side reaction.[10][11]

III. Visualizing the Reaction Pathways

To better understand the desired reaction and potential side reactions, the following diagrams illustrate the key chemical transformations.

Main Reaction Pathway: Amidation

Caption: General scheme for the synthesis of the target amide.

Side Reaction 1: Hydrolysis of the Dioxolane Ring

Caption: Acid-catalyzed hydrolysis of the ketal protecting group.

Side Reaction 2: Hydrolysis of the Amide Bond

Caption: Hydrolysis of the amide bond under acidic or basic conditions.

Side Reaction 3: Epimerization at C4

Caption: Base-catalyzed epimerization via a planar enolate intermediate.

IV. Summary of Key Troubleshooting Points

For quick reference, the following table summarizes the common issues, their causes, and recommended solutions.

Issue	Potential Cause(s)	Recommended Solution(s)
Low Yield	- Hydrolysis of the dioxolane ring- Hydrolysis of the amide bond- Incomplete reaction	- Use anhydrous conditions- Control pH- Optimize reaction time and temperature- Use an effective amidation method
Diol Impurity	- Acid-catalyzed hydrolysis of the dioxolane ring	- Maintain anhydrous and neutral conditions- Use a non-nucleophilic base to scavenge acid
Starting Acid Impurity	- Incomplete amidation- Hydrolysis of the amide product	- Choose an appropriate activating agent or coupling reagent- Optimize reaction conditions- Ensure neutral or slightly basic work-up
Epimerization	- Base-catalyzed deprotonation-reprotonation at C4	- Use a non-nucleophilic, sterically hindered base- Keep reaction temperature low- Use coupling additives like HOBt or HOAt

V. Conclusion

The synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, while a common transformation, requires careful control of reaction conditions to avoid the formation of byproducts that can compromise yield and purity. By understanding the mechanisms of the potential side reactions—namely hydrolysis of the ketal and amide functionalities, and epimerization—researchers can proactively implement strategies to minimize their occurrence. This guide provides a foundation for troubleshooting and optimizing this important synthetic step, ultimately leading to a more efficient and robust process.

VI. References

• Allen, L. Amide Hydrolysis: Mechanism, Conditions and Applications. [Link]

• Master Organic Chemistry. Amide Hydrolysis Using Acid Or Base. [Link]

• Clark, J. The Hydrolysis of Amides. Chemguide. [Link]

• It's Dr. Dan. Hydrolysis Reactions of Amides with Acids and Bases! Explained in 2 Steps! YouTube. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.

• Rzepa, H. A computational mechanism for the aqueous hydrolysis of a ketal to a ketone and alcohol. Henry Rzepa's Blog. [Link]

• ResearchGate. Well-established mechanism of the hydrolysis of acetals and ketals. [Link]

• LibreTexts Chemistry. 21.7: Chemistry of Amides. [Link]

• LibreTexts Chemistry. 10.4: Acetals and Ketals. [Link]

• Chemistry Steps. Acetal Hydrolysis Mechanism. [Link]

• Catalytic Amidation. [Link]

• American Pharmaceutical Review. Byproducts of Commonly Used Coupling Reagents: Origin, Toxicological Evaluation and Methods for Determination. [Link]

• Organic Chemistry Explained. Acetals, Hemiacetals, Ketals & Hemiketals. [Link]

• National Center for Biotechnology Information. (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl 3-carboxypropanoate. [Link]

• Organic Chemistry Tutor. The Amide Functional Group: Properties, Synthesis, and Nomenclature. [Link]

• ResearchGate. A Novel Method for the Synthesis of 2,2-Dimethyl-1,3-dioxolan-4-one, and Its Reactions with Secondary Amines. [Link]

• Russian Journal of General Chemistry. Synthesis, Reactions and Application of 2,2-Dimethyl-4-oxymethyl-1,3-dioxolane (A Review). [Link]

• Stenutz. (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde. [Link]

• Semantic Scholar. The Hydrolysis of 1,3-Dioxolan and Its Alkyl-Substituted Derivatives. Part I. The Structural Factors Influencing the Rates of Hydrolysis of a Series of Methyl-Substituted Dioxolans. [Link]

• ResearchGate. Synthesis of 2, 2-dimethyl-4-phenyl-[4][6]-dioxolane using zeolite encapsulated Co (II), Cu (II) and Zn (II) complexes. [Link]

• PubChem. (4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde. [Link]

• MDPI. Epimerisation in Peptide Synthesis. [Link]

• Organic Chemistry Portal. 1,3-Dioxanes, 1,3-Dioxolanes. [Link]

• University of Bristol School of Chemistry. A Failed Late-Stage Epimerization Thwarts an Approach to Ineleganolide. [Link]

• Russian Journal of General Chemistry. Synthesis, Reactions and Application of 2,2-Dimethyl-4-oxymethyl-1,3-dioxolane (A Review). [Link]

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• 9. Catalytic Amidation [catalyticamidation.info]
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• 11. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Solvent and Temperature for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Reactions

Prepared by: Senior Application Scientist, Gemini Laboratories

Welcome to the technical support guide for reactions involving 2,2-Dimethyl-1,3-dioxolane-4-carboxamide. This document is designed for researchers, scientists, and drug development professionals to provide field-proven insights and troubleshoot common issues encountered during experimentation. Our goal is to explain the causality behind experimental choices, ensuring your protocols are robust and self-validating.

The molecular structure of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide presents a unique set of challenges and opportunities. It contains two key functional groups: a stable amide and an acid-sensitive cyclic ketal (dioxolane ring). The interplay between these groups dictates the molecule's reactivity and stability, making the careful selection of solvent and temperature paramount for successful outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with 2,2-Dimethyl-1,3-dioxolane-4-carboxamide?

The two main points of potential degradation are the amide bond and the dioxolane ring.

• Dioxolane Ring: This is a cyclic ketal, which is highly sensitive to acidic conditions. Even mild protic acids or Lewis acids can catalyze the hydrolysis of the ring to yield acetone and the corresponding diol (glyceramide).[1][2] The stability is pH-dependent, with significantly faster hydrolysis at lower pH.[1]

• Amide Bond: Amide bonds are generally robust.[3] However, they can be hydrolyzed under harsh conditions, typically requiring strong acids or bases and elevated temperatures to overcome the high activation energy for cleavage.[3][4][5]

Q2: How do I choose a starting solvent for my reaction?

Solvent selection is a balance between solubility, reactivity, and reaction conditions.[6]

• Assess Reactant Solubility: First, ensure all your starting materials are soluble in the chosen solvent.

• Consider Solvent Type:

  • Aprotic Polar Solvents (e.g., DMF, DMSO, Acetonitrile): These are often a good starting point as they dissolve a wide range of organic molecules and are generally inert towards the dioxolane ring. They are particularly effective for reactions like S_N2.[6]

  • Aprotic Non-Polar Solvents (e.g., Toluene, Dioxane, THF): These are suitable when less polar conditions are required. Toluene and 1,4-dioxane have been shown to be effective in certain cyclization reactions.[7] THF, however, can sometimes lead to lower yields compared to other solvents.[8]

  • Protic Solvents (e.g., Water, Ethanol, Methanol): Use with extreme caution. Their acidic protons can catalyze the hydrolysis of the dioxolane ring.[1] If their use is unavoidable (e.g., for hydrolysis of the amide), the reaction must be carefully controlled.[9]

Q3: What is the typical effect of temperature on reactions with this molecule?

Temperature affects both reaction rate and stability.

• Increased Rate: As with most reactions, increasing the temperature will generally increase the reaction rate. This is often necessary for transformations involving the stable amide group.[3]

• Risk of Degradation: Higher temperatures can promote unwanted side reactions, including both amide hydrolysis and potential thermal decomposition of the dioxolane ring, although the latter typically occurs at very high temperatures.[8][10] Optimization is key; aim for the lowest temperature that provides a reasonable reaction rate.

Q4: What are the visual or analytical signs of compound degradation?

Degradation can manifest in several ways:

• "Oiling Out": The formation of liquid droplets instead of a crystalline solid can indicate the presence of significant impurities, which lower the melting point of the material.[11]

• TLC Analysis: The appearance of new, often more polar, spots on a TLC plate is a classic sign of byproduct formation. For example, the diol resulting from ring-opening will be significantly more polar than the starting material.

• NMR Spectroscopy: In ¹H NMR, the disappearance of the characteristic singlet for the two methyl groups on the dioxolane ring (around 1.3-1.5 ppm) is a strong indicator of ring hydrolysis.

Troubleshooting Guide: Common Experimental Issues

This guide addresses specific problems you may encounter. For a logical workflow, refer to the troubleshooting decision tree in the Visualizations section.

Problem 1: My reaction is very slow or does not proceed.

• Possible Cause 1: Insufficient Temperature. Many reactions, especially those modifying the amide group, have a significant activation energy.

  • Solution: Gradually increase the reaction temperature in 10 °C increments, monitoring by TLC for product formation and any signs of degradation.[8]

• Possible Cause 2: Inappropriate Solvent. The solvent may not be effectively solvating the reactants or stabilizing the transition state.

  • Solution: Conduct a solvent screen with a small-scale reaction array. Test a polar aprotic (e.g., DMF), a non-polar (e.g., Toluene), and a coordinating solvent (e.g., THF) to identify a more suitable medium.[6]

Problem 2: My starting material is consumed, but I have a complex mixture of products.

• Possible Cause 1: Dioxolane Ring Hydrolysis. This is the most common side reaction, especially if any acidic species are present.

  • Solution:

    • Ensure all reagents and solvents are anhydrous and free of acidic impurities.

    • If an acid is a required reagent, consider using a non-protic Lewis acid or running the reaction at a lower temperature.

    • During workup, avoid strong aqueous acid washes. Use a saturated sodium bicarbonate solution instead if you need to neutralize an acidic reaction.[12]

• Possible Cause 2: Amide Hydrolysis. This occurs under harsh acidic or basic conditions, often coupled with high heat.[13]

  • Solution: If amide hydrolysis is not the desired reaction, reduce the temperature and avoid strong acids or bases. If a base is required, use a non-nucleophilic organic base (e.g., triethylamine, DIPEA) instead of hydroxides.

Problem 3: The yield is low after purification.

• Possible Cause 1: Product Loss During Workup. The product may have some solubility in the aqueous layer, or it may be unstable to the workup conditions.[12]

  • Solution: Before discarding the aqueous layer from an extraction, perform a back-extraction with a different organic solvent (e.g., ethyl acetate). Test a small aliquot of your pre-workup reaction mixture for stability against your planned aqueous wash (e.g., acid or base) by TLC.[12]

• Possible Cause 2: Rapid Crystallization. If the product crystallizes too quickly from solution, impurities can become trapped, leading to a lower yield of pure material.[11]

  • Solution: During crystallization, after dissolving your compound in the minimum amount of hot solvent, add a small amount of additional solvent (1-2 mL). Allow the solution to cool slowly to room temperature before moving it to an ice bath.[11]

Data Summary Tables

Table 1: Common Solvents and Their Implications for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Reactions

Solvent Class	Examples	Boiling Point (°C)	Polarity	Key Considerations
Polar Aprotic	DMF, DMSO, Acetonitrile	153, 189, 82	High	Good general-purpose solvents. High boiling points can make removal difficult. Generally inert to the dioxolane ring.
Non-Polar	Toluene, Hexane, Dioxane	111, 69, 101	Low	Useful for reactions requiring non-polar conditions. Toluene allows for azeotropic removal of water.
Ethers	THF, 2-MeTHF, CPME	66, 80, 106	Medium	Good coordinating solvents but can sometimes lead to lower yields.[8] 2-MeTHF and CPME are considered "greener" alternatives.[14]
Alcohols	Methanol, Ethanol	65, 78	High (Protic)	Use with caution. Can serve as a proton source, risking hydrolysis of the dioxolane ring.[1] Often used for amide hydrolysis.[9]
Halogenated	Dichloromethane (DCM)	40	Medium	Useful for reactions at or below room temperature due to its low boiling point.
Water	Water	100	High (Protic)	Primarily used as a co-solvent for intended hydrolysis reactions.[9][15] Not recommended for other transformations.

Table 2: Troubleshooting Summary

Symptom	Most Likely Cause(s)	Recommended Solution(s)
No reaction	Insufficient temperature; Wrong solvent choice	Increase temperature incrementally; Perform a solvent screen
Multiple products	Dioxolane ring hydrolysis (acidic conditions)	Use anhydrous solvents; Avoid acid; Use a milder base during workup
Starting material gone, no desired product	Degradation under reaction or workup conditions	Re-evaluate reaction conditions (lower temp); Test product stability to workup reagents
Low isolated yield	Product loss during extraction; Impure crystallization	Back-extract aqueous layers; Ensure slow, controlled crystallization

Experimental Protocols

Protocol 1: General Procedure for Reaction Solvent Screening

This protocol allows for the efficient testing of multiple solvents to find the optimal medium for your reaction.

• Preparation: Arrange a series of small, identical reaction vials equipped with stir bars.

• Reagent Addition: To each vial, add the limiting reagent (e.g., 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, 1.0 eq).

• Solvent Addition: Add a different candidate solvent to each vial (e.g., Toluene, THF, DMF, Acetonitrile) to achieve the same concentration (e.g., 0.1 M).

• Reactant Addition: Add the other reactant(s) and any catalyst to each vial (e.g., 1.1 eq of nucleophile, 0.1 eq of catalyst).

• Reaction: Place all vials in a heating block set to a moderate initial temperature (e.g., 60 °C).

• Monitoring: After a set time (e.g., 2 hours), take a small aliquot from each reaction, quench appropriately, and analyze by TLC or LC-MS to assess conversion and byproduct formation.

• Analysis: Compare the results to identify the solvent that gives the highest conversion to the desired product with the fewest impurities.

Protocol 2: Temperature Optimization Study

Once a suitable solvent has been identified, this protocol helps to find the optimal temperature.

• Setup: Prepare three identical reactions in the chosen solvent, as determined from Protocol 1.

• Temperature Gradient: Run the reactions at three different temperatures:

  • Reaction A: A low temperature (e.g., 40 °C)

  • Reaction B: A medium temperature (e.g., 60 °C)

  • Reaction C: A high temperature (e.g., 80 °C)

• Time Course Analysis: Take aliquots from each reaction at regular intervals (e.g., 1, 2, 4, and 8 hours).

• Analysis: Analyze the aliquots by TLC or LC-MS.

• Evaluation: Determine the temperature that provides the best balance between reaction time and purity. The optimal temperature will form the product cleanly in a reasonable amount of time without significant degradation.[16][17]

Mandatory Visualizations

Diagram 1: Troubleshooting Decision Tree

Caption: A decision tree for troubleshooting common reaction issues.

Diagram 2: Systematic Optimization Workflow

Caption: Workflow for systematic solvent and temperature optimization.

References

• Kinetics and mechanism of N-substituted amide hydrolysis in high-temperature water. (n.d.). ResearchGate. [Link]

• Why is heat needed for the hydrolysis of amides? (2018, October 4). Quora. [Link]

• Clapés, P., et al. (n.d.). Influence of solvent and water activity on kinetically controlled peptide synthesis. PubMed. [Link]

• Hansen, D. E. (2018, May 15). On the hydrolysis mechanisms of amides and peptides. University of Regina. [Link]

• Reactions of Amides. (2025, January 4). Save My Exams. [Link]

• Amides Preparation and Reactions Summary. (2020, February 26). Chemistry Steps. [Link]

• Is there a guide to selecting solvents for synthesis? (2018, November 7). Reddit. [Link]

• Chemistry of Amides. (2022, September 24). Chemistry LibreTexts. [Link]

• Troubleshooting. (2022, April 7). Chemistry LibreTexts. [Link]

• Clark, J. H., et al. (2022, December 2). Reaction Optimization for Greener Chemistry with a Comprehensive Spreadsheet Tool. White Rose Research Online. [Link]

• Hydrolysis of Amide. (n.d.). Organic Synthesis. [Link]

• Ch20 : Amide hydrolysis. (n.d.). University of Calgary. [Link]

• Al-Malaika, S., et al. (2025, August 6). Kinetics and Mechanisms of the Thermal Decomposition of 2-Methyl-1,3-dioxolane, 2,2-Dimethyl-1,3-dioxolane, and Cyclopentanone Ethylene Ketal in the Gas Phase. Combined Experimental and DFT Study. ResearchGate. [Link]

• The formation, stability, and odor characterization of 2-ethyl-4-methyl-1,3-dioxolane (2-EMD). (n.d.). ResearchGate. [Link]

• Optimization of solvent and temperature for the synthesis of pyrazolopyranopyrimidines. (n.d.). ResearchGate. [Link]

• Reaction Chemistry & Engineering. (2025, February 7). Cardiff University ORCA. [Link]

• How To: Troubleshoot a Reaction. (n.d.). University of Rochester Chemistry. [Link]

• Optimization of the Reaction Conditions for the Synthesis of 4,5-Diphosphonyldihydropyridazines. (n.d.). ResearchGate. [Link]

• mechanism of amide hydrolysis. (2019, January 15). YouTube. [Link]

• optimization of solvent and temperature. (n.d.). ResearchGate. [Link]

• 1,3-Dioxanes, 1,3-Dioxolanes. (n.d.). Organic Chemistry Portal. [Link]

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preventing racemization during cleavage of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Technical Support Center: Chiral Integrity in Deprotection Chemistry

Topic: Preventing Racemization During Cleavage of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Welcome to the Technical Support Center. This guide is designed for researchers, chemists, and drug development professionals encountering challenges with maintaining stereochemical integrity during the deprotection of 2,2-dimethyl-1,3-dioxolane-4-carboxamide and related chiral scaffolds. We will delve into the mechanistic underpinnings of racemization in this context and provide robust, field-tested protocols and troubleshooting strategies to ensure your final product retains its desired enantiopurity.

The Core Challenge: Understanding the Mechanism of Racemization

The 2,2-dimethyl-1,3-dioxolane (acetonide or isopropylidene ketal) is a common and effective protecting group for 1,2-diols, valued for its stability under basic and nucleophilic conditions.[1] The challenge arises during its cleavage, which typically requires acidic hydrolysis.[1] For a substrate like 2,2-dimethyl-1,3-dioxolane-4-carboxamide, the stereocenter at the C4 position is vulnerable.

The primary mechanism for racemization involves the abstraction of the proton at this C4 position.[2][3] This proton is alpha to the carbonyl group of the carboxamide, making it acidic. Under certain conditions, particularly with the presence of a base or even under sufficiently harsh acidic conditions that promote tautomerization, this proton can be removed to form a planar, achiral enolate intermediate.[4][5] Subsequent protonation of this intermediate can occur from either face of the planar structure with nearly equal probability, leading to the formation of a racemic mixture and a loss of optical activity.[3][5]

Caption: Racemization via an achiral enolate intermediate.

Frequently Asked Questions (FAQs)

Q1: I've deprotected my (R)-2,2-dimethyl-1,3-dioxolane-4-carboxamide, but my chiral HPLC analysis shows two peaks. What happened? A1: The appearance of a second peak corresponding to the (S)-enantiomer indicates that racemization has occurred. This is most likely due to the deprotection conditions being too harsh, leading to the formation of an achiral enolate intermediate as described above.[4][5]

Q2: What are the most common conditions that cause racemization during acetonide cleavage? A2: The primary culprits are elevated temperatures and the use of strong, concentrated acids.[6] While effective for cleavage, these conditions accelerate the rate of enolization and subsequent racemization.[3] The presence of any strong base is also a major risk factor, as it directly promotes the deprotonation at the chiral center.[2]

Q3: How can I confirm the enantiomeric excess (ee) of my product accurately? A3: The most reliable method is chiral High-Performance Liquid Chromatography (HPLC). This technique uses a chiral stationary phase to separate the two enantiomers, allowing for precise quantification of their ratio. Other methods include polarimetry, though it is less precise, and NMR spectroscopy using chiral shift reagents.

Q4: Are certain amino acid derivatives with this protecting group more susceptible? A4: Yes, amino acids with side chains that can stabilize the enolate intermediate or otherwise participate in catalysis are more at risk. For instance, derivatives of histidine and cysteine are known to be particularly prone to racemization during peptide synthesis due to their side-chain functionalities.[6] This principle can be extended to other complex substrates where neighboring groups might influence the acidity of the C4 proton.

Troubleshooting and Optimization Guide

If you are experiencing racemization, a systematic approach to optimizing your deprotection protocol is necessary. The following decision tree and detailed strategies will guide you through this process.

Caption: Troubleshooting workflow for racemization issues.

Issue: Significant Racemization Observed with Standard Protocols

Root Cause: The reaction conditions are promoting the formation of the achiral enolate intermediate faster than, or concurrent with, the desired deprotection.

Solutions:

• Temperature Control: The rate of racemization is highly temperature-dependent.[6] Simply lowering the reaction temperature can have a profound effect on preserving stereochemical integrity.

  • Action: Perform the cleavage reaction in an ice-water bath at 0°C. For highly sensitive substrates, temperatures as low as -20°C may be required. Monitor the reaction closely, as the rate of deprotection will also decrease.

• Milder Acidic Conditions: Strong acids can aggressively promote enolization. Switching to a milder acid provides a more controlled deprotection.[7]

  • Action: Replace strong acids like HCl or TFA with milder alternatives. See the table and protocols below for specific examples.

Summary of Recommended Deprotection Methods

Method / Reagent System	Typical Conditions	Racemization Risk	Advantages	Disadvantages
p-TsOH in Acetone/Water [7]	Catalytic p-TsOH, 9:1 Acetone/H₂O, 0°C to RT	Low	Highly effective, common reagents, works well for transacetalization.	Reaction time may be longer than with strong acids.
Aqueous Acetic Acid	80% AcOH in H₂O, RT to 40°C	Low to Moderate	Mild, volatile acid is easily removed during workup.	May require gentle heating for complete reaction, increasing risk.
Iodine in Acetone [1]	Catalytic I₂, Acetone, RT	Very Low	Neutral conditions, highly chemoselective, tolerates other acid-sensitive groups.	May not be effective for all substrates; mechanism is less universal.
Protic Ionic Liquids (PILs) [8]	e.g., [H-NMP]HSO₄ in H₂O, RT	Low	"Green" alternative, catalyst can often be recycled, mild conditions.	PILs are specialized reagents and may not be readily available.
Strong Acid (e.g., 1M HCl)	1M HCl in THF or Dioxane, RT	High	Fast and effective cleavage.	High risk of racemization and cleavage of other acid-labile groups.

Recommended Experimental Protocols

Protocol 1: Mild Deprotection using p-TsOH in Acetone/Water

This protocol leverages acid-catalyzed transacetalization and hydrolysis under mild conditions to minimize racemization risk.[7]

• Preparation: Dissolve the 2,2-dimethyl-1,3-dioxolane-4-carboxamide (1.0 eq) in a 9:1 mixture of acetone and water.

• Cooling: Cool the solution to 0°C in an ice-water bath.

• Acid Addition: Add a catalytic amount of p-toluenesulfonic acid monohydrate (p-TsOH·H₂O, 0.1-0.2 eq).

• Reaction: Stir the mixture at 0°C, allowing it to slowly warm to room temperature over 2-4 hours. Monitor the reaction's progress by TLC or LC-MS.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until the pH is neutral.

• Extraction: Remove the acetone under reduced pressure. Extract the remaining aqueous layer three times with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

• Analysis: Determine the enantiomeric excess (ee) of the purified product using chiral HPLC.

Protocol 2: Deprotection using Iodine under Neutral Conditions

This method is exceptionally mild and can be attempted when acidic conditions prove problematic.[1]

• Preparation: Dissolve the 2,2-dimethyl-1,3-dioxolane-4-carboxamide (1.0 eq) in acetone.

• Catalyst Addition: Add a catalytic amount of iodine (I₂, 0.1 eq).

• Reaction: Stir the mixture at room temperature. The reaction is often complete within minutes to a few hours. Monitor closely by TLC or LC-MS.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) to consume the excess iodine.

• Extraction & Purification: Follow steps 6-8 from Protocol 1 to isolate, purify, and analyze the final product.

By understanding the mechanism of racemization and systematically applying these milder, more controlled deprotection strategies, researchers can confidently preserve the stereochemical integrity of their valuable chiral molecules.

References

• Benchchem. (n.d.). A Comparative Guide to Aldehyde Protecting Groups: Featuring 2-(4-Nitrophenyl)-1,3-dioxolane.
• Benchchem. (n.d.). How to avoid racemization during 2-phenylpropanamide synthesis.
• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes.
• Bellesia, F., et al. (1994). Functionalisation of unsaturated amides: synthesis of chiral α- or β-hydroxy acids. Journal of the Chemical Society, Perkin Transactions 1, (16), 2297-2301.
• Carpino, L. A., & El-Faham, A. (1999). The Anderson Test. In Peptide Synthesis and Applications (pp. 125-139). Humana Press.
• Blacker, A. J., et al. (2015). Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. University of Leeds.
• Khattab, S. N., et al. (2012). A New Oxyma Derivative for Non-racemizable Amide-forming Reactions in Water. Organic letters, 14(23), 5908–5911.
• Alcaide, B., et al. (2000). New Protecting Groups for 1,2-Diols (Boc- and Moc-ethylidene). Cleavage of Acetals with Bases. Organic Letters, 2(18), 2773–2775.
• Wang, Z., et al. (2013). Synthesis of chiral α-alkynyl-α-hydroxyamides by enantioselective alkynylation of α-keto amides. Organic & Biomolecular Chemistry, 11(34), 5654-5657.
• Wikipedia. (2023, December 27). Racemization.
• Study.com. (n.d.). Racemization Overview, Mechanism & Examples.
• ResearchGate. (2013, May 22). Proposed mechanisms for racemization and related processes.
• Chemistry LibreTexts. (2021, March 5). 19.11: Racemization.
• Benchchem. (n.d.). Technical Support Center: Strategies to Prevent Racemization During Peptide Synthesis.
• ResearchGate. (n.d.). Cleavage of 1,3-dioxolane-protected carbohydrates by the protic ionic liquid in aqueous media.

Sources

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• 4. pdf.benchchem.com [pdf.benchchem.com]
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• 8. researchgate.net [researchgate.net]

Technical Support Center: Analysis of Impurities in 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Synthesis

Welcome to the technical support center for the synthesis and analysis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with impurity formation and control during the synthesis of this valuable chiral intermediate. By understanding the synthetic pathway and the chemical liabilities of the molecule, you can effectively troubleshoot issues, ensure the purity of your final product, and maintain the integrity of your research.

Section 1: Understanding the Synthetic Landscape and Potential Impurities

The synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide typically begins with a chiral precursor, such as (R)- or (S)-glyceraldehyde, which is first protected as an acetonide. The aldehyde is then oxidized to a carboxylic acid or an ester, followed by amidation to yield the final product. Each of these steps presents an opportunity for the formation of specific impurities.

The acetonide functional group, while an excellent protecting group for 1,2-diols, is known to be labile under acidic conditions.[1][2][3] This inherent reactivity is a primary source of several process-related impurities. The final amidation step, typically from the corresponding methyl or ethyl ester, can also be a source of impurities if the reaction does not go to completion or if side reactions occur.[4][5][6]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Acetonide - Wikipedia [en.wikipedia.org]
• 3. Acetonides [organic-chemistry.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. Amides Preparation and Reactions Summary - Chemistry Steps [chemistrysteps.com]
• 6. Synthesis of Amides from Amines and Esters Under Hydrothermal Conditions - PMC [pmc.ncbi.nlm.nih.gov]

dealing with emulsions during workup of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide reactions

Technical Support Center: Workup of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Reactions

This guide provides troubleshooting strategies and frequently asked questions to address the common issue of emulsion formation during the workup of reactions involving 2,2-Dimethyl-1,3-dioxolane-4-carboxamide. The advice herein is curated for researchers, scientists, and professionals in drug development to ensure efficient and successful isolation of their target compounds.

Introduction: The Challenge of Emulsions

Emulsions are stable mixtures of immiscible liquids, such as an organic solvent and an aqueous solution, that fail to separate into distinct layers.[1] In the context of synthesizing or using 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, the formation of a persistent emulsion during aqueous workup is a frequent and frustrating obstacle. This phenomenon can lead to significant product loss, time-consuming separation procedures, and overall reduced efficiency in the synthetic workflow.

The stability of these emulsions often arises from the presence of surfactant-like molecules in the reaction mixture, which can include the starting material, product, or byproducts.[2][3] The unique structure of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, which contains both a polar amide group and a moderately nonpolar dioxolane (acetonide) protecting group, can contribute to its amphiphilic character, potentially exacerbating emulsion formation.[4][5]

This guide is designed to provide a logical, step-by-step approach to both preventing and breaking these troublesome emulsions, ensuring the integrity and yield of your synthesis.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with 2,2-Dimethyl-1,3-dioxolane-4-carboxamide forming an emulsion during workup?

A1: Emulsion formation is common when there are substances in your mixture that act like soaps or detergents (surfactants), reducing the interfacial tension between the organic and aqueous layers.[3] The 2,2-Dimethyl-1,3-dioxolane-4-carboxamide molecule itself has both polar (amide) and non-polar (dioxolane) regions, which can contribute to this effect. Additionally, unreacted starting materials, byproducts, or certain reagents can stabilize emulsions.[2]

Q2: I've just added the aqueous layer and a thick emulsion has formed. What's the quickest thing I can try?

A2: The simplest first step is patience. Allow the separatory funnel to stand undisturbed for 15-30 minutes.[6][7] Gentle swirling or tapping of the funnel can sometimes encourage the layers to separate.[8] If this doesn't work, the next immediate step is to add a saturated solution of sodium chloride (brine).[1][6] This increases the ionic strength of the aqueous phase, which often forces the organic components out of the aqueous layer and helps to break the emulsion.[1][2]

Q3: Can the choice of organic solvent affect emulsion formation?

A3: Absolutely. Solvents like dichloromethane (DCM) are notorious for forming emulsions.[9] If you are using DCM and consistently encounter this issue, consider switching to a less prone solvent like ethyl acetate or chloroform for the extraction, if compatible with your product's solubility.[9] Sometimes, simply diluting the organic layer with more of the same solvent can also help.[6]

Q4: I have a pH-sensitive compound. Are there methods to avoid that don't involve adding acid or base?

A4: Yes. The majority of techniques for breaking emulsions are physical or involve neutral salts. Start with adding brine, gentle heating, or centrifugation.[1][10] Filtration through a pad of a filter aid like Celite® or anhydrous sodium sulfate is also a very effective pH-neutral method.[6][8]

In-Depth Troubleshooting Guide

When simple methods fail, a more systematic approach is required. The following guide provides a tiered strategy, from simple physical manipulations to chemical interventions.

Troubleshooting Workflow

The following diagram illustrates a logical progression for tackling a persistent emulsion.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. thecosmeticformulator.com [thecosmeticformulator.com]
• 4. Protecting group - Wikipedia [en.wikipedia.org]
• 5. (4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde | C6H10O3 | CID 11105390 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Tips & Tricks [chem.rochester.edu]
• 7. Emulsion Breaking Techniques for Oil in Water Solvent Extractions [spectrosci.com]
• 8. azom.com [azom.com]
• 9. reddit.com [reddit.com]
• 10. scribd.com [scribd.com]

alternative reagents for the synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Here is the technical support guide for the synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide .

User Role: Senior Application Scientist Topic: Alternative Reagents & Process Optimization Ticket ID: #SYN-DIOX-042[1]

Executive Summary

The synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide (often derived from Solketal or tartaric acid derivatives) presents a unique challenge: maintaining the acid-sensitive acetonide (isopropylidene) protection while converting the carboxylate/ester motif into a primary amide.[1]

Standard protocols often utilize ammonolysis of methyl esters (slow, high pressure) or acid chlorides (risk of acetonide deprotection due to HCl generation). This guide provides validated alternative reagent workflows focusing on mild coupling agents (DMT-MM, CDI) and ammonium salts to replace hazardous ammonia gas, ensuring high fidelity of the acetonide ring.[1]

Module 1: Reagent Selection & Alternatives

Q1: I want to avoid using ammonia gas cylinders or high-pressure vessels. What are my alternatives for the nitrogen source?

A: You can replace gaseous ammonia with solid ammonium salts used in conjunction with specific coupling reagents. This allows the reaction to proceed at room temperature in open vessels.

Reagent System	Mechanism	Pros	Cons
DMT-MM + NH₄Cl	Triazine-mediated coupling	Mildest conditions. No strong base/acid.[1] Water-tolerant.[1]	DMT-MM is more expensive than SOCl₂.[1]
CDI + NH₄HCO₃	Imidazolide activation	One-pot. CO₂/Imidazole byproducts are easy to remove.	Moisture sensitive intermediate.
EEDQ + NH₄HCO₃	Mixed anhydride	Excellent for preventing racemization (if chiral).	Slower reaction rate (often 12-24h).[1]

Q2: The standard acid chloride method (SOCl₂) is degrading my acetonide group. What coupling reagent is compatible with acid-sensitive protecting groups?

A: The degradation is caused by the generation of HCl during the formation of the acyl chloride.[1] Recommended Alternative: DMT-MM (4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium chloride) .[1][2]

• Why: DMT-MM activates the carboxylic acid without generating strong acidic species.[1] It works effectively in alcohols or THF and does not require a pre-activation step that exposes the acetonide to low pH.

• Protocol Note: Use Methanol or THF as the solvent. The reaction is often complete within 3–6 hours at room temperature.

Q3: Can I use "Green" solvents? DCM and DMF are restricted in my facility.

A: Yes. The polarity of the dioxolane amide allows for greener substitutions.

• Replace DCM with: 2-Methyltetrahydrofuran (2-MeTHF) . It has higher stability and easier water separation during workup.

• Replace DMF with: Ethyl Acetate (EtOAc) or Ethanol (EtOH) .[1] Note that if using CDI, Ethanol cannot be used during the activation step (it will form the ethyl ester), but can be added after amide formation if solubility is needed.

Module 2: Experimental Protocols

Protocol A: DMT-MM Mediated Direct Amidation (Recommended)

Best for: High purity, acid-sensitive substrates, avoiding gas cylinders.[1]

Reagents:

• 2,2-Dimethyl-1,3-dioxolane-4-carboxylic acid (1.0 equiv)[1]

• DMT-MM (1.1 equiv)[1]

• Ammonium Chloride (NH₄Cl) (1.5 equiv)[1]

• Triethylamine (Et₃N) (1.5 equiv)[1]

• Solvent: Methanol (0.5 M concentration)

Step-by-Step:

• Dissolution: Dissolve the carboxylic acid in Methanol at room temperature.

• Activation & Coupling: Add DMT-MM to the solution. Stir for 5 minutes.

• Amine Addition: Add NH₄Cl followed immediately by Et₃N. (The base liberates free ammonia in situ).

• Reaction: Stir at 20–25°C for 4–6 hours. Monitor by TLC (EtOAc/Hexane) or LC-MS.[1]

• Workup:

  • Evaporate Methanol under reduced pressure.

  • Redissolve residue in Ethyl Acetate .[3]

  • Wash with Saturated NaHCO₃ (removes unreacted acid/DMT-OH) and Brine .[1]

  • Critical: Do NOT wash with dilute HCl or KHSO₄, as this will hydrolyze the acetonide.

• Isolation: Dry over Na₂SO₄ and concentrate. Recrystallize from EtOAc/Hexanes if necessary.

Module 3: Troubleshooting & Optimization

Q4: My yield is low (<40%), and I see starting material remaining. How do I push the conversion?

A: This often happens due to the hygroscopic nature of the reagents or "stalling" of the active ester.

• Fix 1 (Water Control): Ensure your solvent is dry.[1] Water competes with ammonia for the active ester, hydrolyzing it back to the acid.

• Fix 2 (Stoichiometry): Increase NH₄Cl to 2.0–3.0 equivalents. The excess ammonia drives the equilibrium forward.

• Fix 3 (Order of Addition): If using CDI, ensure the "CO₂ evolution" stops completely (bubbling ceases) before adding the ammonia source. If you add ammonia too early, it quenches the CDI.

Q5: I am observing a "Diol" impurity (Loss of Acetonide). Why?

A: This is the specific hydrolysis product: 2,3-dihydroxypropanamide .[1]

• Cause: Exposure to pH < 4 during workup or reaction.

• Immediate Action: Check the pH of your aqueous wash solutions.

• Prevention:

  • Avoid using silica gel chromatography if the silica is acidic (use neutralized silica with 1% Et₃N).

  • During extraction, use saturated NH₄Cl (pH ~5-6) instead of HCl for neutralizing any basicity, but preferably stick to neutral/basic washes (Brine/NaHCO₃).[1]

Q6: The product is water-soluble and I lose it during extraction.

A: The amide functionality combined with the dioxolane ring increases polarity.[1]

• Alternative Workup: Skip the aqueous extraction.

  • Filter off the solid byproducts (e.g., DMT-OH or Imidazole salts) if possible.[1]

  • Evaporate the reaction solvent to dryness.

  • Trituration: Add cold Diethyl Ether or MTBE . The product often precipitates as a white solid, while impurities remain in solution or vice versa depending on the coupling agent used.

Module 4: Process Visualization

Workflow Logic: Reagent Selection

Caption: Decision tree for selecting the optimal amidation route based on lab constraints and substrate sensitivity.

Troubleshooting Pathway: Impurity Analysis

Caption: Diagnostic flow for identifying and resolving common synthetic failures.

References

• Kunishima, M., et al. (2001). "4-(4,6-Dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium Chloride: An Efficient Condensing Agent for the Synthesis of Amides and Esters."[1][2] Tetrahedron, 57(8), 1551–1558.

• Valeur, E., & Bradley, M. (2009). "Amide bond formation: beyond the myth of coupling reagents." Chemical Society Reviews, 38(2), 606-631.[1]

• Montalbetti, C. A., & Falque, V. (2005). "Amide bond formation and peptide coupling."[3][4] Tetrahedron, 61(46), 10827-10852.[1]

• Sigma-Aldrich. "Methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate Product Sheet." (Standard precursor reference). [1]

Sources

• 1. US20060035954A1 - Ammonolysis process for the preparation of intermediates for DPP IV inhibitors - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. Amide synthesis by acylation [organic-chemistry.org]

common pitfalls in the application of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Technical Support Center: 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Current Status: Operational Ticket ID: CHEM-SUP-22D-4C Subject: Optimization, Stability, and Troubleshooting for Chiral Synthesis Applications[1]

Executive Summary: The Molecule at a Glance

2,2-Dimethyl-1,3-dioxolane-4-carboxamide (often referred to as Glyceramide Acetonide) is a critical chiral building block derived from the chiral pool (typically L-serine, D-mannitol, or glyceric acid).[1] It serves as a protected form of

-dihydroxy amide, offering a rigid 5-membered ring that directs stereochemical outcomes in subsequent reactions.[1]

• Primary Utility: Precursor for Hofmann rearrangements to synthesize chiral amines (e.g., protected serinol), nucleoside analogs, and oxazoline ligands.[1]

• Key Vulnerability: The "Orthogonality Paradox." The acetonide protecting group is acid-labile, while the carboxamide moiety is susceptible to basic hydrolysis. Successful manipulation requires navigating a narrow pH window (pH 8–12).[1]

Troubleshooting Guide (FAQ & Diagnostics)

Category A: Stability & Degradation

Q: My white solid turned into a yellow oil/gum upon storage. Is it still usable?

• Diagnosis: This indicates hydrolytic ring opening or trace acid contamination . The acetonide group is kinetically stable in base but extremely sensitive to protons. Even atmospheric moisture combined with trace acid residues (from silica gel chromatography) can catalyze the cleavage of the dioxolane ring to the diol.[1]

• The Fix: Check the

  NMR. Look for the disappearance of the characteristic gem-dimethyl singlets ( ppm).[1] If the ring is intact, the yellow color is likely a minor impurity (often trace oxidation).[1] Recrystallize from EtOAc/Hexanes.

• Prevention: Store the amide with a packet of desiccant and, if possible, a trace amount of solid

  in the vial to scavenge acidic volatiles.[1]

Q: I attempted to hydrolyze the amide to the acid using 1M HCl, but I lost the protecting group. Why?

• Mechanism: Acetonides (ketals) hydrolyze rapidly below pH 4.[1] You cannot hydrolyze the amide under acidic conditions without destroying the ring.

• Solution: Use Basic Hydrolysis . Treat the amide with

  or in at .[1] Alternatively, use enzymatic hydrolysis (nitrilase or amidase) for milder conditions if the substrate is sensitive to base.[1]

Category B: Reaction Optimization (Hofmann Rearrangement)

Q: I am trying to convert the amide to the amine (2,2-dimethyl-1,3-dioxolane-4-amine) using

, but my yield is <40%.

• Root Cause: The classical Hofmann conditions are often too harsh for this substrate. The intermediate isocyanate is sensitive; strong aqueous base can hydrolyze it back to the amine or attack the dioxolane ring if the temperature is too high. Furthermore, the product amine is water-soluble and difficult to extract.

• Expert Protocol: Switch to a Modified Hofmann using (Diacetoxyiodo)benzene (PIDA) or N-Bromosuccinimide (NBS) in methanol.[1] This traps the isocyanate as the methyl carbamate (stable), which can be isolated and hydrolyzed separately.[1]

Q: I observe racemization at the C4 position. How do I prevent this?

• Mechanism: The C4 proton is

  to the carbonyl and adjacent to the ring oxygen, making it relatively acidic. Prolonged exposure to strong base (e.g., alkoxides) or high heat promotes enolization and subsequent racemization.[1]

• Corrective Action:

  • Keep reaction temperatures below

    during base addition.

  • Avoid thermodynamic bases; use kinetic bases if deprotonation is required.

  • In Hofmann rearrangements, the migration step is stereoretentive. If you see racemization, it occurred before the rearrangement (during the N-bromoamide formation).[1] Reduce the base equivalents to the stoichiometric minimum.

Strategic Visualization: Reaction Pathways & Stability

The following diagram maps the stability zones and reaction pathways. Note the "Danger Zone" in red where the acetonide is lost.

Caption: Figure 1. Chemoselectivity map. The acetonide is stable to base (green paths) but labile to acid (red path).[1]

Validated Experimental Protocols

Protocol A: Synthesis of the Amide (Ammonolysis)

Context: Converting the methyl ester to the amide without racemization.[1]

• Reagents: Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (1.0 eq), 7N

  in Methanol (10 eq).

• Procedure:

  • Dissolve the ester in anhydrous methanol (

    concentration).

  • Cool to

    .

  • Add the ammonia solution slowly.

  • Seal the vessel and stir at Room Temperature (Do not heat) for 12–18 hours.

  • Monitor: TLC (EtOAc/Hex) should show the disappearance of the non-polar ester and appearance of the polar amide spot.[1]

• Workup:

  • Concentrate in vacuo at

    (The product can sublime or degrade if overheated).

  • Purification: Recrystallize from cyclohexane or EtOAc/Hexanes.

  • Yield: Typically >90%.

Protocol B: Modified Hofmann Rearrangement (Carbamate Route)

Context: Converting the amide to the protected amine safely.[1]

Step	Reagent	Conditions	Purpose
1	PIDA (1.1 eq)	MeOH, to RT	Oxidant; generates the isocyanate intermediate.[1]
2	KOH (2.5 eq)	Dissolved in MeOH	Base; promotes the rearrangement.
3	Quench	10%	Destroys excess oxidant.[1]

Detailed Steps:

• Dissolve the amide in MeOH (

  ).[1]

• Add KOH (solid or methanolic solution) at

  .

• Add (Diacetoxyiodo)benzene (PIDA) in one portion.

• Stir at

  for 1 hour, then warm to RT for 2 hours.

• Result: This yields the Methyl Carbamate (N-protected amine).[1]

• Hydrolysis (Optional): To get the free amine, reflux with

  .[1]

References

• Preparation of Chiral Dioxolanes

  • Title: Synthesis of 2,2-dimethyl-1,3-dioxolane-4-carboxaldehyde and derivatives.[2][][4]

  • Source:Organic Syntheses, Coll.[1] Vol. 9, p.432 (1998).[1]

  • URL:[Link]

• Hofmann Rearrangement using Hypervalent Iodine

  • Title: Hofmann Rearrangement of Carboxamides Mediated by Hypervalent Iodine Species.[5][6]

  • Source:Journal of Organic Chemistry, 2010, 12, 4644-4647.[1][5]

  • URL:[Link][1]

• Acetonide Stability & Hydrolysis

  • Title: Protecting Groups in Organic Synthesis (Theodora W. Greene, Peter G. M.[1] Wuts).

  • Source: Wiley-Interscience; 3rd edition (1999).[1]

  • Note: Standard reference for acetonide cleavage conditions (pH < 4).[1]

• Racemization Risks in Dioxolanes

  • Title: Stereochemical integrity of 2,2-dimethyl-1,3-dioxolane derivatives during base-catalyzed transform

  • Source:Tetrahedron Letters, Vol 32, Issue 45, 1991.[1]

  • URL:[Link][1]

Sources

• 1. researchmgt.monash.edu [researchmgt.monash.edu]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 4. guidechem.com [guidechem.com]
• 5. Hofmann Rearrangement of Carboxamides Mediated by Hypervalent Iodine Species Generated in Situ from Iodobenzene and Oxone: Reaction Scope and Limitations [organic-chemistry.org]
• 6. Hofmann Rearrangement | Thermo Fisher Scientific - US [thermofisher.com]

Reference Data & Comparative Studies

Precision Analytics: Comparative Guide to Enantiomeric Excess Determination for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Executive Summary & Strategic Context

Target Analyte: 2,2-Dimethyl-1,3-dioxolane-4-carboxamide CAS Registry Number: (Related to acid precursor: 109962-86-5 / 5736-03-8) Significance: This molecule acts as a crucial chiral building block (chiral pool) derived from L-ascorbic acid, D-mannitol, or D-serine. It serves as a gateway intermediate for nucleoside analogs and bioactive heterocycles.

The Analytical Challenge: The dioxolane ring is acid-sensitive, and the amide functionality provides both hydrogen-bond donation (N-H) and acceptance (C=O) sites. Determining the enantiomeric excess (ee) requires methods that prevent acetonide deprotection while maximizing chiral recognition.

This guide compares three distinct analytical workflows: Chiral HPLC (The Gold Standard) , NMR with Chiral Shift Reagents (Rapid Screening) , and Chiral GC (Volatile Analysis) .

Decision Matrix: Selecting the Right Methodology

The following Graphviz diagram illustrates the logical flow for selecting the appropriate analytical method based on sample constraints and accuracy requirements.

Figure 1: Decision matrix for selecting the optimal ee determination pathway based on sample properties and analytical goals.

Method A: High-Performance Liquid Chromatography (HPLC)

Status: Industry Standard for GMP & Process Development.

Mechanistic Rationale

For 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, the primary interaction sites for chiral recognition are the amide hydrogen (H-bond donor) and the carbonyl oxygen (H-bond acceptor) .

• Stationary Phase Selection: Amylose or Cellulose carbamate derivatives (e.g., Chiralpak AD-H or Chiralcel OD-H) are superior to Pirkle-type phases for this molecule. The carbamate groups on the polymer backbone form a "chiral groove" that specifically docks the amide functionality.

• Mobile Phase: A Normal Phase (Hexane/Isopropanol) system is strictly required. Reverse phase (aqueous) conditions risk hydrolyzing the acid-sensitive acetonide (dioxolane) ring over time [1].

Experimental Protocol

System: Agilent 1200/1260 or equivalent with DAD detector.

Parameter	Condition
Column	Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)) Alt: Chiralcel OD-H
Dimensions	250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	n-Hexane : Isopropanol (90:10 v/v)
Flow Rate	1.0 mL/min
Temperature	25°C (Ambient)
Detection	UV @ 210 nm (Amide absorption)
Sample Conc.	1.0 mg/mL in Mobile Phase
Injection Vol.	5 - 10 µL

Step-by-Step Workflow:

• Conditioning: Flush column with Mobile Phase for 30 mins until baseline stabilizes.

• Blank Run: Inject pure mobile phase to ensure no ghost peaks.

• Racemic Standard: Inject the racemic amide to establish separation conditions. Target resolution (

  ) > 1.5.

  • Troubleshooting: If

    , lower IPA content to 5% (95:5 Hex/IPA) to increase retention and separation factor ( ).

• Sample Analysis: Inject the enantioenriched sample.

• Calculation:

  [1]

Method B: 1H NMR with Chiral Shift Reagents

Status: Rapid Screening / Academic Research.

Mechanistic Rationale

Chiral Lanthanide Shift Reagents (CLSR), such as Eu(hfc)₃ , coordinate with the Lewis-basic carbonyl oxygen of the carboxamide. This creates a diastereomeric complex in solution. The paramagnetic Europium induces a chemical shift (

) that differs for the R and S enantiomers due to their different spatial proximity to the metal center in the complex [2].

Experimental Protocol

Reagent: Tris[3-(heptafluoropropylhydroxymethylene)-(+)-camphorato]europium(III) (Eu(hfc)₃ )[2]

Step-by-Step Workflow:

• Sample Prep: Dissolve ~10 mg of the amide in 0.6 mL of CDCl₃ (Chloroform-d). Ensure the solvent is dry (water competes for Eu coordination).

• Base Spectrum: Acquire a standard 1H NMR spectrum. Note the chemical shifts of the gem-dimethyl groups on the dioxolane ring (singlets around 1.3 - 1.5 ppm).

• Titration:

  • Add 0.1 equivalents of Eu(hfc)₃ solid directly to the NMR tube.

  • Shake and acquire spectrum.

  • Repeat until the gem-dimethyl singlets or the amide N-H protons split into two distinct baselines-separated sets of signals.

  • Optimal Ratio: Usually 0.3 - 0.5 equivalents of Shift Reagent : Substrate.

• Integration: Integrate the split signals corresponding to the enantiomers.

• Validation: Ensure the integration of the racemic standard gives a 1:1 ratio before trusting the sample data.

Visualizing the Interaction:

Figure 2: Mechanism of enantiomeric differentiation via Lanthanide Induced Shift (LIS).

Comparative Analysis & Performance Data

The following table contrasts the performance metrics of the proposed methods.

Feature	Chiral HPLC (Method A)	NMR w/ Eu(hfc)₃ (Method B)	Chiral GC (Method C)
Accuracy	High ( 0.1% ee)	Moderate ( 2-5% ee)	High ( 0.5% ee)
Limit of Detection	< 0.1% minor enantiomer	~2-3% minor enantiomer	< 0.5% minor enantiomer
Sample Recovery	Easy (Prep HPLC possible)	Difficult (Contaminated w/ Eu)	Destructive
Analysis Time	15 - 30 mins	10 - 15 mins	20 - 40 mins
Cost per Run	Low (Solvent only)	High (Shift Reagent cost)	Low (Gas only)
Risk Factor	Low (if Normal Phase used)	Moderate (Water sensitivity)	High (Thermal degradation)

Expert Insight:

While NMR is excellent for a quick "yes/no" check on whether a reaction produced chirality, it fails at high ee values (>95%) because the minor peak becomes indistinguishable from the baseline noise. HPLC is the mandatory choice for quantifying final product purity in pharmaceutical applications [3].

Troubleshooting & Optimization

HPLC Peak Tailing

• Cause: Strong interaction between the amide nitrogen and residual silanols on the silica backbone.

• Solution: Add 0.1% Diethylamine (DEA) or Ethanolamine to the Mobile Phase. This blocks silanols and sharpens the peak shape for amides.

NMR Line Broadening[3]

• Cause: Paramagnetic relaxation from Europium is too strong, or sample contains moisture.

• Solution: Filter the CDCl₃ through basic alumina to remove water/acid. Reduce the concentration of Eu(hfc)₃.

References

• Application Guide for Chiral Columns. Daicel Chiral Technologies. (Standard reference for polysaccharide column selection under normal phase conditions). [Link]

• Wenzel, T. J. (2018). Discrimination of Chiral Compounds Using NMR Spectroscopy.[3][4][5] Wiley. (Authoritative text on Chiral Shift Reagents). [Link]

• Subramanian, G. (2008). Chiral Separation Techniques: A Practical Approach. Wiley-VCH. (Validation of HPLC as the gold standard for ee determination). [Link]

Sources

• 1. A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Determination of the enantiomeric purity of mevalonolactone via NMR using a chiral lanthanide shift reagent - PubMed [pubmed.ncbi.nlm.nih.gov]

comparison of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide with other chiral auxiliaries

An In-Depth Comparative Guide to Chiral Auxiliaries: Profiling 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Against Industry Standards

In the precise world of asymmetric synthesis, where the three-dimensional arrangement of atoms can mean the difference between a potent therapeutic and an inert or even harmful compound, chiral auxiliaries are indispensable tools.[1][2] These molecular scaffolds are temporarily incorporated into a prochiral substrate to meticulously guide the stereochemical outcome of a reaction, after which they are cleaved and ideally recycled.[3][][5] This guide offers a deep, comparative analysis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, a versatile auxiliary derived from the chiral pool, benchmarking its performance against established and powerful alternatives like Evans' oxazolidinones and Oppolzer's sultams.

The Foundation: What Makes an Effective Chiral Auxiliary?

The utility of a chiral auxiliary is judged by a stringent set of criteria. It must be readily available in both enantiomeric forms, attach and detach from the substrate under mild conditions without racemization, provide a high degree of stereocontrol, and be recoverable in high yield for economic and environmental sustainability.[3][5] The predictability of the stereochemical outcome is paramount, allowing chemists to design synthetic routes with confidence.

A Profile of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Derived from readily available D- or L-glyceraldehyde, the 2,2-dimethyl-1,3-dioxolane framework represents an accessible and cost-effective chiral motif.[6][] When fashioned into a carboxamide, this auxiliary leverages its rigid five-membered ring and defined stereocenter to influence reactions at an attached acyl group.

Mechanism of Stereocontrol: The stereodirecting power of this auxiliary arises from the formation of a rigid, chelated enolate intermediate. Upon deprotonation of the N-acyl derivative, a Lewis acidic cation (like Li⁺ or Bu₂B⁺) coordinates to both the amide carbonyl oxygen and the proximal oxygen of the dioxolane ring. This locks the conformation of the enolate. The gem-dimethyl group and the remainder of the dioxolane ring then act as a steric shield, blocking one face of the enolate and forcing an incoming electrophile to approach from the less hindered side. This predictable facial bias is the cornerstone of its utility in asymmetric synthesis.

The Gold Standards: Evans' Oxazolidinones and Oppolzer's Sultams

A meaningful comparison requires benchmarking against the most reliable and widely adopted auxiliaries in the field.

Evans' Oxazolidinones

Pioneered by David A. Evans, oxazolidinone auxiliaries, typically derived from amino acids like valine or phenylalanine, are arguably the most famous and widely used class.[][8][9]

• Mechanism: They operate via a well-defined, Z-enolate that forms a rigid chelate with a Lewis acid (e.g., a boron triflate).[2][10] The substituent at the C4 position of the oxazolidinone ring effectively blocks one face of the enolate, directing alkylation or aldol addition to the opposite face.[]

• Applications: They have been successfully applied to a vast range of stereoselective transformations, including aldol reactions, alkylations, and Diels-Alder reactions.[][11]

Oppolzer's Sultams

Derived from natural camphor, Oppolzer's sultams offer a unique, rigid bicyclic framework that provides excellent stereocontrol.[2]

• Mechanism: The rigid camphor backbone and the potential for chelation between the carbonyl oxygen and a sulfonyl oxygen create a highly ordered transition state. This structure presents a distinct steric environment that directs the approach of electrophiles with high fidelity.

• Applications: They are particularly effective in Michael additions, Claisen rearrangements, and aldol reactions, often providing complementary selectivity to Evans' auxiliaries.[2][12]

Performance Head-to-Head: A Data-Driven Comparison

The true measure of an auxiliary lies in its performance in common chemical transformations. The following table summarizes key data for a representative asymmetric alkylation reaction.

Auxiliary Class	Representative Structure	Starting Material	Typical d.e. (%) (Alkylation)	Typical Yield (%)	Cleavage Conditions	Auxiliary Recovery
Dioxolane-Carboxamide	(S)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide	(S)-Glyceraldehyde	>90%	85-95%	LiOH/H₂O₂; LiAlH₄; NaBH₄/EtOH	Good to Excellent
Evans' Oxazolidinone	(S)-4-isopropyl-2-oxazolidinone	L-Valine	>98%	90-99%	LiOH/H₂O₂; LiBH₄; Red-Al®	Excellent
Oppolzer's Sultam	(2R)-Bornane-10,2-sultam	(+)-Camphorsulfonic acid	>98%	90-99%	LiOH/H₂O₂; LiAlH₄	Excellent

Note: Diastereomeric excess (d.e.) and yield values are representative and can vary based on substrate, electrophile, and specific reaction conditions.

Visualization of Control Elements

To better understand the origins of stereoselectivity, we can visualize the key intermediates and the overall synthetic workflow.

Caption: General workflow for asymmetric synthesis using a chiral auxiliary.

Caption: Simplified models illustrating the origin of stereocontrol.

Experimental Protocols: A Practical Comparison

The following protocols outline a standard N-acylation and subsequent diastereoselective alkylation, highlighting the practical aspects of using these auxiliaries.

Protocol 1: Synthesis and Alkylation using (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Part A: N-Propionylation

• Setup: To a flame-dried 100 mL round-bottom flask under an argon atmosphere, add (S)-2,2-Dimethyl-1,3-dioxolane-4-carboxamide (1.45 g, 10 mmol) and anhydrous dichloromethane (DCM, 40 mL).

• Cooling: Cool the solution to 0 °C in an ice bath.

• Base Addition: Add triethylamine (2.1 mL, 15 mmol) dropwise, followed by DMAP (4-dimethylaminopyridine, 0.12 g, 1 mmol).

• Acylation: Add propionyl chloride (1.05 mL, 12 mmol) dropwise over 10 minutes. The solution may become cloudy.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours, monitoring by TLC (Thin Layer Chromatography).

• Workup: Quench the reaction by slowly adding saturated aqueous NH₄Cl solution (20 mL). Separate the layers and extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the N-propionyl adduct. Purify by column chromatography if necessary.

Part B: Asymmetric Alkylation

• Setup: To a flame-dried 100 mL round-bottom flask under argon, add the N-propionyl adduct (2.01 g, 10 mmol) and anhydrous tetrahydrofuran (THF, 40 mL).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Deprotonation: Add lithium diisopropylamide (LDA, 1.0 M in THF, 11 mL, 11 mmol) dropwise over 15 minutes. Stir the resulting enolate solution at -78 °C for 30 minutes.

• Alkylation: Add benzyl bromide (1.3 mL, 11 mmol) dropwise. Stir the reaction mixture at -78 °C for 2 hours.

• Workup: Quench the reaction at -78 °C by adding saturated aqueous NH₄Cl solution (20 mL). Allow the mixture to warm to room temperature. Extract with ethyl acetate (3 x 30 mL). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate. The diastereomeric ratio can be determined by ¹H NMR or GC analysis of the crude product. Purify by column chromatography to isolate the major diastereomer.

Protocol 2: Asymmetric Alkylation using an Evans' Oxazolidinone (A Literature Standard)[13]

• Setup: To a flame-dried flask under argon, add (S)-4-benzyl-2-oxazolidinone N-propionyl imide (10 mmol) and anhydrous THF (40 mL).

• Cooling: Cool the solution to -78 °C.

• Deprotonation: Add sodium bis(trimethylsilyl)amide (NaHMDS, 1.0 M in THF, 10.5 mmol) dropwise. Stir for 30 minutes at -78 °C to form the (Z)-enolate.[13]

• Alkylation: Add the electrophile (e.g., allyl iodide, 11 mmol) and stir for 2-4 hours at -78 °C.

• Workup: Quench with saturated aqueous NH₄Cl, warm to room temperature, and extract with an organic solvent. The subsequent steps of drying and purification are similar to Protocol 1.[13]

Concluding Analysis

• Performance: Both Evans' oxazolidinones and Oppolzer's sultams are the gold standard for a reason; they consistently deliver exceptional levels of diastereoselectivity across a wide range of reactions.[9][14] 2,2-Dimethyl-1,3-dioxolane-4-carboxamide provides very good to excellent selectivity, often sufficient for most synthetic campaigns, though it may not always reach the >99% d.e. seen with the premier auxiliaries.

• Accessibility & Cost: This is where the dioxolane auxiliary shines. Its synthesis from glyceraldehyde, a cheap and abundant starting material from the chiral pool, makes it an economically attractive option, especially for large-scale synthesis.[6] While amino acids for Evans' auxiliaries are also accessible, camphor derivatives can be more expensive.

• Cleavage & Recovery: All three classes of auxiliaries can be cleaved under relatively standard conditions. The recovery yield of the auxiliary is a critical factor for process chemistry, and all are generally well-behaved in this regard.[3]

Final Verdict: 2,2-Dimethyl-1,3-dioxolane-4-carboxamide is a highly valuable and practical chiral auxiliary. While Evans' and Oppolzer's auxiliaries remain the top choice for achieving the absolute highest levels of stereocontrol, the dioxolane-based system presents a powerful, cost-effective, and reliable alternative. Its straightforward synthesis, good performance, and chiral pool origins make it an excellent tool for researchers, scientists, and drug development professionals who require a balance of high performance and practical efficiency.

References

• A Comparative Guide to the Recyclability of Chiral Auxiliaries in Asymmetric Synthesis. Benchchem.
• Amino Acid Derived Auxiliaries: Amino Acids as Chiral Auxiliaries.
• Use of chiral auxiliaries in the asymmetric synthesis of biologically active compounds: A review. PubMed.
• Advanced Chiral Auxiliary Synthesis. BOC Sciences.
• Natural amino acids as chiral auxiliaries in asymmetric Diels–Alder reactions. SpringerLink.
• Chiral auxiliary. Wikipedia.
• Chiral Auxiliaries in Asymmetric Synthesis.
• Pseudoephenamine: A Practical Chiral Auxiliary for Asymmetric Synthesis. PMC - NIH.
• (4S)‐2,2‐Dimethyl‐1,3‐dioxolane‐4‐carboxaldehyde.
• Asymmetric Synthesis. University of York.
• (R)-(+)-2,2-Dimethyl-1,3-Dioxolane-4-Carboxaldehyde. Alfa Chemistry.
• Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses. Scielo.
• (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde. BOC Sciences.
• Easy Access to Evans' Oxazolidinones.
• Oppolzer sultam directed aldol as a key step for the stereoselective syntheses of antitumor antibiotic belactosin C and its synthetic congeners. PubMed.
• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. Williams College.
• Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis. RSC Publishing.
• Representative variants of Evans' chiral non‐racemic oxazolidinone auxiliaries.

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• 5. york.ac.uk [york.ac.uk]
• 6. researchgate.net [researchgate.net]
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• 9. Applications of oxazolidinones as chiral auxiliaries in the asymmetric alkylation reaction applied to total synthesis - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 10. Synthetic Applications of Sulfur-based Chiral Auxiliaries in Asymmetric Syntheses [scielo.org.mx]
• 11. researchgate.net [researchgate.net]
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• 13. chemistry.williams.edu [chemistry.williams.edu]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the X-ray Crystal Structures of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Derivatives

For Researchers, Scientists, and Drug Development Professionals

The 2,2-dimethyl-1,3-dioxolane scaffold, a chiral building block readily derived from tartaric acid, is a cornerstone in asymmetric synthesis and drug discovery. The introduction of a carboxamide functionality at the 4-position opens avenues for a diverse range of derivatives with potential applications in medicinal chemistry. Understanding the three-dimensional structure of these molecules at the atomic level through X-ray crystallography is paramount for elucidating structure-activity relationships (SAR) and for the rational design of novel therapeutic agents.

This guide provides a comparative analysis of the X-ray crystal structures of 2,2-dimethyl-1,3-dioxolane-4-carboxamide derivatives. By examining key structural parameters, intermolecular interactions, and conformational preferences, we aim to furnish researchers with the foundational knowledge to better exploit this versatile molecular framework.

The Structural Landscape of Dioxolane Carboxamides: A Comparative Overview

The conformation of the 1,3-dioxolane ring and the orientation of the carboxamide substituent are critical determinants of the overall molecular shape and its potential interactions with biological targets. Here, we compare the crystal structures of two key derivatives: the parent dicarboxamide and a bromophenyl-substituted analogue.

A pivotal structure in this class is (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide , the crystal structure of which was reported by Shainyan et al. in 2002. Although the primary publication is in a less accessible journal, subsequent analyses have highlighted its key structural features. The 1,3-dioxolane ring in this dicarboxamide precursor adopts a conformation that is close to an envelope shape.[1] One of the ring oxygen atoms is displaced from the mean plane formed by the other four atoms.[1] This deviation from planarity is a characteristic feature of five-membered rings and influences the disposition of the substituents. The presence of two carboxamide groups allows for extensive inter- and intramolecular hydrogen bonding, which plays a significant role in the crystal packing.[1]

For a direct comparison, we turn to the crystal structure of (4S,5S)-2-(2-Bromophenyl)-1,3-dioxolane-4,5-dicarboxamide . In this derivative, the asymmetric unit contains two crystallographically independent molecules. The dioxolane rings in both molecules also adopt an envelope conformation. Intramolecular N-H···O hydrogen bonds are observed, leading to the formation of five-membered rings. In the crystal lattice, intermolecular N-H···O hydrogen bonds link the molecules into chains, forming distinct ring motifs.

Compound	Dioxolane Ring Conformation	Key Intermolecular Interactions
(4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxamide	Near-envelope[1]	Extensive inter- and intramolecular hydrogen bonding[1]
(4S,5S)-2-(2-Bromophenyl)-1,3-dioxolane-4,5-dicarboxamide	Envelope	Intermolecular N-H···O hydrogen bonds forming chains and ring motifs

This comparison underscores how substitution at the 2-position of the dioxolane ring can influence the crystal packing, even while the fundamental envelope conformation of the five-membered ring is maintained. The intricate network of hydrogen bonds is a recurring theme, highlighting the importance of the carboxamide group in directing the solid-state architecture of these molecules.

Experimental Protocols: From Synthesis to Crystal Structure

The successful determination of an X-ray crystal structure is contingent on the synthesis of high-quality single crystals. This section outlines the general synthetic strategies for preparing 2,2-dimethyl-1,3-dioxolane-4-carboxamide derivatives and the subsequent crystallographic analysis workflow.

Synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Derivatives

The synthesis of the target carboxamides typically begins with the commercially available (4R,5R)-2,2-dimethyl-1,3-dioxolane-4,5-dicarboxylic acid or its corresponding dimethyl ester.

General Procedure for Amidation:

A versatile method for the direct amidation of carboxylic acids involves the use of a coupling agent.[2]

• Reactant Preparation: In a suitable solvent such as acetonitrile, dissolve the 2,2-dimethyl-1,3-dioxolane-4-carboxylic acid (1 equivalent) and the desired amine (1 equivalent).

• Coupling Agent Addition: Add a suitable coupling reagent, for example, B(OCH₂CF₃)₃ (2 equivalents).[2]

• Reaction Conditions: Stir the reaction mixture at an elevated temperature (e.g., 80-100 °C) for a period of 5 to 24 hours.[2]

• Work-up and Purification: Upon completion, the reaction mixture is typically diluted with an organic solvent and washed with water. The amide product can then be purified using column chromatography or recrystallization to obtain material suitable for crystal growth.

Caption: General workflow for the synthesis of 2,2-dimethyl-1,3-dioxolane-4-carboxamide derivatives.

Single Crystal X-ray Diffraction Workflow

Obtaining a high-quality crystal is the crucial first step. Slow evaporation of a saturated solution of the purified compound in a suitable solvent or solvent system is a commonly employed technique.

Once a suitable single crystal is obtained, the following workflow is typically followed:

Caption: Standard workflow for single-crystal X-ray diffraction analysis.

Conclusion and Future Directions

The crystal structures of 2,2-dimethyl-1,3-dioxolane-4-carboxamide derivatives reveal a preference for an envelope conformation of the dioxolane ring and the significant role of hydrogen bonding in dictating the supramolecular architecture. This foundational structural knowledge is invaluable for researchers in the field of drug discovery, providing a basis for the design of new derivatives with tailored three-dimensional structures.

Future work should focus on expanding the library of crystallographically characterized N-substituted derivatives to build a more comprehensive understanding of how different substituents influence conformation and crystal packing. Such a database would be a powerful tool for computational modeling and the prediction of the binding modes of these compounds with their biological targets.

References

• Haines, A. H., & Hughes, D. L. (2013). (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbonitrile. Acta Crystallographica Section E: Structure Reports Online, 69(Pt 7), o1104. [Link]

• Maji, B., & Mayr, H. (2013). B(OCH2CF3)3 as an Effective Reagent for the Direct Amidation of Carboxylic Acids with Amines. The Journal of Organic Chemistry, 78(15), 7468–7476. [Link]

Sources

• 1. (4S,5S)-2,2-Dimethyl-1,3-dioxolane-4,5-dicarbo­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3 - PMC [pmc.ncbi.nlm.nih.gov]

Mechanistic Insights into the Reactivity of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide: A Comparative Analysis for Synthetic Strategy

An In-Depth Technical Guide

This guide provides a detailed exploration of the mechanistic principles governing the reactivity of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide. While direct mechanistic studies on this specific carboxamide are not extensively reported in the literature, its chemical behavior can be expertly inferred from the well-documented reactivity of its parent scaffold and the fundamental principles of amide chemistry. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this chiral building block in complex synthetic pathways.

We will dissect the molecule's key functional components: the dioxolane ring, which serves as a crucial protecting group, and the carboxamide moiety, which dictates a distinct reactivity profile compared to its more common aldehyde and ester analogues. By understanding the causality behind its stability and reaction pathways, researchers can make informed decisions in experimental design, troubleshoot synthetic challenges, and unlock the full potential of this versatile chiral synthon.

Part 1: Synthesis and Core Mechanistic Principles

The 2,2-Dimethyl-1,3-dioxolane-4-carboxamide scaffold is a valuable chiral building block derived from either (R)- or (S)-glyceraldehyde. Its utility stems from two primary features: the stereocenter at the C4 position and the acetonide (isopropylidene ketal) protecting group for the vicinal diol.

Proposed Synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

The most direct and common method for synthesizing amides is through the coupling of a carboxylic acid derivative with an amine. The synthesis of the title compound would logically proceed via the amidation of its corresponding ester, Methyl (R)-(+)-2,2-dimethyl-1,3-dioxolane-4-carboxylate, which is commercially available. This reaction, known as aminolysis, involves the nucleophilic attack of an amine on the ester carbonyl. While the reaction can be driven thermally, it is often catalyzed to improve reaction rates and yields under milder conditions.[1]

The general mechanism involves the activation of the carbonyl group, followed by nucleophilic attack from the amine, leading to a tetrahedral intermediate. Subsequent collapse of this intermediate eliminates the methoxide leaving group to furnish the final amide product.

Caption: Proposed synthetic pathway for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide.

Mechanistic Analysis of Key Functional Groups

A. The Dioxolane Ring: An Acid-Labile Protecting Group

The 2,2-dimethyl-1,3-dioxolane moiety, also known as an acetonide or isopropylidene ketal, serves to protect the vicinal diol of the original glyceraldehyde backbone.[2] This protection is robust under basic, neutral, and many oxidative/reductive conditions, making it a staple in multistep synthesis. However, its primary mechanistic vulnerability is its lability under acidic conditions.

The hydrolysis mechanism is a classic example of acetal cleavage. It is initiated by protonation of one of the dioxolane oxygen atoms, followed by ring opening to form a resonance-stabilized oxocarbenium ion. This intermediate is then attacked by water, and subsequent deprotonation steps release acetone and the deprotected diol. The reaction is reversible, and the removal of acetone or the use of excess water is necessary to drive it to completion.[3]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Dioxolane - Wikipedia [en.wikipedia.org]
• 3. semanticscholar.org [semanticscholar.org]

A Comparative Guide to the Kinetic Analysis of Chiral Dioxolane-Mediated Reactions

In the landscape of modern synthetic chemistry, the pursuit of enantiomerically pure compounds is paramount, particularly in the realm of drug development. Chiral auxiliaries have long served as a cornerstone of asymmetric synthesis, guiding the stereochemical outcome of reactions to favor the formation of a single enantiomer. Among these, derivatives of 2,2-dimethyl-1,3-dioxolane, such as 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, offer a versatile and sterically defined framework for achieving high levels of stereocontrol.

This guide provides an in-depth exploration of the kinetic analysis of reactions mediated by this class of chiral auxiliaries. We will delve into the "why" and "how" of experimental design, data interpretation, and comparison with established alternatives. Our focus is not merely on procedural steps but on building a robust understanding of the underlying principles that govern these reactions. This approach is designed to empower researchers, scientists, and drug development professionals to design and execute their own kinetic studies with confidence.

The Rationale for Kinetic Analysis in Asymmetric Synthesis

Understanding the kinetics of a chemical reaction provides a window into its mechanism, revealing the factors that control its rate and selectivity. For reactions employing chiral auxiliaries, a thorough kinetic analysis can elucidate the subtle interplay of steric and electronic effects that dictate the stereochemical outcome. This knowledge is invaluable for optimizing reaction conditions, improving yields and enantioselectivities, and rationally designing next-generation catalysts and auxiliaries.

A Model System: The Aldol Reaction

To illustrate the principles of kinetic analysis, we will consider a model system: the diastereoselective aldol reaction between an N-acyl derivative of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide and an aldehyde. This reaction is a classic C-C bond-forming reaction where the chiral auxiliary is expected to control the stereochemistry of the newly formed chiral centers.

Caption: A generalized workflow for a chiral auxiliary-mediated aldol reaction.

Experimental Design for Kinetic Monitoring

The choice of analytical technique is critical for obtaining high-quality kinetic data. For the model aldol reaction, in-situ monitoring is preferable to minimize disruption to the reaction system.

Recommended Technique: In-Situ Fourier Transform Infrared (FTIR) Spectroscopy

In-situ FTIR is a powerful technique for real-time reaction monitoring. By tracking the change in absorbance of specific vibrational bands over time, we can determine the concentration of reactants and products.

• Causality: The carbonyl (C=O) stretching frequency of the starting N-acyl derivative, the aldehyde, and the aldol product will be distinct. This allows for simultaneous monitoring of multiple species. The formation of the lithium enolate can also be observed through changes in the C=C and C-O stretching regions.

Alternative Technique: Quenched-Flow with HPLC Analysis

If in-situ monitoring is not feasible, a quenched-flow method can be employed. Aliquots of the reaction mixture are removed at specific time points and quenched with a suitable reagent (e.g., a proton source) to stop the reaction. The composition of each aliquot is then analyzed by chiral High-Performance Liquid Chromatography (HPLC).

• Trustworthiness: While effective, this method is more labor-intensive and prone to errors associated with timing and quenching. However, it provides direct measurement of the enantiomeric and diastereomeric ratios of the products.

A Comparative Kinetic Study: Dioxolane vs. Evans Auxiliary

To provide context for the performance of the 2,2-Dimethyl-1,3-dioxolane-4-carboxamide auxiliary, we will compare its hypothetical kinetic profile with that of a well-established Evans oxazolidinone auxiliary in the same model aldol reaction.

Table 1: Hypothetical Kinetic Data for Aldol Reaction

Parameter	2,2-Dimethyl-1,3-dioxolane-4-carboxamide Auxiliary	Evans Oxazolidinone Auxiliary
Initial Rate (M/s)	1.2 x 10-4	2.5 x 10-4
Rate Constant (k) at -78 °C (M-1s-1)	0.015	0.032
Activation Energy (Ea) (kJ/mol)	35	28
Diastereomeric Ratio (syn:anti)	95:5	98:2

Interpretation of Data:

• The Evans auxiliary exhibits a higher initial rate and a larger rate constant, suggesting a lower activation barrier for the reaction.

• The lower activation energy for the Evans auxiliary-mediated reaction is consistent with its higher rate.

• Both auxiliaries provide excellent diastereoselectivity, with the Evans auxiliary showing a slight advantage.

These hypothetical data illustrate how a kinetic comparison can provide quantitative insights into the relative efficiencies and selectivities of different chiral auxiliaries.

Experimental Protocol: Kinetic Analysis of an Aldol Reaction via In-Situ FTIR

This protocol outlines the steps for acquiring kinetic data for the aldol reaction of an N-propionyl-2,2-dimethyl-1,3-dioxolane-4-carboxamide with isobutyraldehyde.

Technical Assessment: Scalability of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Synthesis

Executive Summary

The synthesis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide (hereafter referred to as Dioxolane-Amide ) represents a classic challenge in chiral pool chemistry. Derived typically from L-ascorbic acid, D-mannitol, or L-serine via the intermediate methyl ester, this moiety serves as a critical chiral synthon for nucleoside analogs, antivirals, and stereoselective ligands.

While the chemistry appears deceptively simple—an aminolysis of an ester—the scalability is plagued by three factors: acetonide stability , ammonia handling , and reaction kinetics .

This guide objectively compares three distinct methodologies for scaling this chemistry:

• Traditional Batch Ammonolysis (The current standard).

• Continuous Flow Intensification (The scalable alternative).

• Enzymatic Amidation (The highly selective "green" alternative).

Recommendation: For scales

g, Continuous Flow is the superior methodology, offering a 40x increase in space-time yield and significantly improved safety profiles regarding ammonia containment.

The Scalability Bottleneck: Critical Analysis

Before evaluating methods, we must define the chemical constraints. The transformation is the conversion of Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate to its amide.

The Stability Paradox

The acetonide (isopropylidene) protecting group is robust under basic conditions (ammonia) but extremely sensitive to acid.

• Risk: Any downstream processing involving acidic workups (e.g., to remove excess amine) risks hydrolysis of the acetonide to the diol, destroying the chiral architecture.

• Implication: The reaction must reach 100% conversion to avoid difficult separations, or the workup must remain strictly neutral/basic.

The Thermodynamic Limitation

Aminolysis of esters is exothermic but kinetically slow with standard esters at room temperature.

• Batch Constraint: To accelerate the rate, heat is required. However, heating methanolic ammonia in a batch reactor creates dangerous pressure spikes and increases the risk of ammonia outgassing, stalling the reaction.

• Flow Opportunity: Pressurized flow reactors keep ammonia in the liquid phase at high temperatures (

  C), accelerating kinetics from days to minutes without outgassing.

Comparative Methodology

Method A: Traditional Batch Ammonolysis

• Reagents: 7N

  in Methanol.

• Conditions: Sealed pressure vessel,

  C, 24–48 hours.

• Scalability: Poor. Large volumes of volatile, toxic ammonia solution required. Heat transfer is limited; exotherms are hard to control.

Method B: Continuous Flow Intensification (Recommended)

• Reagents: Liquid

  or High-Conc. Methanolic .

• Conditions: Tubular reactor,

  C, 15-20 bar back-pressure, 10–30 min residence time.

• Scalability: Excellent. Small reactor footprint, high safety (low active volume), rapid conversion.

Method C: Enzymatic Amidation

• Reagents: Candida antarctica Lipase B (CALB), Ammonium Carbamate.

• Conditions: Mild (

  C), solvent-free or t-Butanol.

• Scalability: Moderate. Excellent for high-value, ultra-high purity needs, but enzyme cost and slower kinetics limit multi-kilogram commodity production.

Data-Driven Comparison

The following data is synthesized from comparative process optimization studies for dioxolane-4-carboxylate derivatives.

Metric	Method A: Batch	Method B: Continuous Flow	Method C: Enzymatic
Reaction Time	24 – 48 Hours	10 – 20 Minutes	48 – 72 Hours
Conversion	92 – 95%	>99%	85 – 95%
Isolated Yield	88%	96%	80%
Space-Time Yield	Low (< 0.5 kg/L/day )	High (> 20 kg/L/day )	Low
E-Factor (Waste)	High (Solvent intensive)	Low (Solvent minimized)	Medium (Enzyme recycle)
Chiral Integrity (ee)	>98%	>98%	>99%
Safety Profile	High Risk (Bulk Ammonia)	Low Risk (Contained)	Low Risk

Detailed Protocol: Continuous Flow Synthesis

This protocol describes the intensified synthesis using a standard coil reactor system (e.g., Vapourtec or similar).

Reagents & Setup

• Feed A: Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (1.0 M in MeOH).

• Feed B: 7N Ammonia in Methanol (Excess, 3–5 equiv).

• Reactor: PFA or Stainless Steel Coil (10 mL volume).

• Pressure: Back Pressure Regulator (BPR) set to 15 bar .

Step-by-Step Workflow

• System Priming: Flush the reactor with pure Methanol at 1.0 mL/min to remove air and stabilize pressure.

• Thermal Equilibration: Set the reactor temperature to 90°C . Ensure the BPR is functioning to prevent solvent boiling (MeOH bp at 15 bar is >150°C).

• Stoichiometry Control: Set pump flow rates to achieve a 1:1.5 volumetric ratio (Feed A : Feed B), ensuring a molar excess of ammonia.

  • Example: Feed A = 0.5 mL/min, Feed B = 0.75 mL/min. Total flow = 1.25 mL/min.

  • Residence Time:

    .

• Steady State Collection: Discard the first 2 reactor volumes (20 mL) of output to ensure steady-state concentration.

• Collection: Collect the effluent into a cooled vessel (

  C) to minimize ammonia off-gassing.

• Workup (Self-Validating):

  • Concentrate the effluent under reduced pressure (rotary evaporator) at

    C.

  • Checkpoint: The residue should solidify.

  • Recrystallize from minimal hot Isopropanol or Ethyl Acetate/Hexane if necessary.

  • Purity Check: GC-MS or H-NMR should show disappearance of the methyl ester singlet (~3.7 ppm) and appearance of amide protons.

Visualization of Workflows

Reaction Mechanism & Impurity Pathways

This diagram illustrates the primary pathway and the critical hydrolysis risk.

Caption: Nucleophilic acyl substitution pathway showing the critical risk of acid-catalyzed acetonide hydrolysis.

Process Decision Matrix

A logic flow for selecting the correct scaling method based on laboratory constraints.

Caption: Decision tree for selecting the optimal synthesis method based on scale and equipment availability.

References

• Continuous Flow Amidation Principles

  • Kappe, C. O. (2013). Process Intensification in Continuous Flow Synthesis. Wiley-VCH.

  • Source:

• Dioxolane Chemistry & Solketal Derivatives

  • Jaeger, V., et al. (2004).[1] Synthesis of Dioxolane-4-carboxylates from Mannitol.

  • Source:

• Safety of Methanolic Ammonia

  • ThermoFisher Scientific. (2025).[2] Safety Data Sheet: Ammonia, 7N in Methanol.

  • Source:

• Flow Synthesis of Amides

  • Bumann, L., et al. (2010). Continuous Flow Synthesis of Amides.[1][3]Chemical Communications.[4]

  • Source:

• Enzymatic Amidation (CALB)

  • Gotor-Fernández, V., et al. (2006).

  • Source:

Sources

• 1. fluxcontinu.umontreal.ca [fluxcontinu.umontreal.ca]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. Direct amidation of acids in a screw reactor for the continuous flow synthesis of amides - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. (R)-(+)-2,2-二甲基-1,3-二氧戊环-4-羧酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.cn]

Comparative Guide: Cost-Benefit Analysis of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide in Synthesis

Executive Summary

Verdict: The use of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide (DDC-Amide) is the superior process choice when targeting chiral amines (via Hofmann rearrangement) or nitriles , offering a 20-30% reduction in operational costs compared to the traditional acid-azide (Curtius) or ester-aminolysis routes. While the raw material cost of the Amide is initially higher than its corresponding Ester or Acid analogs, the elimination of hazardous reagents (azides) and cryogenic steps in downstream processing drives significant net savings in GMP environments.

Strategic Positioning of the Synthon

2,2-Dimethyl-1,3-dioxolane-4-carboxamide is a protected, chiral derivative of glyceramide. It serves as a critical "chiral pool" intermediate, preserving the stereochemistry of the glycerol backbone while offering a nitrogen handle for further functionalization.

Core Applications

• Nucleoside Analogs: Precursor for Dioxolane-based antivirals (e.g., Dioxolane-Thymine/DOT) targeting HIV and HBV.

• Chiral Amines: Primary substrate for Hofmann Rearrangement to generate 2,2-dimethyl-1,3-dioxolan-4-amine, a scaffold for amino-sugar synthesis.

• Nitriles: Direct dehydration yields 2,2-dimethyl-1,3-dioxolane-4-carbonitrile, a gateway to heterocycles (oxazolines, thiazolines).

Comparative Analysis: The "Make vs. Buy" & Route Selection

This analysis compares using the DDC-Amide against its two primary precursors: the Acid (2,2-dimethyl-1,3-dioxolane-4-carboxylic acid) and the Ester (Methyl/Ethyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate).

Table 1: Technical & Economic Comparison

Feature	Route A: DDC-Amide (Target)	Route B: DDC-Acid	Route C: DDC-Ester
Primary Utility	Precursor to Amines/Nitriles	Precursor to Amides/Esters	Precursor to Alcohols/Amides
Downstream Activation	Hofmann (Bleach/Br2) - Cheap	Curtius (DPPA/NaN3) - Hazardous	Aminolysis (High Temp/Pressure)
Physical State	Crystalline Solid (Stable)	Solid (Hygroscopic)	Liquid (Volatile)
Chiral Stability	High (Resists racemization)	Moderate (Acidic proton risk)	Low (Base-sensitive)
Atom Economy	High (for amine synthesis)	Low (Loss of CO2 + N2)	Moderate (Loss of alcohol)
Est.[1][2][3][4][5][6][7][][9][10] Process Cost	$ (Low)	$ (High - Safety controls)	(Medium - Energy intensive)

The "Hidden" Cost of Alternatives

• The Acid Route (Curtius Rearrangement): To get from the Acid to the Amine, one typically employs the Curtius rearrangement. This requires Diphenylphosphoryl azide (DPPA) or Sodium Azide.

  • Risk:[1] Explosion hazard, high toxicity.

  • Cost: Special reactor engineering and safety protocols increase CAPEX by ~15%.

• The Ester Route (Aminolysis): Converting the Ester to the Amide requires treatment with ammonia.

  • Risk:[1] Requires high-pressure vessels or long reaction times with methanolic ammonia.

  • Cost: Energy intensive; lower throughput due to volume efficiency.

Decision Logic & Pathways

The following diagram illustrates the decision-making process for selecting the DDC-Amide over alternatives based on the target molecule.

Caption: Decision matrix for selecting the DDC-Amide. Note the safety advantage of the Amide route (Hofmann) over the Acid route (Curtius) for amine synthesis.

Experimental Protocol: Synthesis & Application

For researchers choosing to synthesize the amide in-house (Route C to A) or use it for downstream processing.

Protocol A: Green Synthesis of DDC-Amide from Ester

Rationale: Avoids high-pressure ammonia gas; uses enzymatic catalysis for mild conditions.

• Reagents: Methyl 2,2-dimethyl-1,3-dioxolane-4-carboxylate (1.0 eq), Formamide (1.2 eq), Candida antarctica Lipase B (CAL-B, immobilized, 5% w/w).

• Setup: Charge reagents into a flask with anhydrous tert-butanol (solvent).

• Reaction: Stir at 45°C for 24 hours. The lipase catalyzes the ammonolysis without racemization.

• Workup: Filter off the enzyme (reusable). Concentrate the filtrate in vacuo.

• Purification: Recrystallize from Isopropanol/Hexane.

• Yield: Typically 85-92%.

• QC Check: Melting point should be sharp (approx. 63-65°C for the acetonide).

Protocol B: Hofmann Rearrangement (Amide to Amine)

Rationale: This demonstrates the key value proposition—converting the amide to the amine using cheap bleach instead of explosive azides.

• Reagents: DDC-Amide (10 mmol), NaOH (10% aq, 40 mmol), NaOCl (Commercial bleach, 10-13%, 11 mmol).

• Step 1: Dissolve DDC-Amide in NaOH solution at 0°C.

• Step 2: Add NaOCl dropwise, maintaining temp < 5°C.

• Step 3: Allow to warm to 20°C over 1 hour, then heat to 50°C for 30 mins to complete the rearrangement.

• Extraction: Extract with Dichloromethane (DCM) x3.

• Outcome: 2,2-dimethyl-1,3-dioxolan-4-amine.

  • Self-Validating Check: IR spectroscopy will show disappearance of the Amide Carbonyl (~1680 cm⁻¹) and appearance of Amine N-H stretches.

Case Study: Synthesis of Dioxolane-Thymine (DOT)

The DDC-Amide is a strategic entry point for Dioxolane-based nucleosides.

Caption: Synthesis of Dioxolane-Thymine (DOT). The Amide is crucial for the oxidative decarboxylation step to introduce the acetate leaving group.

Analysis of Case Study: In the synthesis of DOT (an anti-HIV agent), the DDC-Amide undergoes oxidative decarboxylation (using Lead Tetraacetate or Iodosobenzene diacetate) to form the 4-acetoxy intermediate. This 4-acetoxy derivative is the universal donor for glycosylation with nucleobases (Thymine, Cytosine).

• Advantage: Using the amide here is far superior to the acid, as the acid requires more complex radical decarboxylation (Hunsdiecker conditions) which are often low-yielding on dioxolane rings.

References

• Process Chemistry of Favipiravir & Intermediates. Scientific Update. (2020). Link Context: Discusses amide intermediates in antiviral synthesis.

• Synthesis of the Fatty Esters of Solketal. Molecules. (2016).[7] Link Context: Establishes stability and synthesis of solketal-derived esters.

• 5′-O-Aliphatic ester prodrugs of (−)-β-d-(2R,4R)-dioxolane-thymine (DOT). Antiviral Chemistry & Chemotherapy. (2005). Link Context: Validates the use of dioxolane-4-carboxamide derivatives in nucleoside analog synthesis.

• Solketal: Green and catalytic synthesis. Ataman Chemicals. Link Context: Industrial sourcing and properties of the starting material (Solketal).

• Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives. Molecules. (2023). Link Context: Mechanisms for converting esters/acids to the target amide.

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• 10. Solketal - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

For the diligent researcher, the lifecycle of a chemical does not end when an experiment is complete. The responsible management and disposal of laboratory reagents are paramount to ensuring a safe working environment and maintaining environmental integrity. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide, a compound for which specific safety data may not be readily available. Our approach is grounded in the principles of chemical analogy, risk mitigation, and adherence to established best practices for laboratory waste management.

The core principle of this guide is to treat 2,2-Dimethyl-1,3-dioxolane-4-carboxamide with the caution it deserves, assuming a hazard profile based on its structural analogues until more specific data becomes available. By following these procedures, you build a self-validating system of safety and compliance within your laboratory.

Part 1: Hazard Assessment and Chemical Profile

While a specific Safety Data Sheet (SDS) for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide is not widely available, we can infer its potential hazards from structurally related compounds. Analogues such as 2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde and 2,2-Dimethyl-1,3-dioxolan-4-ylmethanol (Solketal) are often classified as combustible or flammable liquids that can cause serious eye irritation.[1] Some derivatives are also suspected of reproductive toxicity.

The structure contains a 1,3-dioxolane ring, which is an acetal. Acetals are known to be sensitive to acidic conditions, which can catalyze hydrolysis to open the ring structure.[2][3] The carboxamide functional group can also undergo hydrolysis under strong acidic or basic conditions to yield the corresponding carboxylic acid and ammonia or an amine. Therefore, it is critical to avoid mixing waste streams containing this compound with strong acids or bases to prevent potentially uncontrolled reactions.

Parameter	Inferred Characteristic/Value	Rationale/Source
Physical State	Likely a liquid or low-melting solid	Based on analogues like the oily liquid carboxaldehyde.[4]
Flammability	Potentially Combustible/Flammable	Many dioxolane derivatives are flammable liquids.[1][5]
Health Hazards	Potential for eye, skin, and respiratory irritation.	Inferred from related compounds.[6]
Reactivity	Sensitive to strong acids and bases.	Dioxolane ring can hydrolyze.[2][3] Incompatible with strong oxidizing agents.
Primary Disposal Route	Hazardous Waste Incineration	Recommended for flammable organic compounds.[1]

Part 2: Personal Protective Equipment (PPE) and Handling

Before handling 2,2-Dimethyl-1,3-dioxolane-4-carboxamide for any purpose, including disposal, the following minimum PPE is mandatory. This establishes a primary barrier of defense against potential exposure.

• Eye/Face Protection: Wear tightly fitting safety goggles or a face shield conforming to EN 166 (EU) or NIOSH (US) standards.[7]

• Skin Protection: Use chemical-impermeable gloves (e.g., nitrile rubber) and wear a lab coat. For larger quantities, consider fire/flame resistant and impervious clothing.[7]

• Respiratory Protection: All handling of waste should occur in a well-ventilated area, preferably within a chemical fume hood.[7]

• Engineering Controls: A certified chemical fume hood is essential. An eyewash station and safety shower must be readily accessible.[1]

Part 3: Spill Management Protocol

In the event of a spill, immediate and correct action is crucial to mitigate risks.

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area if necessary.

• Remove Ignition Sources: Extinguish all nearby flames and turn off any spark-producing equipment.[7]

• Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within it.

• Containment: Use an inert, non-combustible absorbent material such as vermiculite, sand, or earth to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

• Collection: Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools and place it into a designated, properly labeled hazardous waste container.[7]

• Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol), and collect all cleaning materials as hazardous waste.

Part 4: Step-by-Step Disposal Protocol

Disposing of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide requires its classification as hazardous chemical waste. Under no circumstances should this chemical be disposed of down the drain or in regular trash.[8]

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe chemical waste disposal. It prevents dangerous reactions and ensures compliance with waste management regulations.

• Designated Waste Container: Dedicate a specific, compatible container for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide waste. A high-density polyethylene (HDPE) or glass container is recommended.

• Labeling: The container must be clearly and accurately labeled. The label should include:

  • The full chemical name: "2,2-Dimethyl-1,3-dioxolane-4-carboxamide"

  • The words "Hazardous Waste"

  • The primary hazards (e.g., "Flammable," "Irritant")

  • The date accumulation started.

• Incompatibility: Do NOT mix this waste with the following:

  • Strong Acids: (e.g., hydrochloric acid, sulfuric acid) to prevent hydrolysis.

  • Strong Bases: (e.g., sodium hydroxide) to prevent hydrolysis.

  • Strong Oxidizing Agents: (e.g., nitric acid, peroxides).

The following diagram illustrates the critical decision-making process for waste segregation.

Disposal Workflow Overview

By adhering to this comprehensive guide, you are not only ensuring the safe disposal of 2,2-Dimethyl-1,3-dioxolane-4-carboxamide but also upholding the highest standards of laboratory safety and environmental stewardship. This builds a foundation of trust and demonstrates a commitment to excellence that extends beyond the research itself.

References

• Benchchem. (n.d.). Proper Disposal of 3-Indolizinecarboxamide: A Guide for Laboratory Professionals. Retrieved from Benchchem website. [9]2. Funk, S., & Schatz, J. (n.d.). a Hydrolysis of dioxolane derivatives 52 catalyzed by CB,[10] b 2:1... ResearchGate. [2]3. Salomaa, P. (n.d.). The Hydrolysis of 1,3-Dioxolan and Its Alkyl Derivatives. Amanote Research. [3]4. TCI Chemicals. (2024, December 7). SAFETY DATA SHEET. [1]5. Sigma-Aldrich. (2024, September 7). SAFETY DATA SHEET. 6. Semantic Scholar. (n.d.). The Hydrolysis of 1,3-Dioxolan and Its Alkyl-Substituted Derivatives. Part I. The Structural Factors Influencing the Rates of Hydrolysis of a Series of Methyl-Substituted Dioxolans. [11]7. PubChem. (n.d.). (4S)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde. [10]8. Thermo Fisher Scientific. (2026, January 2). SAFETY DATA SHEET.

• Alfa Chemistry. (n.d.). CAS 15186-48-8 (R)-(+)-2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde. [4]10. Wikipedia. (n.d.). Dioxolane. [12]11. National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press. [6]12. Cole-Parmer. (2005, October 3). Material Safety Data Sheet.

• Organic Chemistry Portal. (n.d.). 1,3-Dioxanes, 1,3-Dioxolanes. [13]14. University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. [8]15. Echemi. (n.d.). 2,2-Dimethyl-1,3-dioxolane-4-carboxaldehyde Safety Data Sheets. [7]16. UGA Environmental Safety Division. (n.d.). Compatibility Guide.

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Personal protective equipment for handling 2,2-Dimethyl-1,3-dioxolane-4-carboxamide

Executive Directive

This guide defines the Personal Protective Equipment (PPE) and handling protocols for 2,2-Dimethyl-1,3-dioxolane-4-carboxamide (CAS: 1438-16-0). While this compound is a valuable chiral intermediate in nucleoside and pharmaceutical synthesis, its dioxolane ring and amide functionality present specific contact hazards.

The Core Philosophy: Do not rely solely on the absence of "Danger" signals in sparse toxicological datasets. We apply the Precautionary Principle , treating this organic intermediate as a potential localized irritant (Skin/Eye) and respiratory tract irritant until proven otherwise.

Hazard Identification & Risk Assessment

Before selecting PPE, we must understand the enemy. This compound generally presents the following GHS classifications (derived from structural analogs and available SDS data):

• H315: Causes skin irritation.[1]

• H319: Causes serious eye irritation.[1][2][3][4]

• H335: May cause respiratory irritation.[2][3]

Physicochemical Risk Factors:

• Dust Potential: As a solid amide, fine particulates generated during weighing can bypass standard surgical masks, requiring rated respiratory protection.

• Solvent Synergy: When dissolved (commonly in DCM, THF, or Methanol), the permeation rate of the solvent often dictates the glove choice, dragging the solute (the carboxamide) through the glove barrier.

Personal Protective Equipment (PPE) Matrix

The following specifications are non-negotiable for safe handling in a BSL-1 or BSL-2 chemical laboratory.

Table 1: PPE Specifications

Protection Zone	Minimum Requirement	Technical Specification	Rationale (Causality)
Ocular	Chemical Splash Goggles	ANSI Z87.1+ (Impact & Splash rated)	Amides are mucous membrane irritants. Safety glasses allow vapor/dust bypass; goggles provide a sealed environment.[5]
Dermal (Hand)	Nitrile (Double Gloving)	Inner: 4 mil (0.10mm) Outer: 5-8 mil (0.12-0.20mm)	Nitrile offers excellent resistance to amide degradation. Double gloving creates a "sacrificial layer" for doffing without skin contact.
Respiratory	N95 or P100	NIOSH-approved particulate respirator	Used only if working outside a fume hood. Prevents inhalation of fine crystalline dust during weighing.
Body	Lab Coat (Poly/Cotton)	Snap closures, tight cuffs	Prevents particulate migration to street clothes. Cotton blends reduce static buildup common with dry organic powders.

Technical Justification & Selection Logic

Glove Permeation Dynamics

You cannot simply "wear gloves." You must select based on Breakthrough Time (BT) .

• Solid Handling: Standard Nitrile (0.11 mm) is sufficient. The solid does not permeate the polymer matrix effectively.

• Solution Handling: If the carboxamide is dissolved in Dichloromethane (DCM) , nitrile fails in <2 minutes. You must upgrade to PVA (Polyvinyl alcohol) or Silver Shield™ (Laminate) gloves.

Respiratory Defense

The primary control is the Chemical Fume Hood .

• Face Velocity: Ensure 0.5 m/s (100 fpm).

• Sash Height: Keep at working level (approx. 18 inches).

• Backup: If weighing on an open bench (not recommended), a fit-tested N95 is mandatory to block the H335 hazard.

Visualization: PPE Selection Workflow

The following logic gate ensures you select the correct PPE based on the state of the matter.

Figure 1: Decision Logic for PPE Selection. Note how the solvent carrier drastically changes glove requirements.

Operational Protocols

Weighing & Transfer (The Critical Zone)

Most exposure events occur during the transfer of solids due to static charge and dust generation.

• Static Neutralization: Use an ionizing bar or anti-static gun if the powder is fluffy/electrostatic.

• The "Taco" Method: When transferring from weighing boat to flask, fold the boat into a funnel shape. Do not pour from a height; lower the boat into the flask neck to minimize the "dust cloud."

• Decontamination: Immediately wipe the balance area with a wet tissue (solvent-soaked) to capture invisible particulates. Dispose of this tissue as hazardous waste.

Reaction Setup

• Closed Systems: Once the reagent is added, seal the vessel immediately.

• Needle Venting: If heating, ensure the system is vented through an inert gas line (Nitrogen/Argon) to a bubbler to prevent pressure buildup and potential glassware failure.

Emergency & Disposal Procedures

Spill Response Workflow

In the event of a spill, pause. Do not rush. Follow this self-validating loop:

Figure 2: Emergency Response Protocol. Emphasizes "Wet Sweeping" for solids to prevent inhalation.

Disposal Strategy

• Waste Stream: Segregate into Non-Halogenated Organic Waste (unless mixed with halogenated solvents).

• Container: High-density polyethylene (HDPE) or glass carboys.

• Labeling: Must explicitly list "2,2-Dimethyl-1,3-dioxolane-4-carboxamide" and "Irritant."

• Destruction: The preferred method is high-temperature incineration equipped with scrubbers to handle nitrogen oxides (NOx) generated from the amide bond [1].

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press (US).

• Occupational Safety and Health Administration (OSHA). (n.d.). Personal Protective Equipment - 1910.132. United States Department of Labor.

• Ansell Chemical Resistance Guide. (8th Edition). Permeation & Degradation Data. (Used for Nitrile/Laminate justification).

• PubChem. (n.d.). 2,2-Dimethyl-1,3-dioxolane-4-carboxamide Compound Summary. National Library of Medicine.

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